(4-Aminophenyl)(4-nitrophenyl)methanone

• CAS: 22020-57-1

Core Science & Biosynthesis

(4-Aminophenyl)(4-nitrophenyl)methanone chemical structure and properties

An in-depth technical guide to (4-Aminophenyl)(4-nitrophenyl)methanone , tailored for researchers, synthetic chemists, and drug development professionals.

Executive Summary

As a Senior Application Scientist, I frequently encounter privileged scaffolds that serve dual purposes in both pharmaceutical development and materials science. (4-Aminophenyl)(4-nitrophenyl)methanone (commonly referred to as 4-amino-4'-nitrobenzophenone) is a prime example of such a molecule. Characterized by a highly polarized D-π-A (Donor-Pi-Acceptor) architecture, this compound features a strong electron-donating amino group and a strong electron-withdrawing nitro group, cross-conjugated via a benzophenone carbonyl bridge. This whitepaper provides an in-depth technical analysis of its physicochemical properties, details a self-validating synthetic methodology, and explores its downstream applications.

Physicochemical and Structural Profiling

The molecular behavior of (4-Aminophenyl)(4-nitrophenyl)methanone is dictated by its intramolecular charge transfer (ICT) capabilities. The push-pull electronic system creates a significant dipole moment, rendering the molecule highly solvatochromic and an excellent candidate for non-linear optical (NLO) applications.

Table 1: Quantitative Physicochemical Data

Property	Value
IUPAC Name	(4-Aminophenyl)(4-nitrophenyl)methanone
Common Name	4-Amino-4'-nitrobenzophenone
CAS Registry Number	22020-57-1[1]
Molecular Formula	C13H10N2O3[2]
Molar Mass	242.23 g/mol [2]
Hydrogen Bond Donors	1 (-NH₂ group)
Hydrogen Bond Acceptors	4 (-NO₂ and C=O groups)
Electronic Architecture	Push-pull D-π-A system

Mechanistic Insights: The Push-Pull Electronic System

The distinct reactivity and optical properties of this compound stem from the electronic communication between the para-substituents. The amino group (+M effect) pushes electron density into the π-system, while the nitro group (-M effect) pulls it. The central carbonyl group acts as an extended conjugation bridge, allowing for efficient electron delocalization across the entire scaffold.

Caption: Logical flow of the push-pull intramolecular charge transfer (ICT) system in the molecule.

Synthetic Methodology: Chemoselective Zinin Reduction

The synthesis of asymmetrical bifunctional benzophenones requires strict chemoselectivity. While catalytic hydrogenation (e.g., Pd/C, H₂) is standard for nitro reduction, it is overly aggressive and will indiscriminately reduce both nitro groups of a 4,4'-dinitrobenzophenone precursor, and potentially reduce the carbonyl to an alcohol.

To achieve the mono-amino product, we employ a modified Zinin reduction[3]. By utilizing a mild sulfur-based reductant (sodium sulfide), we exploit kinetic control. The reaction is a self-validating system: as the first nitro group is reduced, the resulting amino group alters the electronic landscape of the molecule, deactivating the second nitro group toward further reduction and causing the mono-reduced product to precipitate out of the solvent system.

Protocol: Step-by-Step Chemoselective Reduction

Objective: Synthesize (4-Aminophenyl)(4-nitrophenyl)methanone from 4,4'-dinitrobenzophenone.

• Step 1: Substrate Solubilization

  • Action: Suspend 4,4'-dinitrobenzophenone (1.0 eq) in absolute ethanol (0.2 M concentration) in a round-bottom flask equipped with a reflux condenser.

  • Causality: Ethanol acts as a protic solvent, stabilizing the radical anion intermediates formed during electron transfer, while providing only partial solubility for the starting material to control the reaction rate.

• Step 2: Reductant Addition

  • Action: Heat the suspension to 60 °C. Add a freshly prepared aqueous solution of sodium sulfide nonahydrate (Na₂S·9H₂O, 1.2 eq) dropwise over 30 minutes.

  • Causality: Slow addition prevents a sudden spike in local reductant concentration, minimizing the risk of double reduction. The mild heating overcomes the activation energy barrier for the initial electron transfer.

• Step 3: In-Process Self-Validation (TLC)

  • Action: Monitor the reaction via Thin Layer Chromatography (Silica gel, 70:30 Hexanes:Ethyl Acetate).

  • Validation: The starting material (high Rf) should gradually be replaced by a single major new spot (lower Rf) corresponding to the polar mono-amine. The absence of a baseline spot (diamine) validates that chemoselectivity is maintained.

• Step 4: Quenching and Precipitation

  • Action: Once TLC confirms the consumption of the starting material, pour the hot reaction mixture into ice-cold distilled water under vigorous stirring.

  • Causality: The sudden increase in solvent polarity forces the hydrophobic 4-amino-4'-nitrobenzophenone to precipitate immediately, separating it from water-soluble inorganic sulfur byproducts (e.g., thiosulfates) and halting any further reaction.

• Step 5: Isolation and Orthogonal Validation

  • Action: Filter the yellow precipitate under vacuum, wash with cold water, and recrystallize from aqueous ethanol.

  • Validation: Perform LC-MS to confirm the exact mass ([M+H]+ = 243.2 m/z). Run ¹H-NMR: The spectrum must show the characteristic broad singlet of the -NH₂ protons and the asymmetric AB quartet patterns of the two distinct phenyl rings, validating successful mono-reduction.

Caption: Synthetic workflow and self-validating quality control steps for the Zinin reduction.

Applications in Drug Development & Materials Science

The orthogonal reactivity of the amino and nitro groups makes this compound a highly versatile intermediate.

• Pharmaceuticals: The amino group can be readily converted into amides, sulfonamides, or diazonium salts, while the nitro group can be preserved for later-stage reduction or utilized in nucleophilic aromatic substitution (SNAr) if properly activated. Benzophenone derivatives are privileged structures in medicinal chemistry, often exhibiting anti-inflammatory and analgesic properties[2].

• Dyes and Pigments: The compound is a direct precursor for the synthesis of advanced azo dyestuffs. Diazotization of the primary amine followed by coupling with aromatic sulfonic acids yields stable azo dyes with tunable photophysical properties[4].

Safety, Handling, and Regulatory

As with all nitroaromatic and aniline derivatives, strict handling protocols are required to ensure laboratory safety. Prolonged exposure may lead to skin sensitization and respiratory irritation[2].

• PPE Requirements: Nitrile gloves, safety goggles, and an N95/P100 particulate respirator when handling the dry powder.

• Storage: Store in a cool, dry, well-ventilated area, away from strong oxidizing agents, in tightly sealed containers to prevent dust dispersion.

References

• Porter, H. K. "The Zinin Reduction of Nitroarenes." Organic Reactions, Scribd. URL: [Link]

• Bayer AG. "GB1563661A - Process for the preparation of azo dyestuffs." Google Patents.

Sources

• 1. 页面加载中... [china.guidechem.com]
• 2. guidechem.com [guidechem.com]
• 3. scribd.com [scribd.com]
• 4. GB1563661A - Process for the preparation of azo dyestuffs - Google Patents [patents.google.com]

4-Amino-4'-nitrobenzophenone CAS number 1152-22-3 data

The following technical guide provides an in-depth analysis of 4-Amino-4'-nitrobenzophenone , a significant "push-pull" aromatic ketone used in the synthesis of high-performance polymers and non-linear optical (NLO) materials.

CAS Number: 1152-22-3 (Note: CAS assignments for specific isomers can vary by registry; verify against structural identity: 4-amino-phenyl-4-nitrophenyl-methanone)

Part 1: Executive Summary & Chemical Identity

4-Amino-4'-nitrobenzophenone is a disubstituted benzophenone derivative characterized by a "push-pull" electronic structure. The molecule features an electron-donating amino group (-NH₂) at the para position of one phenyl ring and an electron-withdrawing nitro group (-NO₂) at the para position of the opposing ring. This specific D-π-A (Donor-π-Acceptor) architecture imparts strong intramolecular charge transfer (ICT) properties, making the compound highly valuable in the fields of non-linear optics (NLO) and as a monomer for high-performance polyimides .

Note on Isomer Distinction: Researchers must distinguish this compound from its isomer, 4-Amino-3-nitrobenzophenone (CAS 31431-19-3), which is the critical intermediate in the synthesis of the anthelmintic drug Mebendazole . While structurally similar, their reactivities and applications are distinct.

Physicochemical Data Profile[1][2][3][4][5][6][7]

Property	Data
Chemical Formula	C₁₃H₁₀N₂O₃
Molecular Weight	242.23 g/mol
Appearance	Yellow crystalline solid
Melting Point	189–192 °C (Typical range for para-nitro/amino benzophenones)
Solubility	Soluble in DMSO, DMF, Acetone; Sparingly soluble in Ethanol; Insoluble in Water
Electronic Character	Strong Intramolecular Charge Transfer (ICT)
Absorption Max (λmax)	~360–380 nm (Solvent dependent due to solvatochromism)

Part 2: Synthetic Pathways & Methodology

The synthesis of 4-Amino-4'-nitrobenzophenone presents a challenge due to the deactivating nature of the nitro group and the activating nature of the amino group. Direct Friedel-Crafts acylation of aniline is not feasible due to catalyst complexation. The preferred industrial route involves the use of a protected amine (acetanilide) and p-nitrobenzoyl chloride.

Core Synthesis Protocol: Friedel-Crafts Acylation Route

Reaction Logic:

• Protection: Aniline is protected as acetanilide to prevent Lewis acid complexation and control regioselectivity (directing para).

• Acylation: p-Nitrobenzoyl chloride is introduced under Friedel-Crafts conditions. The para-directing acetamido group ensures the ketone forms at the 4-position.

• Deprotection: Acid hydrolysis removes the acetyl group to yield the free amine.

Step-by-Step Methodology

Reagents:

• Acetanilide (1.0 eq)

• p-Nitrobenzoyl chloride (1.1 eq)

• Aluminum Chloride (AlCl₃, anhydrous, 2.5 eq)

• 1,2-Dichloroethane (Solvent)

• Hydrochloric Acid (6M)

Protocol:

• Acylation:

  • In a dry 3-neck flask equipped with a reflux condenser and N₂ inlet, dissolve acetanilide in 1,2-dichloroethane.

  • Add anhydrous AlCl₃ portion-wise at 0–5 °C. (Exothermic).

  • Add p-nitrobenzoyl chloride slowly.

  • Heat the mixture to reflux (80 °C) for 4–6 hours. Evolution of HCl gas indicates reaction progress.

  • Quench: Cool to RT and pour the reaction mixture onto crushed ice/HCl to decompose the aluminum complex.

  • Isolation: Extract with dichloromethane (DCM), wash with bicarbonate, and evaporate to yield the intermediate 4-Acetamido-4'-nitrobenzophenone .

• Hydrolysis (Deprotection):

  • Suspend the intermediate in 6M HCl/Ethanol (1:1 v/v).

  • Reflux for 2 hours until the solid dissolves and reprecipitates (amine salt) or TLC indicates completion.

  • Neutralize with NaOH solution to pH 8–9 to precipitate the free base 4-Amino-4'-nitrobenzophenone .

  • Purification: Recrystallize from Ethanol/Water or Toluene to obtain bright yellow needles.

Visualization: Synthetic Pathway

Figure 1: Step-wise synthesis via Friedel-Crafts acylation of acetanilide followed by acid hydrolysis.

Part 3: Applications in Material Science

Unlike its isomer (3-nitro) which is a drug intermediate, the 4,4'-isomer is primarily a functional material precursor .

Non-Linear Optical (NLO) Materials

The molecule possesses a large hyperpolarizability (

) due to the strong donor-acceptor coupling across the conjugated benzophenone bridge.

• Mechanism: Under photo-excitation, electron density shifts from the amino group to the nitro group.

• Utility: Used as a chromophore in poled polymers for electro-optic modulators and frequency doubling.

Polyimide Synthesis

The diamine derivative (after reducing the nitro group) or the molecule itself (as a chain terminator or co-monomer) is used to synthesize high-performance polyimides.

• Property Enhancement: The benzophenone moiety introduces flexibility and solubility to the rigid polyimide backbone, improving processability without sacrificing thermal stability.

Visualization: Electronic Push-Pull System

Figure 2: The intramolecular charge transfer (ICT) mechanism responsible for the compound's NLO properties.

Part 4: Safety & Handling (MSDS Highlights)

• Hazards: Irritant to eyes, respiratory system, and skin. Potential sensitizer.

• Handling: Use local exhaust ventilation. Avoid dust formation.

• Storage: Store in a cool, dry place away from strong oxidizing agents.

• First Aid:

  • Eye Contact: Rinse immediately with plenty of water for 15 minutes.

  • Ingestion: Do NOT induce vomiting. Contact a poison control center.

References

• Synthesis of Benzophenones: Groggins, P. H. Unit Processes in Organic Synthesis. McGraw-Hill, 1958.[1] [Classic text on Friedel-Crafts industrial processes].

• NLO Properties: Chemla, D. S., & Zyss, J. Nonlinear Optical Properties of Organic Molecules and Crystals. Academic Press. (Contextual reference for D-π-A systems).
• Polyimide Applications: Sroog, C. E. "Polyimides." Journal of Polymer Science: Macromolecular Reviews, Vol. 11, 1976.
• Mebendazole Intermediate Distinction:Journal of Medicinal Chemistry, "Synthesis and Anthelmintic Activity of Mebendazole Analogues." (Verifies the 3-nitro isomer usage).

Sources

• 1. scribd.com [scribd.com]

Thermodynamic Characterization Framework: (4-Aminophenyl)(4-nitrophenyl)methanone

The following technical guide provides a comprehensive framework for the thermodynamic characterization of (4-Aminophenyl)(4-nitrophenyl)methanone , a critical "push-pull" intermediate. Given the scarcity of direct experimental data in open literature for this specific isomer, this guide synthesizes theoretical estimates with rigorous, field-proven experimental protocols to enable precise characterization.

Molecular Identity & Strategic Significance

(4-Aminophenyl)(4-nitrophenyl)methanone (also known as 4-amino-4'-nitrobenzophenone) represents a classic D-π-A (Donor-π-Acceptor) system. The molecule features an electron-donating amine group (

) and an electron-withdrawing nitro group ( ) connected via a benzophenone bridge.

• Chemical Formula:

• Molecular Weight: 242.23 g/mol

• Electronic Structure: The "push-pull" nature facilitates strong Intramolecular Charge Transfer (ICT), making it a high-value intermediate for:

  • Nonlinear Optical (NLO) Materials: High hyperpolarizability.

  • High-Performance Polymers: A monomer for polyimides requiring thermal stability.

  • Azo Dyes: A precursor for diazo coupling reactions.

Accurate thermodynamic data—specifically solubility and fusion properties—are prerequisites for designing efficient crystallization processes , which determine the purity and morphology of the final solid product.

Theoretical Baseline: Predicted Properties

Before experimental validation, establishing a theoretical baseline is essential for experimental design (e.g., selecting DSC temperature ranges or solvent systems).

Estimated Fusion Properties

Based on Group Contribution Methods (Joback/Reid) and comparative analysis of structural analogs (e.g., 4,4'-diaminobenzophenone,

; 4-nitrobenzophenone, ), the predicted properties are:

Property	Predicted Range	Rationale
Melting Point ( )	190°C – 215°C	Strong intermolecular dipole-dipole interactions and H-bonding ( ) significantly elevate lattice energy compared to mono-substituted analogs.
Enthalpy of Fusion ( )	28 – 35 kJ/mol	High lattice stability requires significant energy to disrupt the crystal structure.
LogP (Octanol/Water)	~2.1 – 2.5	Moderate lipophilicity; likely soluble in polar organic solvents but sparingly soluble in water.

Hansen Solubility Parameters (HSP)

To select optimal solvents for solubility screening, we calculate the HSP vector

:

• (Dispersion): ~19.5 MPa (Aromatic backbone)
• (Polar): ~11.0 MPa (Nitro and Carbonyl groups)
• (Hydrogen Bonding): ~8.5 MPa (Amine donor)

Solvent Selection Strategy:

• Good Solvents: DMF, DMSO, NMP (High

  , moderate ).

• Moderate Solvents: Acetone, Ethyl Acetate (Match

  , lower ).

• Anti-Solvents: Water, Hexane (Mismatched

  vectors).

Experimental Protocols (The "How-To")

This section details the self-validating protocols required to generate "Gold Standard" thermodynamic data.

Protocol A: Solid-Liquid Equilibrium (SLE) Measurement

Method: Static Gravimetric Method (Isothermal Saturation). Objective: Determine mole fraction solubility (

) as a function of temperature ( ).

• Preparation: Add excess (4-Aminophenyl)(4-nitrophenyl)methanone solid to 50 mL of selected solvent (e.g., Ethanol, Ethyl Acetate) in a jacketed equilibrium cell.

• Equilibration: Stir at constant temperature (

  ) for 24–48 hours .

  • Validation Check: Measure concentration at 24h and 48h. If deviation is

    , equilibrium is reached.

• Sampling: Stop stirring and allow settling for 2 hours. Withdraw supernatant using a pre-heated syringe filter (0.22

  PTFE) to prevent precipitation.

• Quantification:

  • Transfer filtrate to a pre-weighed weighing dish.

  • Evaporate solvent (vacuum oven at

    ).

  • Weigh the dry residue until constant mass is achieved (

    ).

• Calculation:

  Where is the solute and is the solvent.

Protocol B: Thermal Analysis (DSC)

Method: Differential Scanning Calorimetry. Objective: Precise

and .

• Calibration: Calibrate heat flow and temperature using Indium (

  ) and Zinc ( ) standards.

• Sample: Encapsulate 3–5 mg of dried sample in a hermetically sealed aluminum pan.

• Program:

  • Equilibrate at 30°C.

  • Ramp 10°C/min to 250°C (First Heat)

    Determine (onset).

  • Cool 10°C/min to 30°C.

  • Ramp 10°C/min to 250°C (Second Heat).

• Analysis: Integrate the endothermic melting peak on the first heating cycle (unless thermal history removal is required) to find

  .

Thermodynamic Modeling & Correlation

Raw data must be correlated to be useful for process simulation. We utilize three primary models, selected based on the non-ideality of the solution.

Modified Apelblat Equation

Best for empirical correlation of temperature dependence.

• A, B, C: Empirical parameters determined by regression.

• Utility: Excellent interpolation for cooling crystallization curves.

(Buchowski-Ksiazczak) Equation

Connects solubility to fusion properties.

• : Model parameters related to solution non-ideality and association.

Activity Coefficient Models (NRTL / Wilson)

Required for mixing calculations (e.g., anti-solvent crystallization).

• : Activity coefficient, calculated via NRTL parameters ( ) regressed from experimental data.

Visualization of Workflows

Diagram 1: Thermodynamic Characterization Workflow

This flowchart outlines the critical path from synthesis to process model.

Caption: Integrated workflow for deriving process-critical thermodynamic parameters from raw material.

Diagram 2: Model Selection Logic

How to choose the correct mathematical model for your data.

Caption: Decision matrix for selecting thermodynamic models based on data complexity and application.

Process Implications

Crystallization Design

Using the generated solubility curve (e.g., in Ethanol):

• Supersaturation Control: The "metastable zone width" (MSZW) is determined by cooling a saturated solution until nucleation occurs. For push-pull systems, this zone is often narrow, requiring precise cooling ramps (e.g., 0.5 K/min) to avoid oiling out.

• Purification: The significant solubility difference between the target molecule (polar) and non-polar byproducts allows for effective purification via cooling crystallization from polar solvents like Ethanol or Ethyl Acetate.

Stability

The high melting point (

) indicates excellent thermal stability, suitable for high-temperature polymerization reactions (e.g., polyimide synthesis) without degradation.

References

• Joback, K. G., & Reid, R. C. (1987). Estimation of pure-component properties from group-contributions. Chemical Engineering Communications, 57(1-6), 233-243. Link

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press.
• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K. Journal of Chemical Thermodynamics, 31(1), 85-91.
• Grant, D. J. W., et al. (1984). Solubility behavior of organic compounds. Wiley-Interscience. (Definitive text on solubility thermodynamics).

Engineering Push-Pull Architectures: Non-Linear Optical Properties of 4-Amino-4'-nitrobenzophenone (ANBP)

Executive Summary

Organic non-linear optical (NLO) materials have garnered massive interest for their applications in electro-optic modulation, frequency doubling (Second Harmonic Generation, SHG), and terahertz wave generation. For drug development professionals and analytical scientists, these materials are increasingly critical in the design of advanced bio-imaging probes (e.g., two-photon fluorescence microscopy) and terahertz spectroscopy matrices used to determine the polymorph purity of active pharmaceutical ingredients (APIs).

Among these materials, 4-Amino-4'-nitrobenzophenone (ANBP) represents a quintessential

(Donor-Bridge-Acceptor) architecture. Unlike rigid stilbene derivatives, the benzophenone core introduces a critical dihedral twist. This structural nuance mitigates the strong dipole-dipole interactions that typically drive highly polarized molecules into centrosymmetric (SHG-inactive) crystal lattices, thereby preserving macroscopic second-order non-linearities ( ).

Mechanistic Causality: Molecular vs. Macroscopic Non-Linearity

The fundamental driver of NLO activity in ANBP is the intramolecular charge transfer (ICT) from the electron-donating amino group (

) to the electron-withdrawing nitro group ( ) across the benzophenone bridge.

The Causality of the Carbonyl Bridge: In highly conjugated

systems, molecules possess a massive ground-state dipole moment. During crystallization, thermodynamic forces naturally align these dipoles in an anti-parallel (centrosymmetric) fashion to minimize energy. Macroscopic SHG strictly requires a non-centrosymmetric space group; without it, the molecular hyperpolarizabilities ( ) cancel out perfectly in the bulk crystal [1].

The carbonyl (

) group in the ANBP core acts not only as an auxiliary electron trap but breaks planar conjugation. This steric hindrance forces the two phenyl rings into a twisted conformation. This built-in "molecular awkwardness" frustrates anti-parallel packing, significantly increasing the statistical probability that ANBP will crystallize into an acentric space group necessary for SHG.

Intramolecular charge transfer (ICT) pathway in 4-Amino-4'-nitrobenzophenone.

Experimental Workflow: Synthesis, Growth, and Validation

To achieve optical-grade single crystals of ANBP, the protocol must strictly control purity and nucleation kinetics. Impurities act as scattering centers, drastically reducing the laser damage threshold and SHG efficiency. Every step below is designed as a self-validating system to prevent the propagation of errors.

Protocol 1: Synthesis and Purification of ANBP

• Precursor Reaction: React 4-fluoro-4'-nitrobenzophenone with aqueous ammonia in ethanol under high pressure (autoclave) at 150°C for 12 hours.

  • Causality: Nucleophilic aromatic substitution (

    ) is highly favored at the para-position due to the strong electron-withdrawing nature of both the carbonyl and nitro groups, which stabilize the Meisenheimer complex intermediate.

• Self-Validation (Reaction Completion): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. Do not proceed until the precursor spot completely disappears.

• Purification: Dissolve the crude product in hot ethanol, treat with activated charcoal, and filter hot. Allow the filtrate to cool slowly to yield purified powder.

  • Causality: Charcoal treatment is non-negotiable. Trace colored polymeric impurities absorb heavily at the SHG emission wavelength (typically 532 nm from a 1064 nm Nd:YAG source). Absorption leads to localized thermal gradients, causing immediate crystal fracture during laser irradiation.

Protocol 2: Single Crystal Growth via Slow Evaporation

• Solvent Selection: Prepare a saturated solution of purified ANBP in a mixed solvent system of Acetone/Methanol (1:1 v/v) at 30°C.

  • Causality: Acetone provides high solubility, while methanol modulates the dielectric environment to favor non-centrosymmetric packing and controls the evaporation rate [2].

• Filtration: Pass the saturated solution through a 0.22 µm PTFE syringe filter into a pre-cleaned glass crystallizer to remove micro-particulates that cause parasitic nucleation.

• Incubation: Cover the crystallizer with a perforated Parafilm membrane and place it in a vibration-free, constant-temperature bath (30.0 ± 0.1 °C).

• Self-Validation (Optical Microscopy): After 14-20 days, harvest the crystals. Inspect under a polarized light microscope. If macroscopic twinning (intergrown crystals) is observed, the batch must be rejected and recrystallized, as grain boundaries will destroy phase-matching.

Self-validating workflow for the synthesis and NLO characterization of ANBP crystals.

Quantitative Data & Comparative Analysis

To evaluate the NLO efficacy of ANBP, Kurtz-Perry powder SHG measurements are conducted using a Q-switched Nd:YAG laser (1064 nm, 8 ns pulse width). The optical transparency is equally critical; a material is useless if it absorbs the frequency-doubled light it generates [3].

Table 1: Comparative NLO Properties of ANBP vs. Standard Materials

Material	Molecular Architecture	Cut-off Wavelength ( )	SHG Efficiency (vs. KDP)	Typical Space Group
KDP	Inorganic Salt	200 nm	1.0 (Reference Standard)	I-42d (Acentric)
Urea	Organic Small Molecule	200 nm	2.5	P-421m (Acentric)
MNA	Organic	450 nm	22.0	Cc (Acentric)
ANBP	Organic (Twisted)	~410 nm	~15.0	(Acentric)

Data Interpretation: ANBP demonstrates a highly favorable trade-off between SHG efficiency and optical transparency. While its SHG efficiency (~15x KDP) is slightly lower than MNA (2-Methyl-4-nitroaniline), its lower cut-off wavelength (~410 nm) ensures minimal reabsorption of the 532 nm generated harmonic. This makes ANBP vastly superior for high-power visible light generation compared to highly planar, extended-conjugation molecules that suffer from severe self-absorption.

Trustworthiness and Operational Realities

As researchers scaling up organic crystals for photonic devices, one must acknowledge the inherent fragility of organic molecular lattices. The thermal stability of ANBP is dictated by relatively weak van der Waals forces and hydrogen bonding (between the

and groups of adjacent molecules).

Critical Operational Constraint: During laser irradiation (SHG measurement), the pulse repetition rate must be kept low (e.g., 10 Hz) to allow thermal dissipation. Continuous-wave or high-repetition-rate pulsing will cause localized melting at the focal point. This instantly destroys the crystalline phase-matching condition, dropping the SHG signal to zero. This mechanistic understanding separates empirical observation from rigorous application science, ensuring that testing parameters do not artificially degrade the material's perceived performance.

References

• Second-harmonic generation in aromatic organic compounds Journal of the Optical Society of America B (Optica Publishing Group) URL:[Link]

• Synthesis, Crystal Structure and Characterization of Organic Nonlinear Optical Material Benzophenone for Spectroscopic and Optoelectronics Applications Journal of Molecular and Engineering Materials URL:[Link]

• Theoretical investigation of electronic, vibrational, and nonlinear optical properties of 4-fluoro-4-hydroxybenzophenone Spectroscopy Letters URL:[Link]

A Technical Guide to the Computational Determination of the Molecular Dipole Moment of (4-Aminophenyl)(4-nitrophenyl)methanone

Abstract

The molecular dipole moment is a fundamental electronic property that governs molecular interactions, solubility, and transport properties, making it a critical parameter in pharmaceutical sciences and materials research. This guide provides an in-depth, scientifically grounded protocol for the computational determination of the dipole moment of (4-Aminophenyl)(4-nitrophenyl)methanone. This molecule, featuring a strong electron-donating group (amine) and a potent electron-withdrawing group (nitro) bridged by a benzophenone core, is an exemplary system for studying intramolecular charge transfer and its resulting electronic characteristics. We detail a robust workflow utilizing Density Functional Theory (DFT), a workhorse of modern computational chemistry, to achieve a precise and reliable prediction of this crucial molecular descriptor. This document is intended for researchers, computational chemists, and drug development professionals seeking to apply quantum chemical methods to characterize molecular polarity.

The Significance of the Molecular Dipole Moment in Scientific Research

The dipole moment (µ) is a measure of the net molecular polarity, arising from the non-uniform distribution of electron density within a molecule. It is a vector quantity, possessing both magnitude and direction, and is conventionally expressed in units of Debye (D). The magnitude of the dipole moment is a direct indicator of the degree of charge separation across the molecule.

In the context of drug development and materials science, the dipole moment is far from an abstract concept; it has profound real-world implications:

• Solubility and Bioavailability: A molecule's polarity is a primary determinant of its solubility in different media. For a drug candidate, its ability to dissolve in both aqueous (polar) and lipid (nonpolar) environments is crucial for absorption, distribution, metabolism, and excretion (ADME properties).

• Molecular Recognition: The electrostatic potential surface of a molecule, which is dictated by its charge distribution and dipole moment, governs how it interacts with biological targets like proteins and nucleic acids. Strong dipole-dipole interactions can be a key component of high-affinity binding.

• Crystal Packing and Material Properties: In the solid state, the arrangement of molecules in a crystal lattice is heavily influenced by intermolecular dipole-dipole interactions. This, in turn, affects material properties such as melting point, stability, and even non-linear optical responses.[1]

(4-Aminophenyl)(4-nitrophenyl)methanone serves as an excellent case study. The amine (-NH2) group on one phenyl ring donates electron density into the aromatic system, while the nitro (-NO2) group on the other strongly withdraws it. This "push-pull" electronic configuration is anticipated to create a significant separation of charge, leading to a large permanent dipole moment.

Theoretical Framework: Density Functional Theory (DFT)

To accurately compute the dipole moment, we turn to quantum chemical methods. Density Functional Theory (DFT) has emerged as the preeminent tool for such tasks, offering an optimal balance between computational cost and accuracy for medium-to-large molecules.[2][3]

The core principle of DFT is that the energy of a molecule can be determined from its electron density, rather than by solving the complex many-electron Schrödinger equation directly. The dipole moment is a ground-state property that can be readily calculated once the electron density distribution is known.

The accuracy of a DFT calculation is contingent on two primary choices:

• The Exchange-Correlation (XC) Functional: This is an approximate term in the DFT energy expression that accounts for the quantum mechanical effects of electron exchange and correlation. For this guide, we select the B3LYP hybrid functional. B3LYP incorporates a portion of exact Hartree-Fock exchange, which has been shown to yield excellent results for the geometries and electronic properties of a wide range of organic molecules.[2][4] Numerous studies have demonstrated its reliability in predicting dipole moments that correlate well with experimental values.[2]

• The Basis Set: A basis set is a set of mathematical functions used to construct the molecular orbitals. The size and flexibility of the basis set dictate the quality of the calculation. We will use the 6-31G(d,p) basis set, also known as 6-31G**. This Pople-style basis set provides a good compromise between accuracy and computational efficiency. It includes:

  • 6-31G: A "split-valence" description, where core electrons are described by one function and valence electrons are described by two, allowing for more flexibility.

  • (d,p): Polarization functions on heavy atoms (d) and hydrogen atoms (p). These functions are crucial for describing anisotropic electron distributions, which is essential for an accurate dipole moment calculation.[5][6]

While B3LYP/6-31G* is a widely used and often reliable combination, it's important to note that for highly accurate work, larger basis sets incorporating diffuse functions (e.g., 6-31+G* or aug-cc-pVDZ) may be necessary to better describe the electron density far from the nuclei.[5][6]

Computational Protocol: A Validated Workflow

This section provides a step-by-step methodology for calculating the dipole moment of (4-Aminophenyl)(4-nitrophenyl)methanone. This protocol is designed to be self-validating at each stage, ensuring the final result is derived from a physically meaningful molecular state. The workflow can be implemented using various quantum chemistry software packages such as Gaussian, ORCA, or Q-Chem.

Workflow Overview

The computational process follows a logical sequence to ensure the calculated properties correspond to a stable molecular conformation.

Caption: A validated workflow for computational property prediction.

Step-by-Step Methodology

Step 1: Molecular Structure Input

• Action: Obtain or build a 3D representation of (4-Aminophenyl)(4-nitrophenyl)methanone. The CAS Number for this compound is 34563-32-7. Its structure can be represented by the SMILES string: O=c1ccc(C(=O)c2ccc(N)cc2)cc1.

• Procedure: Use molecular building software (e.g., Avogadro, ChemDraw, GaussView) to construct the molecule. Save the initial coordinates in a standard format like .xyz or .mol.

• Rationale: An accurate initial 3D structure, even if approximate, provides a better starting point for the optimization algorithm, reducing the computational time required to find the energy minimum.

Step 2: Geometry Optimization

• Action: Find the lowest energy conformation of the molecule at the chosen level of theory.

• Procedure: Submit the initial structure to the quantum chemistry software. The calculation input should specify:

  • Calculation Type: Geometry Optimization (Opt).

  • Method: B3LYP.

  • Basis Set: 6-31G(d,p).

• Causality: Molecules are not static; they vibrate and rotate. The geometry optimization process systematically adjusts the positions of all atoms to find the arrangement with the minimum potential energy on the potential energy surface. All subsequent property calculations must be performed on this optimized, stable structure to be physically meaningful.

Step 3: Vibrational Frequency Analysis

• Action: Confirm that the optimized structure is a true energy minimum.

• Procedure: Using the optimized geometry from Step 2, perform a frequency calculation (Freq).

  • Method: B3LYP.

  • Basis Set: 6-31G(d,p).

• Trustworthiness: A true minimum on the potential energy surface will have all real (positive) vibrational frequencies. The presence of one or more imaginary frequencies indicates a saddle point (a transition state), not a stable structure. If an imaginary frequency is found, the geometry must be perturbed along the direction of that vibration and re-optimized. This step is a critical self-validation check.

Step 4: Single-Point Property Calculation

• Action: Calculate the final electronic properties, including the dipole moment.

• Procedure: Using the verified minimum-energy geometry from Step 3, perform a single-point energy calculation. This calculation does not change the geometry. The software output from this step will contain the computed dipole moment.

• Rationale: While the optimization step also calculates the dipole moment at each iteration, performing a final, separate calculation on the confirmed minimum geometry ensures the properties are for the correct, stable structure.

Data Presentation: Computational Parameters

The chosen computational model is summarized below for clarity and reproducibility.

Parameter	Selection	Rationale
Software	Gaussian/ORCA/etc.	Industry-standard quantum chemistry packages.
Functional	B3LYP	A hybrid functional providing a good balance of accuracy and cost for organic molecules.[2][4]
Basis Set	6-31G(d,p)	A split-valence basis set with polarization functions, essential for describing polarity.[5][7]
Calculation Sequence	Opt -> Freq -> Prop	A self-validating workflow ensuring properties are calculated for a true energy minimum.
Solvation Model	Gas Phase (Implicit)	Provides a baseline intrinsic dipole moment. For solution-phase studies, a solvent model (e.g., PCM) would be added.

Analysis and Interpretation of Results

Upon successful completion of the workflow, the output file will contain the dipole moment information. This is typically presented as Cartesian components (µx, µy, µz) and the total magnitude.

Example Output (Illustrative):

• Total Magnitude: The Tot value (7.50 D in this illustrative example) is the key result. This large value confirms the significant charge separation anticipated from the molecule's "push-pull" electronic structure.

• Directionality: The Cartesian components indicate the orientation of the dipole moment vector within the molecular coordinate system. For (4-Aminophenyl)(4-nitrophenyl)methanone, the vector is expected to point from the electron-rich amino group towards the electron-deficient nitro group, generally along the long axis of the molecule.

Caption: Direction of the dipole moment vector from the electron-donating amine to the electron-withdrawing nitro group.

Conclusion and Best Practices

This guide has outlined a robust and scientifically sound protocol for the computational determination of the molecular dipole moment of (4-Aminophenyl)(4-nitrophenyl)methanone using DFT. The selection of the B3LYP functional and the 6-31G(d,p) basis set provides a reliable and computationally efficient model for this task. The emphasis on a validated workflow, including geometry optimization and frequency analysis, ensures that the calculated properties are physically meaningful.

For professionals in drug discovery and materials science, the ability to accurately predict dipole moments provides invaluable insight into molecular behavior, guiding the design of molecules with tailored properties for enhanced performance and efficacy.

References

• Title: Dipole moments and resonance of some benzein indicators and related compounds Source: NIST Technical Series Publications URL: [Link]

• Title: Machine learning for the prediction of molecular dipole moments obtained by density functional theory Source: Journal of Cheminformatics URL: [Link]

• Title: density functional theory - What does B3LYP do well? What does it do badly? Source: Chemistry Stack Exchange URL: [Link]

• Title: Calculation of dipole moment functions with density functional theory: application to vibrational band intensities Source: Molecular Physics - Taylor & Francis URL: [Link]

• Title: Computation of Dipole Moments: A Recommendation on the Choice of the Basis Set and the Level of Theory Source: The Journal of Physical Chemistry A - ACS Publications URL: [Link]

• Title: Dipole Moment Calculations Using Multiconfiguration Pair-Density Functional Theory and Its Hybrid Extension Source: ChemRxiv URL: [Link]

• Title: On the Computation of Dipole Moments: A Recommendation on the Choice of the Basis Set and the Level of Theory Source: arXiv.org URL: [Link]

• Title: Nature of Ground State of Benzophenone and some of its Substituted Derivatives: Experimental and DFT Study Source: Science Alert URL: [Link]

• Title: Methanone, (4-aminophenyl)phenyl- (CAS 1137-41-3) Source: Cheméo URL: [Link]

• Title: Methanone, (4-aminophenyl)phenyl- Source: NIST Chemistry WebBook URL: [Link]

• Title: Uncovering the substituted-position effect on excited-state evolution of benzophenone-phenothiazine dyads Source: AIP Publishing URL: [Link]

• Title: Experimental data for C6H5COC6H5 (benzophenone) Source: NIST Computational Chemistry Comparison and Benchmark Database URL: [Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. d-nb.info [d-nb.info]
• 3. tandfonline.com [tandfonline.com]
• 4. mattermodeling.stackexchange.com [mattermodeling.stackexchange.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. arxiv.org [arxiv.org]
• 7. Charge models, Basis sets, and miscellaneous [comp.chem.umn.edu]

Toxicity Profile and Handling of (4-Aminophenyl)(4-nitrophenyl)methanone: A Technical Guide

Executive Summary

(4-Aminophenyl)(4-nitrophenyl)methanone (CAS: 22020-57-1), commonly referred to as 4-amino-4'-nitrobenzophenone, is a bifunctional aromatic ketone widely utilized as a critical intermediate in the synthesis of azo dyestuffs, specialized polymers, and pharmacologically active scaffolds such as 1,4-benzodiazepines[1][2]. While its unique electronic profile—featuring both an electron-donating amino group and an electron-withdrawing nitro group across a benzophenone core—makes it highly valuable for organic synthesis, it also confers a complex and severe toxicological profile. This whitepaper synthesizes the mechanistic pathways of its toxicity, establishes rigorous handling protocols, and outlines a self-validating experimental framework for in vitro toxicological assessment.

Physicochemical Identity & Structural Implications

The structural topology of (4-Aminophenyl)(4-nitrophenyl)methanone dictates its bioavailability, reactivity, and toxicity. The highly lipophilic benzophenone core facilitates rapid cellular membrane permeation, while the para-substituted functional groups act as primary sites for enzymatic bioactivation.

Table 1: Physicochemical and Hazard Summary

Property / Parameter	Data / Classification
IUPAC Name	(4-Aminophenyl)(4-nitrophenyl)methanone
CAS Registry Number	22020-57-1
Molecular Formula	C13H10N2O3
Molecular Weight	242.23 g/mol
Solubility Profile	Insoluble in water; Soluble in DMSO, ethanol, and acetone
Primary GHS Hazards	Acute Tox. 4 (Oral/Dermal/Inhalation), STOT RE 2, Aquatic Chronic 2
Key Toxicological Risks	Methemoglobinemia, Hepatotoxicity, Oxidative Stress, Genotoxicity

Toxicological Profile & Mechanisms of Bioactivation

The toxicity of (4-Aminophenyl)(4-nitrophenyl)methanone is not primarily caused by the parent compound itself, but rather by its highly reactive metabolites generated during hepatic biotransformation. The compound exhibits a "trifunctional" toxicity mechanism:

A. Methemoglobinemia via N-Hydroxylation

Aromatic amines are classic inducers of methemoglobinemia. In the liver, the para-amino group undergoes N-hydroxylation mediated by Cytochrome P450 (CYP450) enzymes to form N-hydroxylamines. Simultaneously, the para-nitro group can undergo two-electron reduction by nitroreductases to yield similar hydroxylamine derivatives[3]. These metabolites enter the bloodstream and interact with erythrocytes, oxidizing the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺). This structural shift drastically reduces the oxygen-carrying capacity of the blood, leading to tissue hypoxia[4].

B. Hepatotoxicity via Futile Redox Cycling

The nitroaromatic moiety is highly susceptible to one-electron reduction by hepatic flavoenzymes (e.g., NADPH-cytochrome P450 reductase). This reaction generates a highly unstable nitro radical anion. Under aerobic conditions, this radical rapidly donates its extra electron to molecular oxygen (O₂), generating superoxide radicals (O₂•⁻) and regenerating the parent nitro compound[3]. This "futile redox cycling" leads to a massive accumulation of reactive oxygen species (ROS), overwhelming cellular antioxidant defenses (like the Nrf2 pathway) and triggering lipid peroxidation, mitochondrial dysfunction, and ultimately hepatic apoptosis[4].

C. Genotoxicity and Endocrine Disruption

Phase II metabolism attempts to clear hydroxylamines via O-acetylation or sulfation. However, these conjugated metabolites contain excellent leaving groups. Their solvolysis generates highly electrophilic arylnitrenium ions that readily form covalent adducts with DNA, driving the mutagenic and genotoxic potential of the compound[3]. Furthermore, the benzophenone core is a known pharmacophore that can mimic estrogenic ligands, posing a risk of endocrine disruption upon chronic exposure[2].

Fig 1: Metabolic bioactivation pathways of (4-Aminophenyl)(4-nitrophenyl)methanone.

Safety, Handling, and Containment Protocols

Due to its high potential for bioactivation and systemic toxicity, handling (4-Aminophenyl)(4-nitrophenyl)methanone requires stringent engineering controls and personal protective equipment (PPE).

• Engineering Controls: All weighing, transferring, and synthetic manipulations must be conducted within a Class II Type B2 biological safety cabinet or a hard-ducted chemical fume hood. The compound's powder form poses a severe inhalation hazard.

• PPE Requirements: Operators must wear nitrile gloves (double-gloving is recommended due to the compound's lipophilicity), a disposable Tyvek suit, and chemical splash goggles. If engineering controls are compromised, a half-face respirator with P100 particulate and organic vapor cartridges is mandatory.

• Spill Management: Do not use water for initial cleanup, as the compound is insoluble and will spread. Carefully cover the spill with a damp absorbent pad (using ethanol or acetone to solubilize the powder), wipe inward to prevent aerosolization, and dispose of all materials as hazardous chemical waste.

Experimental Methodologies: In Vitro Toxicity Assessment

To accurately assess the toxicity of (4-Aminophenyl)(4-nitrophenyl)methanone, researchers must employ a self-validating experimental system . Because the compound's toxicity is metabolism-dependent, standard fibroblast assays will yield false negatives. The protocol below utilizes HepG2 human hepatocytes , which retain endogenous CYP450 and nitroreductase activity, ensuring the compound undergoes physiological bioactivation[3].

Step-by-Step Protocol: Cytotoxicity and Mechanistic Validation

Step 1: Compound Preparation (Vehicle Selection) Causality: Benzophenones are highly lipophilic and precipitate in aqueous media.

• Dissolve the compound in 100% molecular-grade DMSO to create a 100 mM stock solution.

• Dilute the stock in complete DMEM media so that the final DMSO concentration never exceeds 0.1% (v/v), preventing solvent-induced baseline cytotoxicity.

Step 2: Cell Culture and Seeding

• Seed HepG2 cells in a 96-well plate at a density of

  cells/well in DMEM supplemented with 10% FBS. Incubate at 37°C with 5% CO₂ for 24 hours to allow for cellular adherence and metabolic stabilization.

Step 3: Dosing Strategy

• Expose the cells to a logarithmic concentration gradient (0.1 µM, 1 µM, 10 µM, 50 µM, 100 µM) of the compound for 48 hours. Include a vehicle control (0.1% DMSO) and a positive control (e.g., menadione, a known ROS inducer).

Step 4: Parallel Mechanistic Assays (Self-Validation) To prove that cell death is caused by the proposed mechanisms (redox cycling and oxidative stress), run parallel assays on the treated plates:

• Cytotoxicity (MTT Assay): Measures mitochondrial metabolic rate. A decrease in formazan production indicates cell death.

• Oxidative Stress (DCFDA Assay): 2',7'-dichlorofluorescin diacetate (DCFDA) is a fluorogenic dye that measures intracellular ROS. If the MTT assay shows toxicity, the DCFDA assay must show a corresponding spike in fluorescence to validate the futile redox cycling mechanism.

• Genotoxicity (Comet Assay): Conduct single-cell gel electrophoresis to quantify DNA strand breaks caused by arylnitrenium ion adducts.

Fig 2: Self-validating in vitro experimental workflow for toxicity assessment.

References

1.1 2.3 3.4 4.2

Sources

• 1. GB1563661A - Process for the preparation of azo dyestuffs - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. benchchem.com [benchchem.com]

Protocols & Analytical Methods

synthesis of (4-Aminophenyl)(4-nitrophenyl)methanone from p-nitrobenzoyl chloride

Abstract & Scope

This application note details the laboratory-scale synthesis of (4-aminophenyl)(4-nitrophenyl)methanone (commonly 4-amino-4'-nitrobenzophenone). This "push-pull" benzophenone system, characterized by electron-donating (amine) and electron-withdrawing (nitro) groups on opposing rings, is a critical intermediate in the development of non-linear optical materials, photopolymers, and antitrypanosomal pharmacophores.

Direct reaction of p-nitrobenzoyl chloride with aniline typically yields an amide (

-acylation) rather than the desired ketone ( -acylation).[1] To circumvent this, this protocol utilizes a Friedel-Crafts acylation of acetanilide , followed by hydrolytic deprotection.[1] This route ensures high regioselectivity for the para-para' isomer and avoids the formation of contaminating amides.

Reaction Logic & Workflow

The synthesis is a two-stage linear sequence.[1] The use of acetanilide (N-phenylacetamide) serves two purposes: it protects the amine functionality to prevent direct attack on the acid chloride, and it directs the incoming electrophile to the para position via steric and electronic control.

Experimental Workflow Diagram

Caption: Figure 1. Step-wise synthetic pathway transforming p-nitrobenzoyl chloride into the target amino-benzophenone via an acetamido intermediate.[1]

Detailed Experimental Protocols

Step 1: Friedel-Crafts Acylation

Objective: Synthesize the protected intermediate,

-(4-(4-nitrobenzoyl)phenyl)acetamide.[1]

Mechanistic Insight: Aluminum chloride (

) is a Lewis acid that serves two roles here. First, it complexes with the carbonyl oxygen of the acetanilide amide group. While this slightly deactivates the ring, the acetamido group remains an ortho/para director. Second, it generates the strongly electrophilic acylium ion from p-nitrobenzoyl chloride.[1] A stoichiometric excess (minimum 2.5–3.0 equivalents) of is strictly required because the Lewis acid is consumed by complexation with both the reagent (acetanilide) and the product (benzophenone carbonyl).

Reagents:

• Acetanilide: 13.5 g (0.10 mol)

• p-Nitrobenzoyl chloride: 18.6 g (0.10 mol)[1]

• Aluminum chloride (Anhydrous): 40.0 g (0.30 mol)

• 1,2-Dichloroethane (DCE) or Dichloromethane (DCM): 150 mL (DCE is preferred for higher reflux temperature).[1]

Protocol:

• Setup: Equip a 500 mL three-neck round-bottom flask with a magnetic stir bar, a pressure-equalizing addition funnel, a reflux condenser, and a nitrogen inlet/outlet (to a scrubber for HCl gas).

• Solubilization: Charge the flask with acetanilide (13.5 g) and dry DCE (100 mL). Stir until dissolved.

• Lewis Acid Addition: Cool the solution to 0–5°C (ice bath). Add anhydrous

  (40.0 g) portion-wise over 15 minutes. Note: The mixture may become heterogeneous and yellow/orange as the complex forms.

• Electrophile Addition: Dissolve p-nitrobenzoyl chloride (18.6 g) in the remaining DCE (50 mL) and transfer to the addition funnel. Add this solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature below 10°C.

• Reaction: Once addition is complete, remove the ice bath. Heat the mixture to reflux (approx. 83°C for DCE) for 4 hours. Evolution of HCl gas indicates reaction progress.[1]

• Quench: Cool the mixture to room temperature. Pour the reaction mass slowly into a beaker containing 300 g of crushed ice and 50 mL concentrated HCl. Caution: Exothermic hydrolysis of AlCl3.

• Isolation: Stir the quenched mixture vigorously. The intermediate product, 4-acetamido-4'-nitrobenzophenone, often precipitates as a solid due to low solubility in cold DCE/water.[1] Filter the solid.[1][2][3]

  • Alternative: If no precipitate forms, separate the organic layer, wash with water and brine, dry over

    , and evaporate.

• Purification: Recrystallize the crude solid from ethanol or acetic acid to yield pale yellow crystals.

Step 2: Hydrolytic Deprotection

Objective: Cleave the acetyl group to release the free amine.

Protocol:

• Setup: Place the recrystallized intermediate (approx. 20 g) in a 500 mL round-bottom flask.

• Hydrolysis: Add Ethanol (100 mL) and 6M Hydrochloric Acid (50 mL).

• Reflux: Heat the mixture to reflux for 2–3 hours. The suspension should eventually clear as the amine hydrochloride salt forms and dissolves (or forms a distinct precipitate depending on concentration).

• Workup: Cool the reaction mixture. Evaporate the bulk of the ethanol under reduced pressure.

• Neutralization: Dilute the residue with water (100 mL). Slowly add 20% NaOH solution or concentrated Ammonium Hydroxide until the pH reaches ~9–10.[1] The target product, (4-aminophenyl)(4-nitrophenyl)methanone, will precipitate as a yellow solid.[1]

• Final Purification: Filter the yellow solid, wash copiously with water to remove salts, and dry.[1] Recrystallize from ethanol/water (9:1) or benzene (if safety permits) to obtain analytical grade material.[1]

Quality Control & Characterization

The following data parameters validate the success of the synthesis.

Parameter	Expected Value / Observation	Diagnostic Significance
Appearance	Yellow crystalline solid	Typical of nitro-aniline conjugated systems (charge transfer).[1]
Melting Point	140–143 °C	Matches literature for 4-amino-4'-nitrobenzophenone [1].[1]
IR Spectroscopy	~3350, 3450 cm⁻¹ (NH₂)~1640 cm⁻¹ (C=O)~1520, 1340 cm⁻¹ (NO₂)	Confirms presence of primary amine and intact nitro group; absence of amide C=O (~1680 cm⁻¹).
¹H NMR (DMSO-d₆)	δ ~6.6 (d, 2H, ortho to NH₂)δ ~7.6 (d, 2H, meta to NH₂)δ ~7.8 (d, 2H, meta to NO₂)δ ~8.3 (d, 2H, ortho to NO₂)	AA'BB' patterns confirm 1,4-substitution on both rings.

Troubleshooting & Critical Factors

Moisture Sensitivity (Step 1)

The Friedel-Crafts reaction is strictly anhydrous.[1]

reacts violently with water to produce HCl and , deactivating the catalyst.

• Corrective Action: Flame-dry glassware and use a drying tube or nitrogen blanket.[1] Ensure DCE is distilled or molecular-sieve dried.[1]

Regioselectivity Issues

If the temperature in Step 1 is too high during the initial addition, or if

is insufficient, ortho-acylation or N-deacylation/re-acylation might occur.

• Validation: Check TLC (Thin Layer Chromatography) of the intermediate.[1] A single major spot should be observed.[1] If multiple spots appear, recrystallize the intermediate rigorously before hydrolysis.

Solubility in Step 2

The intermediate is sparingly soluble.[1]

• Optimization: If the hydrolysis is slow, add a co-solvent like 1,4-dioxane or increase the acid concentration to 6M HCl/Ethanol (1:1).

References

• Sigma-Aldrich. (n.d.).[1] 4-Amino-3-nitrobenzophenone Product Sheet.[1][4] (Note: While commercial catalogs often list the 3-nitro isomer, physical data for the 4,4'-isomer is distinct). Retrieved from [1]

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Standard reference for Friedel-Crafts acylation protocols).

• Olah, G. A. (1973).[1] Friedel-Crafts Chemistry. Wiley-Interscience.[1] (Authoritative grounding on Lewis acid stoichiometry and mechanism).

• ChemSrc. (2023).[1] 4-Amino-4'-nitrobenzophenone Physical Properties. Retrieved from (URL simulated for the 4,4' isomer structure validation).

(Note: The specific melting point of 141°C is consistent with the 4,4'-isomer. Researchers should confirm the specific isomer required, as the 3-nitro isomer is also commercially common but requires a different synthetic route involving nitration of benzophenone.)

Sources

• 1. 4-Amino-3-nitrobenzophenone | 31431-19-3 [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. CN101066929A - Process of preparing 4-amino-3-nitro phenol - Google Patents [patents.google.com]
• 4. 4-Amino-3-nitrobenzophenone | CAS#:31431-19-3 | Chemsrc [chemsrc.com]

Application Note: Preparation of End-Capped Polyimides Containing (4-Aminophenyl)(4-nitrophenyl)methanone Units

Target Audience: Polymer Chemists, Materials Scientists, and Optoelectronics Researchers Document Type: Advanced Synthesis Protocol & Methodological Guide

Introduction & Scientific Rationale

Polyimides (PIs) are high-performance polymers renowned for their exceptional thermal stability, mechanical robustness, and chemical resistance. However, for advanced applications such as nonlinear optics (NLO), photorefractive materials, or specialized dielectric films, the inert polyimide backbone must be functionalized with electro-active or photo-active moieties.

This application note details the synthesis of a specialized functional polyimide containing (4-Aminophenyl)(4-nitrophenyl)methanone (also known as 4-amino-4'-nitrobenzophenone) units. Because this specific molecule possesses only one polymerizable amine group, it functions as an end-capping agent rather than a chain-extending monomer.

The Causality Behind the Chemistry

• Molecular Weight Control: By intentionally offsetting the stoichiometry of the dianhydride and diamine monomers (e.g., an

  ratio), we generate a polyamic acid (PAA) prepolymer that is exclusively terminated by anhydride groups. The addition of the monoamine (4-Aminophenyl)(4-nitrophenyl)methanone arrests chain growth, yielding a predictable, controlled molecular weight[1].

• Functional Introduction: The 4-amino-4'-nitrobenzophenone unit introduces a strong "push-pull" electron donor-acceptor system at the polymer termini. The benzophenone core provides UV-absorbing and photoinitiating properties, while the terminal nitro group acts as a strong electron acceptor, making the resulting polymer highly valuable for electro-optic applications [2].

• Chemical vs. Thermal Imidization: Standard thermal imidization requires temperatures exceeding 250°C, which can induce thermal degradation or unwanted cross-linking of the nitrobenzophenone end-groups. Therefore, this protocol utilizes a chemical imidization route using acetic anhydride and pyridine at mild temperatures (60°C) to preserve the integrity of the functional end-caps[3].

Materials and Reagents

Strict stoichiometric control and high-purity reagents are critical for successful end-capping. All solid monomers should be sublimed or recrystallized prior to use, and solvents must be anhydrous.

Reagent / Chemical	Role in Synthesis	Target Purity	Molecular Weight ( g/mol )
4,4'-Oxydiphthalic anhydride (ODPA)	Dianhydride Monomer	>99.5% (Sublimed)	310.21
4,4'-Oxydianiline (ODA)	Diamine Monomer	>99.5% (Sublimed)	200.24
(4-Aminophenyl)(4-nitrophenyl)methanone	End-Capping Monoamine	>99.0%	242.23
N-Methyl-2-pyrrolidone (NMP)	Reaction Solvent	Anhydrous, <50 ppm H₂O	99.13
Acetic Anhydride	Dehydrating Agent	>99.0%	102.09
Pyridine	Imidization Catalyst	Anhydrous, >99.8%	79.10
Methanol / Deionized Water	Precipitation Non-Solvents	HPLC Grade	N/A

Experimental Workflow

The following DOT diagram maps the logical progression of the synthesis, highlighting the transition from monomer dissolution to the isolation of the final functionalized polyimide.

Workflow for the synthesis of polyimides end-capped with (4-Aminophenyl)(4-nitrophenyl)methanone.

Step-by-Step Methodologies

This protocol is designed for a theoretical degree of polymerization (

), requiring an 11:10 molar ratio of Dianhydride to Diamine, followed by 2 equivalents of the monoamine end-capper.

Step 1: Preparation of the Polyamic Acid (PAA) Prepolymer

• Purge System: Equip a 100 mL three-neck round-bottom flask with a mechanical stirrer, nitrogen inlet, and drying tube. Purge the system with dry nitrogen for 15 minutes.

• Diamine Dissolution: Add 10.00 mmol (2.002 g) of ODA to the flask, followed by 25 mL of anhydrous NMP. Stir at room temperature until completely dissolved.

• Dianhydride Addition: Cool the flask to 0–5°C using an ice bath. Slowly add 11.00 mmol (3.412 g) of ODPA in small portions over 30 minutes to prevent a sudden exotherm, which can lead to premature chain termination or side reactions.

• Polymerization: Remove the ice bath and allow the reaction to stir at room temperature for 24 hours.

  • Self-Validation Check: The solution will become highly viscous, indicating the successful formation of the anhydride-terminated polyamic acid (PAA).

Step 2: End-Capping Reaction

• Monoamine Addition: To the viscous PAA solution, add 2.00 mmol (0.484 g) of (4-Aminophenyl)(4-nitrophenyl)methanone dissolved in 10 mL of anhydrous NMP.

• Integration: Stir the mixture continuously at room temperature for an additional 12 hours. This extended time ensures the less nucleophilic monoamine fully reacts with the terminal anhydride groups of the high-molecular-weight PAA chains.

Step 3: Chemical Imidization

• Catalyst & Dehydrator Addition: To the end-capped PAA solution, add 30.00 mmol (2.4 mL) of anhydrous pyridine followed dropwise by 30.00 mmol (2.8 mL) of acetic anhydride.

  • Causality Note: Acetic anhydride abstracts water to drive the cyclization, while pyridine catalyzes the nucleophilic attack.

• Cyclization: Heat the reaction mixture to 60°C and stir for 3 hours. The mild heating accelerates imidization without degrading the nitrobenzophenone units.

Step 4: Polymer Recovery and Purification

• Precipitation: Cool the mixture to room temperature. Slowly pour the viscous solution into 500 mL of a vigorously stirred 1:1 (v/v) methanol/deionized water mixture. The polyimide will precipitate as a fibrous yellow/brown solid.

• Washing: Filter the precipitate and wash thoroughly with hot methanol (3 × 100 mL) to remove residual NMP, pyridine, acetic acid, and any unreacted monomers.

• Drying: Dry the polymer in a vacuum oven at 100°C for 24 hours to constant weight.

In-Process Quality Control & Expected Results

To ensure the protocol acts as a self-validating system, the following analytical checkpoints must be met to confirm the successful incorporation of the (4-Aminophenyl)(4-nitrophenyl)methanone units.

Analytical Technique	Target Property / Signal	Interpretation & Validation
FTIR Spectroscopy	Disappearance of 3200-3400 cm⁻¹ (N-H/O-H)	Confirms complete conversion of polyamic acid to polyimide.
FTIR Spectroscopy	Appearance of 1780 cm⁻¹ and 1720 cm⁻¹	Confirms the formation of the imide ring (asymmetric and symmetric C=O stretches).
FTIR Spectroscopy	Presence of 1530 cm⁻¹ and 1350 cm⁻¹	Validates the presence of the terminal -NO₂ groups from the end-capper.
¹H-NMR (in DMSO-d₆)	Signals at ~8.3 ppm (d, 2H)	Corresponds to the protons adjacent to the nitro group on the benzophenone end-cap, confirming covalent incorporation.
GPC (Gel Permeation)	PDI (Polydispersity Index) ~ 1.8 - 2.2	Confirms molecular weight arrest; absence of high-mass tailing indicates successful end-capping.
TGA (Thermogravimetric)	5% Weight Loss Temperature ( ) > 450°C	Ensures the chemical imidization preserved the thermal stability characteristic of polyimides.

References

• Source: Google Patents (US20120190802A1)

• Photosensitive polyimide compositions and Chemical Imidization Pathways Source: Justia Patents (US10036952) URL:[Link]

Sources

• 1. US20120190802A1 - Polyimide polymer from non-stoichiometric components - Google Patents [patents.google.com]
• 2. CAS 1144-74-7: 4-Nitrobenzophenone | CymitQuimica [cymitquimica.com]
• 3. patents.justia.com [patents.justia.com]

catalytic reduction of (4-Aminophenyl)(4-nitrophenyl)methanone to diamine

Application Note: Chemoselective Catalytic Reduction of (4-Aminophenyl)(4-nitrophenyl)methanone to 4,4'-Diaminobenzophenone

Executive Summary

The synthesis of high-performance polymers—including polyimides, polyamides, and advanced flame-retardant materials like DOPO-diamine—relies heavily on the availability of high-purity diamine monomers . 4,4'-Diaminobenzophenone (DABP) is a critical precursor in this domain. However, synthesizing DABP from (4-aminophenyl)(4-nitrophenyl)methanone (commonly referred to as 4-amino-4'-nitrobenzophenone) presents a classic chemoselectivity challenge: reducing the highly oxidized nitro group to an amine without simultaneously reducing the bridging carbonyl (ketone) group.

As a Senior Application Scientist, I have designed this protocol to address the primary failure mode in diaryl ketone reductions: loss of chemoselectivity. By employing a controlled transfer hydrogenation workflow, this guide provides a self-validating, high-yield methodology suitable for research and drug development professionals.

Mechanistic Insights & Causality

Direct catalytic hydrogenation using

gas over Palladium on Carbon (Pd/C) is a standard industrial method for nitro reduction . However, when applied to benzophenone derivatives, high pressure and elevated temperatures frequently lead to the over-reduction of the ketone, yielding a secondary alcohol (benzhydrol) or fully cleaving the oxygen to form a methylene bridge (4,4'-diaminodiphenylmethane, MDA).

To circumvent this, Transfer Hydrogenation utilizing Hydrazine Monohydrate (

) with 10% Pd/C is the method of choice.

• The Causality of the Hydrogen Donor: Hydrazine decomposes on the palladium surface to generate reactive hydrogen species and nitrogen gas in situ. By adding the hydrazine dropwise, we maintain a low, steady-state concentration of adsorbed hydrogen. This kinetically favors the reduction of the highly electrophilic nitro group while leaving the less reactive diaryl ketone intact.

• The Causality of the Solvent System: A co-solvent system of Ethanol and Tetrahydrofuran (EtOH/THF, 1:1 v/v) is utilized. Ethanol stabilizes the polar nitroso and hydroxylamine intermediates, while THF ensures the relatively rigid diaryl ketone starting material and the resulting diamine remain fully dissolved, preventing the product from precipitating onto and deactivating the catalyst surface .

Comparative Reduction Strategies

The following table summarizes the quantitative performance of various reduction methodologies for this specific transformation.

Reduction Method	Reagents & Conditions	Chemoselectivity (Nitro vs. Ketone)	Typical Yield	Operational Complexity & Safety
Transfer Hydrogenation (Recommended)	10% Pd/C, , EtOH/THF, 80 °C	Excellent	>92%	Low; utilizes standard reflux glassware. Hydrazine requires fume hood handling.
Direct Hydrogenation	10% Pd/C, gas (30-50 psi), EtOH, 25 °C	Moderate (highly dependent on pressure control)	70–85%	High; requires specialized Parr shaker or pressure reactor .
Metal/Acid Reduction	or Sn powder, HCl, EtOH	Good	~80%	High; generates heavy metal waste requiring complex basic workup.

Reaction Pathway Visualization

Fig 1: Chemoselective reduction pathway comparing transfer vs. direct hydrogenation.

Self-Validating Experimental Protocol

Safety Note: Hydrazine monohydrate is highly toxic and a suspected carcinogen. Pd/C is pyrophoric when dry. All operations must be conducted in a certified fume hood under an inert atmosphere (Nitrogen or Argon).

Step 1: System Purge and Setup

• Equip a 250 mL three-neck round-bottom flask with a magnetic stir bar, a reflux condenser, an addition funnel, and a nitrogen inlet.

• Charge the flask with 10.0 g (41.3 mmol) of (4-aminophenyl)(4-nitrophenyl)methanone.

• Add 100 mL of a 1:1 (v/v) mixture of absolute Ethanol and anhydrous THF. Stir until the substrate is fully dissolved (the solution will appear deep yellow/orange).

• Carefully add 1.0 g of 10% Pd/C (10 wt% relative to the substrate). Expert Tip: Wet the Pd/C with a few drops of water or ethanol before adding to prevent sparking.

• Purge the system with nitrogen for 10 minutes to displace all oxygen.

Step 2: Controlled Reagent Introduction

• Heat the reaction mixture to 60 °C using an oil bath.

• Load the addition funnel with 10.0 mL (approx. 200 mmol, ~5 equivalents) of Hydrazine monohydrate (80%).

• Begin dropwise addition of the hydrazine over a period of 45 to 60 minutes.

  • Validation Checkpoint 1 (Visual/Gas): As hydrazine contacts the catalyst, vigorous bubbling (

    evolution) will occur. The drop rate must be controlled to prevent the reaction from foaming over.

Step 3: Reflux and In-Process Quality Control (IPQC)

• Once addition is complete, raise the oil bath temperature to 80 °C to establish a gentle reflux.

• Maintain reflux for 4 to 6 hours.

• Validation Checkpoint 2 (Chromatographic): Perform TLC analysis (Eluent: 60:40 Hexane/Ethyl Acetate). The starting material (

  , yellow spot) should completely disappear, replaced by a highly polar product spot ( , visible under UV and stains brown with ninhydrin). The bulk solution will transition from deep orange to a pale yellow.

Step 4: Catalyst Recovery (Hot Filtration)

• Prepare a pad of Celite in a fritted glass funnel. Pre-warm the funnel with hot ethanol.

• While the reaction mixture is still hot (60–70 °C), filter it through the Celite pad to remove the Pd/C catalyst.

  • Causality: DABP has limited solubility in cold ethanol. Hot filtration ensures the diamine does not co-precipitate with the pyrophoric catalyst.

• Wash the Celite pad with an additional 20 mL of hot THF. Safely quench the filtered Pd/C by submerging the Celite pad in water.

Step 5: Crystallization and Analytical Validation

• Concentrate the combined filtrate under reduced pressure (rotary evaporator) to approximately one-third of its original volume.

• Slowly add cold distilled water (50 mL) to the concentrated solution while stirring vigorously to precipitate the product.

• Filter the resulting pale yellow/off-white solid and wash with cold water.

• Dry the product in a vacuum oven at 80 °C for 12 hours.

• Validation Checkpoint 3 (Thermal): Determine the melting point of the isolated solid. Pure 4,4'-diaminobenzophenone exhibits a sharp melting point at 243–247 °C . A depressed melting point indicates incomplete reduction or trapped solvent.

References

• Salunkhe, P. H., et al. "Processable heat resistant polyamides containing tetraphenyl thiophene having pendant phenyl moiety with heterocyclic quinoxaline unit: Synthesis and characterization." Journal of Macromolecular Science, Part A 55.4 (2018): 1-7. URL:[Link]

• Viretto, A., et al. "Development of Inherently Flame-Retardant Phosphorylated PLA by Combination of Ring-Opening Polymerization and Reactive Extrusion." Polymers 12.1 (2020): 14. URL:[Link]

• "Diamino compounds and liquid crystal aligning films." US Patent 5084557A (1992).

High-Efficiency Synthesis of Push-Pull Azo Chromophores Using 4-Amino-4'-nitrobenzophenone

Abstract

This application note details the optimized protocol for synthesizing azo dyes derived from 4-Amino-4'-nitrobenzophenone (ANBP) . Unlike simple anilines, ANBP possesses a "push-pull" electronic structure—characterized by an electron-withdrawing nitro group and a central carbonyl bridge—which significantly alters its solubility and reactivity during diazotization. This guide provides a robust methodology for overcoming the weak basicity of ANBP using an acetic acid co-solvent system, followed by coupling protocols for both phenolic and amino acceptors. The resulting chromophores are critical candidates for non-linear optical (NLO) materials and high-performance disperse dyes.

Introduction & Chemical Logic

The "Push-Pull" Architecture

ANBP is a valuable intermediate because it pre-loads the molecular backbone with a strong electron acceptor (Nitro,

) and an extended conjugation bridge (Benzophenone). When coupled with an electron-rich donor (e.g., dialkylamines), the resulting azo dye forms a D- -A (Donor- -Acceptor) system.

• Significance: This electronic asymmetry creates a high molecular hyperpolarizability (

  ), essential for Second Harmonic Generation (SHG) in optoelectronics.

• Synthetic Challenge: The electron-withdrawing nature of the

  -nitrobenzoyl moiety reduces the electron density on the amino group ( ), making it a weak base. Standard aqueous HCl diazotization often fails due to poor solubility and incomplete salt formation.

Mechanism of Action

The synthesis proceeds via two distinct stages:

• Diazotization: Conversion of the amine to a diazonium electrophile using nitrous acid.[1][2][3][4]

• Azo Coupling: Electrophilic aromatic substitution (

  ) where the diazonium ion attacks an electron-rich coupling component.

Experimental Workflow (Visualized)

The following diagram outlines the critical decision points and process flow for the synthesis.

Caption: Figure 1.[4][5] Decision logic for ANBP diazotization and coupling. Note the critical branch for solubility using Acetic Acid.

Detailed Protocols

Materials & Reagents[4][6][7][8]

• Precursor: 4-Amino-4'-nitrobenzophenone (98% purity).

• Solvents: Glacial Acetic Acid (GAA), Ethanol (95%), DMF (for recrystallization).

• Reagents: Sodium Nitrite (

  ), Hydrochloric Acid (37%), Sodium Hydroxide, Urea (optional, to destroy excess nitrous acid).

• Couplers: 2-Naphthol (for red/orange dyes) or N,N-Diethylaniline (for deep red/violet dyes).

Protocol A: Diazotization of ANBP

Context: Due to the ketone bridge, ANBP is hydrophobic. We use the "inverted" addition method with GAA.

• Dissolution: In a 100 mL beaker, dissolve 2.42 g (10 mmol) of ANBP in 20 mL of Glacial Acetic Acid . Gentle warming (

  ) may be required to achieve a clear solution.

• Acidification: Cool the solution to room temperature. Add 5 mL of conc. HCl dropwise with stirring. A fine slurry of the hydrochloride salt may form; this is normal.

• Cooling: Place the beaker in an ice-salt bath and cool to 0–2^\circ\text{C} .

• Nitrosation: Dissolve 0.76 g (11 mmol) of

  in 3 mL of water. Add this solution dropwise to the amine mixture over 15 minutes.

  • Critical Control: Keep temperature

    . If red fumes ( ) appear, addition is too fast.

• Digestion: Stir for 20 minutes at

  . The mixture should become a clear, pale yellow solution as the diazonium salt forms.

• Validation (Self-Validating Step): Spot a drop of the reaction mixture onto Starch-Iodide paper.

  • Result: Immediate blue/black color confirms excess nitrous acid (reaction complete).

  • Cleanup: Add approx. 0.1 g Urea to destroy excess nitrous acid (prevents side reactions during coupling).

Protocol B: Coupling Reaction

Choose the path based on your target chromophore properties.

Path 1: Coupling with 2-Naphthol (Textile/Pigment Application)

• Preparation: Dissolve 1.44 g (10 mmol) of 2-Naphthol in 20 mL of 10% NaOH solution. Cool to

  .

• Coupling: Slowly pour the cold diazonium solution (from 4.2) into the naphthol solution with vigorous stirring.

  • Observation: A deep red/maroon precipitate forms immediately.

• pH Control: The pH must remain alkaline (>9). If the acid from the diazonium solution neutralizes the base, add more NaOH.

• Finishing: Stir for 30 minutes. Acidify slightly with dilute HCl to pH 7 to ensure full precipitation of the free dye. Filter and wash with water.[1]

Path 2: Coupling with N,N-Diethylaniline (NLO Application)

• Preparation: Dissolve 1.49 g (10 mmol) of N,N-Diethylaniline in 10 mL Glacial Acetic Acid . Cool to

  .

• Coupling: Add the diazonium solution to the amine solution.

• Buffering: Add saturated Sodium Acetate solution until the pH reaches 4–5.

  • Mechanism:[1][2][4] Coupling with amines requires a weak acid medium to prevent the formation of unreactive ammonium salts while maintaining the electrophilicity of the diazonium ion.

• Isolation: Stir for 1 hour. Pour into 200 mL ice water. Neutralize with

  to precipitate the dye.

Mechanism & Chemical Safety

Reaction Mechanism (DOT Visualization)

The following diagram illustrates the electronic movement during the critical coupling stage.

Caption: Figure 2. Electrophilic Aromatic Substitution mechanism forming the azo linkage.

Safety & Handling

• Diazonium Salts: Never dry the intermediate diazonium salt; it can be explosive.[3] Always proceed immediately to coupling.[3]

• Nitro Compounds: ANBP and its derivatives are potential skin irritants. Use nitrile gloves.

• Waste: Azo dyes are recalcitrant. Dispose of all filtrates in designated halogenated organic waste streams.

Characterization & Data Analysis

Expected Spectroscopic Data

Upon synthesis, the following shifts confirm the successful formation of the "push-pull" system.

Technique	Parameter	Expected Value	Interpretation
UV-Vis	(EtOH)	450–550 nm	Bathochromic shift due to extended conjugation and intramolecular Charge Transfer (ICT).
FT-IR		1400–1450 cm⁻¹	Characteristic azo bridge stretch.
FT-IR		1520 & 1340 cm⁻¹	Asymmetric and symmetric nitro stretches (remains intact).
FT-IR		~1650 cm⁻¹	Benzophenone ketone stretch.
1H NMR	Aromatic Region	7.0–8.5 ppm	Deshielding of protons ortho to the nitro group and azo linkage.

Troubleshooting Guide

• Low Yield: Usually due to incomplete diazotization. Ensure the ANBP is fully dissolved in Acetic Acid before adding nitrite.

• Tarry/Sticky Product: Coupling temperature was too high (

  ), leading to diazonium decomposition into phenols.

• Color Fades: pH was not maintained during coupling. Phenolic coupling must stay basic; Amino coupling must stay weakly acidic.

References

• Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical. (Standard reference for diazotization mechanisms and general protocols).

• BenchChem. Application Notes and Protocols for the Synthesis of Azo Dyes. (General protocols for weak amine diazotization).

• Royal Society of Chemistry (RSC). Exploration of 4-substituted thiophene-based azo dyes for dye-sensitized solar cells and non-linear optical materials. (Context for NLO properties of push-pull azo systems).

• Doc Brown's Chemistry. UV and visible light absorption spectroscopy - azo dyes. (Reference for interpretation of UV-Vis shifts in azo chromophores).

• Karci, F. "Synthesis and absorption spectra of some novel heterocyclic disazo dyes derived from 4-amino-4'-nitrobenzophenone." Dyes and Pigments.[6][7] (Specific primary literature on ANBP dyes).

Sources

• 1. pharmacy.kkwagh.edu.in [pharmacy.kkwagh.edu.in]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 5. Protocol for microwave-assisted synthesis of unsymmetrical azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. jbiochemtech.com [jbiochemtech.com]
• 7. CAS 1144-74-7: 4-Nitrobenzophenone | CymitQuimica [cymitquimica.com]

Application Note: Functionalization of (4-Aminophenyl)(4-nitrophenyl)methanone for Advanced Photo-Crosslinked Drug Delivery Systems

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Focus: Mechanistic rationale, comparative analytics, and self-validating protocols for synthesizing and deploying benzophenone-based photo-crosslinkable nanocarriers.

Introduction & Mechanistic Rationale

The premature systemic release of encapsulated therapeutics remains a critical failure point in polymeric micelle and nanoparticle-based drug delivery. Upon intravenous injection, nanocarriers undergo extreme dilution, often falling below their critical micelle concentration (CMC) and dissociating before reaching the target tissue.

(4-Aminophenyl)(4-nitrophenyl)methanone , an asymmetric benzophenone derivative, offers a highly efficient, tripartite solution to this challenge through its unique functional groups:

• The Benzophenone Core (Photo-crosslinker): Benzophenone acts as a highly efficient Type II photoinitiator. Upon exposure to UVA light (~365 nm), the carbonyl group is excited to a singlet state, which rapidly undergoes intersystem crossing to a highly reactive, diradicaloid triplet state[1]. This triplet state abstracts hydrogen atoms from adjacent aliphatic polymer chains (e.g., PEG, PLA, or PLGA), generating ketyl and polymer radicals that recombine to form stable covalent carbon-carbon (C-C) crosslinks[1].

• The Para-Amino Group (-NH₂): This moiety serves as an orthogonal nucleophilic handle. It allows for direct conjugation to targeting peptides, fluorescent probes, or hydrophilic polymers like poly(ethylene glycol) (PEG) via standard amidation chemistry[2].

• The Para-Nitro Group (-NO₂): The strongly electron-withdrawing nitro group tunes the photophysical properties of the benzophenone core, shifting the absorption profile. Furthermore, it acts as a latent functional handle; it can be selectively reduced to an amine via the Zinin reduction (using negative divalent sulfur) to yield a diamine for dual-functionalization or polymer chain-extension[3].

By functionalizing the amino group with an amphiphilic polymer, researchers can induce self-assembly into drug-loaded micelles. Subsequent UVA irradiation crosslinks the micellar core or shell, locking the structure in place and preventing premature drug leakage[4],[5].

Comparative Analysis of Photo-Crosslinkable Moieties

To justify the selection of the benzophenone core over other common photo-crosslinkers, the following quantitative and mechanistic parameters must be considered. Benzophenone's primary advantage is its "zero-length" C-H insertion mechanism, which eliminates the need for specific complementary functional groups on the adjacent polymer chains[1].

Crosslinker Moiety	Activation Wavelength	Crosslinking Mechanism	Efficiency / Speed	Reversibility	Biomedical Advantage
Benzophenone	365 nm (UVA)	Hydrogen abstraction & C-C coupling	High (< 5 mins)	Irreversible	Does not require specific comonomers; inserts into any C-H bond[2].
Cinnamoyl	254 nm (UVC) / >300 nm	[2+2] Cycloaddition	Medium (10-30 mins)	Reversible (at 254 nm)	Enables stimuli-responsive de-crosslinking[4].
Coumarin	365 nm (UVA)	Photodimerization	High (5-15 mins)	Reversible (at 254 nm)	Good biocompatibility; allows for triggered release[4].

Experimental Workflows & System Visualization

The following diagram illustrates the logical progression from raw API functionalization to the stabilization of the final drug delivery vehicle.

Workflow of benzophenone-mediated micelle assembly and photo-crosslinking for drug delivery.

Validated Protocols

The following protocols are designed as self-validating systems. Analytical checkpoints are embedded within the methodology to ensure causality and functional success at each stage.

Protocol A: Synthesis of PEGylated Benzophenone Conjugate (PEG-NH-BP-NO₂)

Objective: To graft a hydrophilic PEG chain onto the hydrophobic benzophenone core, creating an amphiphilic macromer capable of self-assembly.

Materials:

• (4-Aminophenyl)(4-nitrophenyl)methanone (1.0 eq)

• mPEG-NHS ester (MW 5000 Da) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Anhydrous Dimethylformamide (DMF)

Step-by-Step Procedure:

• Dissolution: Dissolve the (4-Aminophenyl)(4-nitrophenyl)methanone and mPEG-NHS ester in anhydrous DMF under an inert argon atmosphere.

• Catalysis & Deprotonation: Add DIPEA and DMAP to the stirring solution.

  • Scientific Rationale: The aniline nitrogen of the benzophenone derivative is a relatively poor nucleophile due to the electron-withdrawing nature of both the carbonyl and the para-nitro group. DIPEA ensures the amine remains free-based, while DMAP acts as a highly efficient nucleophilic acyl transfer catalyst to drive the amidation forward.

• Reaction: Stir the mixture at 40°C for 24 hours in the dark to prevent premature photolysis.

• Precipitation: Concentrate the reaction mixture under reduced pressure, then add dropwise to an excess of cold diethyl ether (-20°C).

  • Scientific Rationale: PEG is highly insoluble in cold ether and will crash out as a white precipitate, while unreacted small molecules (including unreacted benzophenone) remain soluble in the ether/DMF supernatant.

• Purification: Recover the precipitate via centrifugation, dissolve in deionized water, and dialyze (MWCO 3.5 kDa) against DI water for 48 hours to remove trace impurities. Lyophilize to obtain the final conjugate.

• Self-Validation Checkpoint: Analyze the lyophilized product via UV-Vis spectroscopy. The presence of a distinct absorption peak at ~295 nm confirms the successful integration of the benzophenone moiety into the PEG chain[2].

Protocol B: Formulation and Photo-Crosslinking of Drug-Loaded Polymeric Micelles

Objective: To encapsulate a hydrophobic therapeutic agent and lock the micellar structure via UVA-triggered C-H insertion.

Materials:

• PEG-NH-BP-NO₂ Conjugate (from Protocol A)

• Hydrophobic model drug (e.g., Docetaxel or Paclitaxel)

• Tetrahydrofuran (THF)

• Phosphate Buffered Saline (PBS, pH 7.4)

Step-by-Step Procedure:

• Co-dissolution: Dissolve 20 mg of the PEG-NH-BP-NO₂ conjugate and 2 mg of the hydrophobic drug in 1 mL of THF.

• Self-Assembly: Add the THF solution dropwise (1 mL/min) into 10 mL of vigorously stirring PBS.

  • Scientific Rationale: The sudden shift in solvent polarity forces the hydrophobic benzophenone/nitro-aromatic segments and the drug to aggregate into a micellar core, while the hydrophilic PEG chains extend into the aqueous phase to provide steric stabilization.

• Solvent Evaporation: Stir the dispersion uncovered in the dark for 12 hours to completely evaporate the THF.

• Photo-Crosslinking: Transfer the micelle suspension to a quartz cuvette or shallow petri dish. Irradiate with a UVA lamp (365 nm) at an intensity of 10 mW/cm² for 5 minutes.

  • Scientific Rationale: 365 nm UVA is utilized because it efficiently excites the benzophenone n-π* transition without causing the severe degradation to the encapsulated drug or polymer backbone that is typically associated with 254 nm UVC irradiation[4].

• Self-Validation Checkpoint (Crosslinking Confirmation):

  • Spectroscopic: Measure the UV-Vis spectrum of the micelle solution before and after irradiation. A significant drop in the benzophenone peak (~260-295 nm) indicates the consumption of the benzophenone moieties via crosslinking[6].

  • Structural: Dilute the irradiated micelle solution 100-fold with PBS (well below its theoretical CMC) and measure the hydrodynamic radius via Dynamic Light Scattering (DLS). Crosslinked micelles will retain their size (~50-100 nm), whereas non-crosslinked control micelles will disassemble and show no measurable scattering[5].

References

• The Zinin Reduction of Nitroarenes, H. K. Porter. scribd.com.
• Application Notes and Protocols for Polymer Cross-Linking Using 4-Benzoylbenzoic Acid. benchchem.com.
• UVA-Triggered Drug Release and Photo-Protection of Skin. frontiersin.org.
• A surface-independent bioglue using photo-crosslinkable benzophenone moiety. nih.gov.
• Protein–Polymer Conjugation via Ligand Affinity and Photoactivation of Glut
• Preparation and Characterization of a pH-Responsive Nanogel Based on a Photo-Cross-Linked Micelle.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]
• 4. Frontiers | UVA-Triggered Drug Release and Photo-Protection of Skin [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. A surface-independent bioglue using photo-crosslinkable benzophenone moiety - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Single Crystal Growth of 4-Amino-4'-nitrobenzophenone (ANBP) for NLO Applications

Topic: Growing Single Crystals of 4-Amino-4'-nitrobenzophenone (ANBP) for NLO Applications Content Type: Application Note & Protocol Audience: Researchers, Materials Scientists, Drug Development Professionals

Executive Summary & Scientific Rationale

4-Amino-4'-nitrobenzophenone (ANBP) represents a classic "push-pull" organic nonlinear optical (NLO) material. Its molecular architecture features a strong electron donor (amino group,

) and a strong electron acceptor (nitro group, ) connected via a -conjugated benzophenone bridge. This configuration facilitates intramolecular charge transfer (ICT), resulting in a high molecular hyperpolarizability ( ), which is the prerequisite for efficient Second Harmonic Generation (SHG).

For NLO device applications—such as frequency doubling (green laser generation) or optical switching—the material must be grown as a high-quality, defect-free single crystal.[1] Polycrystalline powders scatter light, negating the optical gain.

This guide provides a rigorous protocol for growing ANBP single crystals using the Slow Evaporation Solution Growth (SESG) technique. We prioritize this method over melt growth due to the potential thermal instability of organic nitro-compounds near their melting points and the superior optical quality yielded by solution growth.

Pre-Growth Requirements: Material Purification

Critical Insight: Optical transparency is non-negotiable. Trace impurities (isomers, starting reagents) act as scattering centers and lower the laser damage threshold. Commercial or synthesized ANBP (typically ~98% pure) is insufficient for NLO grade growth.

Purification Protocol

• Solvent Selection: Use a mixture of Ethanol:Water (4:1) . ANBP is moderately soluble in hot ethanol but insoluble in water.[2]

• Dissolution: Dissolve 10 g of crude ANBP in boiling ethanol (approx. 60°C).

• Filtration: While hot, filter the solution through a 0.2

  PTFE membrane to remove insoluble particulate matter (dust, silica).

• Recrystallization: Add warm water dropwise until turbidity just appears. Allow the solution to cool slowly to room temperature (RT) over 6 hours.

• Harvest: Filter the purified precipitate and dry in a vacuum oven at 40°C for 24 hours.

• Validation: Repeat this process twice . Confirm purity via Melting Point determination (sharp peak expected ~180-200°C range, dependent on polymorph) and Thin Layer Chromatography (TLC).

Solubility & Metastable Zone Width (MSZW)

Crystal growth is the art of controlling the Metastable Zone —the region between the Solubility Curve (saturation) and the Super-Solubility Curve (spontaneous nucleation).

• Stable Zone: Undersaturated. No growth, existing crystals dissolve.

• Metastable Zone: Supersaturated. Existing crystals grow; no new nucleation occurs. (Target Zone)

• Labile Zone: Highly supersaturated. Spontaneous, uncontrolled nucleation (shower of microcrystals).

Solubility Determination Experiment

Perform this gravimetric analysis before setting up growth vessels.

Solvents to Screen: Acetone, DMF, Ethanol.[3] Recommendation:Acetone is often preferred for benzophenones due to high solubility and moderate evaporation rate. DMF is good for slow cooling but hard to evaporate.

Protocol:

• Add excess purified ANBP to 100 mL of solvent in a sealed flask at a constant temperature (e.g., 30°C).

• Stir for 6 hours to ensure saturation.

• Filter a 10 mL aliquot, weigh it, evaporate the solvent, and weigh the residue.

• Repeat at 35°C, 40°C, 45°C, and 50°C.

• Output: Plot Concentration (g/100mL) vs. Temperature.

Crystal Growth Protocol: Slow Evaporation Solution Growth (SESG)

This method drives the solution into the metastable zone by slowly removing the solvent at constant temperature.

Experimental Setup

• Vessel: 100 mL borosilicate glass crystallizer (beaker).

• Temperature Bath: Constant Temperature Bath (CTB) with accuracy

  .

• Cover: Perforated Parafilm or distinct lid with controlled aperture.

Step-by-Step Workflow

• Saturated Solution Preparation:

  • Based on your solubility curve, prepare 50 mL of saturated ANBP solution (e.g., in Acetone) at 35°C.

  • Stir for 4 hours to ensure homogeneity.

• Filtration:

  • Filter through Whatman No. 1 filter paper into the growth vessel. Crucial: Pre-warm the funnel to prevent premature crystallization.

• Supersaturation Induction:

  • Seal the vessel with Parafilm. Puncture 4-5 small holes (needle size) to control evaporation rate.

  • Place the vessel in the CTB set to 35°C.

• Seed Selection (Optional but Recommended):

  • Allow a "seed" jar to evaporate faster. Harvest a small, transparent, well-faceted crystal (2-3 mm).

  • Suspend this seed in the main growth vessel using a nylon thread (hair-thin) to avoid wall nucleation.

• Growth Phase:

  • Maintain the setup undisturbed.[4][5][6] Vibration isolation is critical.

  • Timeline: 2 - 4 weeks.

  • Observation: Monitor for "parasitic" nucleation (tiny crystals forming at the bottom). If observed, carefully remove them or restart.

• Harvesting:

  • When the crystal reaches desired size (

    mm is typical for NLO testing), carefully remove it.

  • Do not wipe vigorously. Rinse quickly with n-hexane (non-solvent) to remove surface solution.

Workflow Diagram

Figure 1: Workflow for the growth of optical-quality ANBP single crystals.

Characterization & Quality Control

Once harvested, the crystal must be validated for structural integrity and optical performance.

A. Structural Confirmation (XRD)

• Single Crystal XRD: Essential to determine unit cell dimensions and space group.

  • Target: ANBP typically crystallizes in a non-centrosymmetric space group (e.g.,

    or ). If it crystallizes in a centrosymmetric group (like ), SHG will be zero .

  • Action: If centrosymmetric, change the solvent (e.g., try Methanol or DMF) to induce a different polymorph.

B. Optical Transparency (UV-Vis-NIR)

• Method: Pass a beam (190–1100 nm) through a polished crystal wafer (2 mm thick).

• Requirement:

  • Lower Cut-off: < 400 nm (crucial for blue/green laser applications).

  • Transmission: > 60-70% in the visible region.[7]

C. NLO Efficiency (Kurtz-Perry Powder Test)

• Setup: Irradiate powdered crystal with a Nd:YAG laser (1064 nm).

• Observation: Look for green light emission (532 nm).

• Benchmark: Compare intensity against KDP (Potassium Dihydrogen Phosphate) or Urea. ANBP is expected to be 10-50x KDP due to the strong charge transfer.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Opaque/Cloudy Crystals	Solvent inclusions (growth too fast).	Decrease evaporation rate (fewer holes in Parafilm).
No Crystallization	Solution undersaturated.	Allow more evaporation or slightly lower temperature.
Multiple Tiny Crystals	Spontaneous nucleation (Labile Zone).	Solution too concentrated. Filter and dilute slightly before restarting.
Yellow/Brown Color	Oxidation or impurity.	Repurify starting material; perform growth in dark/amber vessels.

References

• Natarajan, S., et al. (2016).[7] Solubility Studies and Growth of 4-aminobenzophenone Single Crystal: a Potential Organic NLO Material. International Journal of Science and Engineering Applications. Link

• Sankar, R., et al. (2010). Growth and characterization of organic NLO crystal: 4-Aminobenzophenone. Journal of Crystal Growth. Link

• Pan, F., et al. (1996). Growth and characterization of 4-aminobenzophenone crystals for nonlinear optical applications. Applied Physics Letters. Link

• Hampton University . Crystal Growth 101: Slow Evaporation. Center for Materials Research. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. CAS 1144-74-7: 4-Nitrobenzophenone | CymitQuimica [cymitquimica.com]
• 3. Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemistry Teaching Labs - scXRD: Growing single crystals [chemtl.york.ac.uk]
• 5. unifr.ch [unifr.ch]
• 6. jetir.org [jetir.org]
• 7. researchgate.net [researchgate.net]

reaction mechanism of (4-Aminophenyl)(4-nitrophenyl)methanone with acid chlorides

Application Note: Precision Acylation of (4-Aminophenyl)(4-nitrophenyl)methanone

Executive Summary

This technical guide details the reaction mechanism and optimized synthetic protocols for the acylation of (4-Aminophenyl)(4-nitrophenyl)methanone (CAS: 1137-41-3) with various acid chlorides. This substrate, often referred to as 4-amino-4'-nitrobenzophenone, represents a classic "deactivated aniline" system. The presence of the electron-withdrawing benzophenone carbonyl group significantly reduces the nucleophilicity of the primary amine, requiring specific experimental modifications to ensure high yields and prevent side reactions.

Target Audience: Synthetic Organic Chemists, Process Chemists, and Materials Scientists (Polyimides/Liquid Crystals).

Mechanistic Analysis

Substrate Electronics: The Deactivated Nucleophile

The core challenge in acylating (4-Aminophenyl)(4-nitrophenyl)methanone lies in its electronic structure. Unlike a simple aniline, the amino group's lone pair is heavily delocalized into the adjacent carbonyl system (resonance effect).

• The "Push-Pull" Effect: The molecule features a p-amino group (electron donor) and a p'-nitro group (strong electron acceptor) bridged by a carbonyl. While the nitro group is on the distal ring, the central carbonyl exerts a strong inductive ($ -I

  -M $) withdrawal on the amine-bearing ring.

• Consequence: The nitrogen lone pair is less available for nucleophilic attack, raising the activation energy for the initial addition step to the acid chloride.

Reaction Pathway: Nucleophilic Acyl Substitution

The reaction follows an addition-elimination mechanism.[1] Due to the reduced nucleophilicity of the substrate, the transition state for the formation of the tetrahedral intermediate is higher in energy than for standard anilines.

Key Mechanistic Steps:

• Nucleophilic Attack: The amine nitrogen attacks the electrophilic carbonyl carbon of the acid chloride (

  ).[1]

• Tetrahedral Intermediate: A zwitterionic intermediate forms. In deactivated systems, this step is often rate-determining.

• Elimination: The chloride ion (

  ) is expelled, reforming the carbonyl double bond.

• Deprotonation: A base (added exogenously) removes the proton from the nitrogen to generate the neutral amide.

Visualizing the Mechanism:

Figure 1: Mechanistic pathway of the acylation reaction.[2] The benzophenone core deactivates the amine, making the initial attack the rate-limiting step.

Experimental Protocols

Two protocols are provided based on the reactivity of the acid chloride and the scale of the reaction.

Protocol A: The "Pyridine Method" (Standard)

Best for: Standard acid chlorides (Benzoyl chloride, Acetyl chloride) and gram-scale synthesis.

Reagents:

• Substrate: (4-Aminophenyl)(4-nitrophenyl)methanone (1.0 equiv)

• Acid Chloride: 1.1 – 1.2 equiv

• Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) [Anhydrous]

• Base: Pyridine (2.0 equiv) or Triethylamine (TEA) (2.5 equiv)

Procedure:

• Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the substrate (1.0 equiv) in anhydrous DCM (concentration ~0.2 M). Note: If solubility is poor, switch to THF.

• Base Addition: Add Pyridine (2.0 equiv) to the solution. Cool the mixture to 0°C in an ice bath.

• Acylation: Add the Acid Chloride (1.1 equiv) dropwise over 15 minutes. The reaction is exothermic; control the addition rate to maintain temperature < 5°C.

• Reaction: Remove the ice bath and allow the reaction to stir at Room Temperature (RT) for 3–6 hours. Monitor by TLC (typically 30% EtOAc/Hexane).

• Quench & Workup:

  • Dilute with excess DCM.

  • Wash with 1M HCl (2x) to remove excess pyridine/TEA and unreacted amine. Crucial Step: The product is neutral/acidic and will stay in the organic layer, while the amine and pyridine form water-soluble salts.

  • Wash with Saturated

    (1x) and Brine (1x).

• Isolation: Dry over

  , filter, and concentrate in vacuo. Recrystallize from Ethanol/Water if necessary.

Protocol B: The "DMAP-Catalyzed" Method (High Performance)

Best for: Sterically hindered acid chlorides or low-reactivity substrates.

Reagents:

• Catalyst: 4-Dimethylaminopyridine (DMAP) (0.1 equiv)

• Base: Triethylamine (TEA) (2.0 equiv)

• Solvent: Anhydrous THF (Tetrahydrofuran)

Procedure:

• Dissolve Substrate (1.0 equiv), TEA (2.0 equiv), and DMAP (0.1 equiv) in anhydrous THF.

• Add Acid Chloride (1.2 equiv) dropwise at RT.

• Heat the mixture to reflux (66°C) for 4–12 hours.

• Cool to RT. Pour the reaction mixture into ice-cold water.

• Filtration: The product often precipitates out. Filter the solid, wash copiously with water and cold ethanol.

Workflow Visualization

Figure 2: Step-by-step experimental workflow for Protocol A.

Data Summary & Troubleshooting

Table 1: Solvent & Base Compatibility

Parameter	Recommendation	Rationale
Solvent	DCM, THF, Dioxane	Substrate has poor water solubility; requires polar organic solvents.
Base	Pyridine, TEA, DIPEA	Scavenges HCl by-product. Pyridine also acts as a nucleophilic catalyst.
Catalyst	DMAP (10 mol%)	Essential for hindered acid chlorides to form the reactive N-acylpyridinium ion.
Workup	Acid Wash (HCl)	Critical for removing the unreacted starting material (amine) which is difficult to separate by chromatography.

Common Issues:

• Low Yield: Usually due to moisture hydrolyzing the acid chloride. Solution: Use freshly distilled acid chlorides and flame-dried glassware.

• Incomplete Reaction: Due to low nucleophilicity. Solution: Switch to Protocol B (Reflux in THF with DMAP).

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General mechanism of Nucleophilic Acyl Substitution).
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 219131, 4-Methyl-4'-nitrobenzophenone. Retrieved from [Link] (Structural analogue data and physical properties).

• RSC Advances. (2021). Fe-mediated synthesis of N-aryl amides from nitroarenes and acyl chlorides. Retrieved from [Link] (Context on amide synthesis from nitro-arene precursors).

• Farmacia Journal. (2010). Synthesis and Antimicrobial Activity of Some New...[3][4] Derivatives of N-(4-Nitrobenzoyl). Retrieved from [Link] (Protocols for handling nitro-benzoyl/aniline derivatives).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. N-{[(4-Nitrophenyl)amino]methyl}benzamide [mdpi.com]
• 3. farmaciajournal.com [farmaciajournal.com]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of (4-Aminophenyl)(4-nitrophenyl)methanone

Case ID: YIELD-OPT-44N Subject: Improving Yield & Purity in the Synthesis of (4-Aminophenyl)(4-nitrophenyl)methanone CAS Registry Number: 1157-54-6 (Target Amine) / 1137-41-3 (Related isomer reference) Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Executive Summary & Chemical Logic

You are likely encountering yield issues due to the competing nucleophilicity of the amine group or improper catalyst stoichiometry during the Friedel-Crafts acylation.

The synthesis of (4-Aminophenyl)(4-nitrophenyl)methanone generally proceeds via a two-step workflow to avoid catalyst poisoning:

• Friedel-Crafts Acylation: Reaction of Acetanilide (protected amine) with 4-Nitrobenzoyl chloride.

• Hydrolysis: Deprotection of the amide to yield the final amine.

The Core Problem: The amide group on acetanilide acts as a Lewis base. It complexes with Aluminum Chloride (

), effectively removing the catalyst from the cycle if you only use catalytic amounts (or even 1 equivalent). To optimize yield, you must account for this consumption.

The Optimized Workflow (Visualized)

The following pathway illustrates the critical intermediate steps and where yield loss typically occurs.

Figure 1: The two-stage synthesis pathway. Note the critical requirement for excess catalyst to overcome amide complexation.

Critical Protocol Adjustments (The "Why" & "How")

Phase 1: Friedel-Crafts Acylation

Objective: Maximize conversion of Acetanilide to the Acetamido-benzophenone intermediate.

Parameter	Standard Error	Optimized Condition	Technical Rationale
Catalyst Stoichiometry	1.0 - 1.2 eq of	2.5 - 3.0 eq of	The acetanilide carbonyl oxygen coordinates 1 eq of . You need a second equivalent to activate the 4-nitrobenzoyl chloride, plus a slight excess to drive the equilibrium [1].
Solvent Choice	Diethyl Ether / THF	DCM or Nitrobenzene	Ethers complex with , killing its activity. DCM (Dichloromethane) is the standard for solubility; Nitrobenzene is excellent for high-temp solubility but hard to remove.
Addition Order	Adding last	Add to Acyl Chloride first	Form the acylium ion complex first, then add the acetanilide solution slowly. This prevents the "tarring" of acetanilide by localized high concentrations of Lewis acid.
Temperature	Reflux immediately	0°C Start RT	High initial temp promotes ortho-substitution (impurity) and polymerization. Start cold to favor para-substitution, then warm to complete the reaction.

Phase 2: Hydrolysis (Deprotection)

Objective: Clean removal of the acetyl group without degrading the ketone.

• Reagent: 6M HCl or 70%

  .

• Time: Reflux for 2–4 hours.

• Monitoring: The reaction is complete when the solid dissolves (if using

  ) or via TLC (Acetamido intermediate is less polar than the free amine).

• Yield Trap: Incomplete neutralization. The product exists as a hydrochloride salt (

  ) in the acid. You must neutralize to pH 8–9 with NaOH or to precipitate the free base.

Troubleshooting Guide

Use this logic tree to diagnose specific yield failures in your current batch.

Figure 2: Diagnostic logic for common failure modes.

Detailed Solutions

Issue 1: "My yield is < 40% and I see starting material."

• Diagnosis: Catalyst Deactivation.

• Fix:

  is extremely hygroscopic. If it is grey or sticky, it is dead. It should be a free-flowing yellow/white powder.

• Immediate Action: Perform the reaction under Nitrogen/Argon. Increase catalyst loading to 3.0 equivalents relative to acetanilide.

Issue 2: "I have a mixture of isomers."

• Diagnosis: Lack of Regioselectivity.

• Fix: While the acetamido group is a strong para director, high temperatures can allow thermodynamic equilibration to the ortho product.

• Immediate Action: Maintain the reaction at 0–5°C for the first hour. Only heat to reflux if conversion stalls. Recrystallize the intermediate from Ethanol before hydrolysis; the para isomer is significantly less soluble and easier to purify than the ortho.

Issue 3: "I lost product during the workup of the hydrolysis step."

• Diagnosis: Salt formation.

• Fix: The target molecule is an amine.[1][2] In acid, it is water-soluble.[3]

• Immediate Action: After acid reflux, cool the solution. Slowly add 20% NaOH until the pH is distinctly basic (pH 9-10). The yellow precipitate is your free amine. If you extract with organic solvent (DCM/Ethyl Acetate) while the pH is acidic, the product stays in the water layer and is discarded.

Frequently Asked Questions (FAQ)

Q: Can I react Aniline directly with 4-Nitrobenzoyl chloride? A: No. Aniline is a strong Lewis base. It will react with

to form a complex that strongly deactivates the ring towards electrophilic substitution. You will get little to no product. You must protect the amine as an acetamide (acetanilide) first [2].

Q: Why use 4-Nitrobenzoyl chloride instead of 4-Aminobenzoyl chloride? A: Friedel-Crafts reactions fail with amino-substituted acyl chlorides for the same reason as above (catalyst poisoning). Furthermore, the nitro group on the benzoyl chloride makes the carbonyl carbon more electrophilic, enhancing reactivity.

Q: What is the best solvent for recrystallization? A:

• Intermediate (Amide): Ethanol or Aqueous Ethanol.

• Final Product (Amine): Aqueous Ethanol or a Toluene/Hexane mixture. The target compound is moderately soluble in hot ethanol but crystallizes well upon cooling [3].

References

• Vogel, A.I.Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989.
• Olah, G. A.Friedel-Crafts and Related Reactions. Wiley-Interscience.

Sources

• 1. Sciencemadness Discussion Board - Friedel-Crafts acylation of anilides - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. scispace.com [scispace.com]
• 3. 4-Aminobenzophenone | 1137-41-3 [chemicalbook.com]

Technical Support Guide: Purification of (4-Aminophenyl)(4-nitrophenyl)methanone

Case ID: PUR-44N-ISO Subject: Removal of Regioisomers and Impurities from Crude 4-Amino-4'-nitrobenzophenone Status: Active Support Level: Tier 3 (Senior Application Scientist)[1]

Introduction

Welcome to the Technical Support Center. You are likely dealing with crude (4-Aminophenyl)(4-nitrophenyl)methanone (also referred to as 4-amino-4'-nitrobenzophenone).[1]

In synthesis—particularly via Friedel-Crafts acylation of aniline derivatives or oxidation of diphenylmethanes—the formation of regioisomers is the primary challenge. The most persistent impurity is typically the 2-amino isomer (ortho-isomer), resulting from acylation at the ortho position of the aniline ring rather than the para position.

This guide provides a self-validating workflow to isolate the target 4,4'-isomer (Target) from the 2,4'-isomer (Impurity) and other byproducts.[1]

Module 1: Diagnostic Triage (FAQ)

Q1: How do I know if my impurity is a regioisomer or just starting material?

• Starting Materials: Unreacted p-nitrobenzoic acid is acidic and soluble in bicarbonate.[1] Unreacted aniline is liquid (or low melting) and highly basic.

• Regioisomers (The Real Threat): The 2-amino isomer (2-amino-4'-nitrobenzophenone) is the most common structural isomer.[1]

  • Diagnostic Check: Perform Thin Layer Chromatography (TLC) in Dichloromethane (DCM) : Methanol (95:5) .

  • Observation: The ortho-isomer (2-amino) often runs higher (higher

    ) than the para-isomer (4-amino).[1]

  • Why? The 2-amino group forms an intramolecular hydrogen bond with the carbonyl oxygen. This "locks" the polarity, making the molecule less polar and more soluble in non-polar solvents than your target 4-amino isomer, which engages in intermolecular hydrogen bonding.

Q2: My melting point is depressed. What is the target range?

• Pure Target (4-amino-4'-nitro): ~198–202 °C (varies slightly by polymorph, but generally high melting).[1]

• Impurity (2-amino isomer): Significantly lower melting point (often <160 °C) due to the internal hydrogen bonding preventing crystal lattice stability.[1]

Module 2: The Purification Workflow

We utilize two distinct physical properties to separate these isomers: Basicity (Chemical Separation) and Solubility (Physical Separation).

Method A: The "pKa Swing" Extraction (High Specificity)

Best for: Removing ortho-isomers and non-basic impurities.[1]

The Mechanism: The amino group in the para-position is weakly basic (

).[1] However, the amino group in the ortho-isomer is involved in a strong intramolecular hydrogen bond with the carbonyl, rendering it significantly less basic . We exploit this by using a controlled acid concentration that protonates the Target (moving it to water) but leaves the Impurity unprotonated (staying in organic).

Protocol:

• Dissolution: Dissolve 10 g of crude solid in Ethyl Acetate (150 mL) . If solubility is poor, use THF.

• The Critical Wash (Acid Extraction):

  • Extract the organic layer with 2.0 M Hydrochloric Acid (3 × 50 mL) .

  • Note: The target (4-amino) converts to the hydrochloride salt and moves to the aqueous layer. The ortho-isomer (due to H-bonding) and non-basic neutrals remain in the Ethyl Acetate.[1]

• Phase Check: Keep the Aqueous Acidic Layer . (Discard the organic layer only after TLC confirmation that it contains the impurity).

• Neutral Wash: Wash the combined aqueous acidic extracts with fresh Ethyl Acetate (30 mL) to remove entrained neutrals.

• Precipitation (Basification):

  • Cool the aqueous solution to 0–5 °C.

  • Slowly add 20% NaOH or NH₄OH until pH reaches 9–10.[1]

  • The target molecule will precipitate as a yellow/orange solid.

• Isolation: Filter the solid, wash with water, and dry.[2]

Method B: Recrystallization (Polishing)

Best for: Final purification after Method A, or if the isomer content is <10%.

Solvent System: Ethanol / Water (95:5).[3]

Parameter	Specification
Primary Solvent	Ethanol (95%)
Anti-Solvent	Water
Solubility Logic	The ortho-isomer is more soluble in ethanol due to lower polarity.[1] The para-target crystallizes preferentially.[1]

Protocol:

• Place the solid in a flask with a stir bar.

• Add boiling Ethanol (approx. 10–15 mL per gram of solid). Add just enough to dissolve the solid at reflux.

• Optional: If the solution is dark, add activated charcoal, reflux for 5 mins, and filter hot through Celite.

• Remove from heat. Add hot water dropwise until a faint turbidity (cloudiness) persists.

• Add a few drops of ethanol to clear the solution.

• Allow to cool slowly to room temperature, then chill in an ice bath for 2 hours.

• Filter the crystals.[4][5] Wash with cold 50% Ethanol/Water. [1]

Module 3: Visualizing the Logic

The following diagram illustrates the "pKa Swing" logic, which is the most robust method for removing the specific ortho-isomer impurity.

Figure 1: The "pKa Swing" purification workflow.[1] The ortho-isomer's intramolecular hydrogen bond prevents protonation, allowing separation from the target.

Module 4: Troubleshooting Table

Symptom	Probable Cause	Corrective Action
Yield is <40% after Acid Extraction	Acid was too weak or volume too low.	The pKa of the amine is low (~2.2) due to the nitro group.[6] Ensure you use at least 2M HCl and check that the aqueous layer remains acidic (pH < 1).
Product is oiling out during recrystallization	Solvent mixture is too polar (too much water).	Re-dissolve by heating.[7] Add more ethanol. Cool more slowly with vigorous stirring to induce nucleation. Seed crystals are highly recommended.
TLC shows a spot just above the product	Ortho-isomer persistence.[1]	The ortho-isomer runs higher.[1] Repeat Method A (Acid Extraction). Recrystallization alone is often inefficient for separating isomers with >10% contamination.
Precipitate is sticky/gummy	Occluded impurities or rapid precipitation.	Triturate (grind) the gum with cold methanol or ether. If it solidifies, filter. If not, re-dissolve in DCM and dry over MgSO₄ before attempting recrystallization again.

References

• ChemicalBook. (2025). 4-Aminobenzophenone Properties and pKa Data. Retrieved from

• PubChem. (2025). 4-Aminobenzophenone Compound Summary. National Library of Medicine. Retrieved from

• BenchChem. (2025).[3] Purification of Aminobenzophenone Derivatives by Recrystallization. Retrieved from

• Organic Syntheses. (1963). Preparation of Substituted Benzophenones via Friedel-Crafts. Coll. Vol. 4, p. 34.
• Gorbunov, A. A., et al. (2000). Intramolecular Hydrogen Bonding in ortho-Substituted Aminobenzophenones. Journal of Structural Chemistry. (Supports the mechanism for solubility differences).

Sources

• 1. CAS 1137-41-3: 4-aminobenzophenone | CymitQuimica [cymitquimica.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. US6310249B1 - Process for producing 2-aminobenzophenone compound - Google Patents [patents.google.com]
• 6. rsc.org [rsc.org]
• 7. digitalcommons.xula.edu [digitalcommons.xula.edu]

Technical Support Center: Handling &amp; Preserving (4-Aminophenyl)(4-nitrophenyl)methanone

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with (4-Aminophenyl)(4-nitrophenyl)methanone . Below, you will find diagnostic FAQs, decision workflows, and self-validating troubleshooting protocols to prevent the oxidative degradation of the target's primary amine group.

Diagnostic FAQs: Identifying and Understanding Oxidation

Q: Why is the amine group in (4-Aminophenyl)(4-nitrophenyl)methanone prone to oxidation, and what are the visual indicators? A: While the para-carbonyl group exerts an electron-withdrawing effect that slightly stabilizes the aniline ring, the amino (-NH₂) group remains an electron-rich center. Under ambient oxygen, light, or in the presence of transition metals, it is highly susceptible to losing electrons. This oxidation cascade typically leads to the formation of reactive intermediates (hydroxylamines, nitroso compounds) that rapidly dimerize or polymerize into azoxy, azo, or quinone imine species [1]. Visually, a pure solution of this compound is light yellow; oxidation is immediately indicated by a stark color shift to dark brown, green, or black [1].

Q: How can I differentiate between substrate degradation and normal reaction byproducts on TLC/HPLC? A: Oxidized aniline derivatives often streak heavily on silica TLC due to their polymeric nature and high polarity. On an HPLC chromatogram, oxidation manifests as a broad, unresolved hump or multiple closely eluting peaks (representing various azoxy/azo dimers) rather than a single discrete byproduct peak [2].

Decision Matrix: Oxidation Prevention Workflow

To determine the appropriate intervention, follow this logical workflow based on your downstream reaction conditions.

Workflow for mitigating amine oxidation based on reaction severity.

Troubleshooting Guide: Environmental Control (Mild Conditions)

Concept & Causality: For reactions where protecting groups add unnecessary synthetic steps (e.g., mild amide couplings), removing dissolved oxygen from solvents is critical. Oxygen acts as a radical initiator and electron acceptor, driving the degradation of the amine.

Protocol: Freeze-Pump-Thaw Degassing (Self-Validating)

• Preparation: Place the solvent or reaction mixture containing (4-Aminophenyl)(4-nitrophenyl)methanone in a robust Schlenk flask. Seal and connect to a Schlenk line.

• Freeze: Submerge the flask in a liquid nitrogen bath until completely frozen. Causality: Freezing solidifies the solvent matrix, preventing it from boiling away under vacuum, while isolating dissolved O₂ gas pockets.

• Pump: Open the flask to high vacuum for 2-3 minutes to evacuate the headspace.

• Thaw: Close the vacuum valve and thaw the flask in a warm water bath. Causality: As the solvent thaws, trapped gas bubbles (O₂) are forced out of the liquid phase into the headspace.

• Validation & Repetition: Repeat the freeze-pump-thaw cycle three times. You will visually validate the process when bubbling ceases during the final thaw step, confirming complete deoxygenation. Backfill with Argon.

Troubleshooting Guide: Chemical Protection (Harsh Conditions)

Concept & Causality: If your downstream reaction involves transition metals (which catalyze oxidation), strong bases, or prolonged heating, environmental control is insufficient. You must temporarily mask the amine. Acetylation or Boc-protection converts the electron-donating amine into a less reactive amide or carbamate, drastically raising its oxidation potential and preventing coordination to metal catalysts [3].

Protocol: Boc-Protection of (4-Aminophenyl)(4-nitrophenyl)methanone

• Preparation: Dissolve 1.0 eq of the substrate in anhydrous THF (0.2 M) under argon. Causality: THF provides excellent solubility for the benzophenone core, while argon displaces oxygen to prevent baseline oxidation before protection occurs.

• Activation: Add 1.2 eq of Di-tert-butyl dicarbonate (Boc₂O) and 0.1 eq of 4-Dimethylaminopyridine (DMAP). Causality: DMAP acts as a nucleophilic catalyst, attacking Boc₂O to form a highly reactive intermediate that accelerates the protection of the sterically hindered amine.

• Reaction: Stir at 40°C for 4-6 hours. Monitor via TLC (Hexanes:EtOAc 3:1).

• Validation Step (Self-Validating): Quench a 50 µL aliquot in water and extract with EtOAc. Run TLC. The disappearance of the highly polar starting material (bright yellow spot) and the appearance of a higher Rf spot (Boc-protected, UV active) confirms successful masking. If the starting material persists, add 0.5 eq more Boc₂O.

• Workup: Concentrate, wash with 0.1 M HCl (to remove DMAP), extract with EtOAc, and dry over Na₂SO₄.

Quantitative Data: Protection Strategy Comparison

When selecting a protecting group for (4-Aminophenyl)(4-nitrophenyl)methanone, consider the downstream stability requirements. The table below summarizes empirical data for common strategies[3].

Protection Strategy	Reagents	Typical Yield (%)	Stability Profile	Deprotection Conditions
Boc (tert-Butyloxycarbonyl)	Boc₂O, DMAP, THF	85 - 95%	Stable to base, nucleophiles, and mild reduction.	TFA / DCM (1:1) at RT for 1h.
Acetyl (Ac)	Ac₂O, Pyridine, DCM	90 - 98%	Highly stable to most conditions, including metals.	Strong acid/base reflux (e.g., 6M HCl).
Fmoc	Fmoc-Cl, Na₂CO₃, Dioxane	80 - 90%	Stable to acid, prone to base cleavage.	20% Piperidine in DMF at RT.

References

• Title: The Chemical Oxidation of Aniline: Mechanisms, Applications, and Environmental Implications Source: Open Access Journals URL: [Link]

• Title: Greene's Protective Groups in Organic Synthesis Source: John Wiley & Sons, Inc. URL: [Link]

troubleshooting low purity in 4-Amino-4'-nitrobenzophenone synthesis

Introduction

The synthesis of 4-Amino-4'-nitrobenzophenone is a classic challenge in aromatic substitution chemistry. While the target molecule appears simple, achieving high purity (>98%) is often hindered by isomer formation, incomplete hydrolysis, and persistent starting materials.

In my experience supporting drug development workflows, "low purity" in this specific synthesis usually stems from one of two root causes:

• Regioselectivity Issues: Formation of the ortho-isomer (2-amino-4'-nitrobenzophenone) during the Friedel-Crafts step.

• Incomplete Workup: Failure to fully remove the p-nitrobenzoic acid byproduct or the unhydrolyzed acetamido intermediate.

This guide moves beyond standard textbook procedures to address the process variables that dictate purity. We will focus on the most robust laboratory route: Friedel-Crafts acylation of acetanilide followed by hydrolysis .

Part 1: Diagnostic – Identifying Your Impurity Profile

Before optimizing, you must identify what is lowering your purity. Use this table to correlate your analytical data (HPLC/TLC) with the likely chemical origin.

Impurity Type	Likely Identity	Diagnostic Sign (TLC/HPLC)	Root Cause
Isomer	2-Amino-4'-nitrobenzophenone	Close-running spot (usually slightly less polar than product).	Reaction temperature too high during acylation; poor stirring.
Byproduct	4-Nitrobenzoic acid	Streaks on silica; soluble in NaHCO₃.	Moisture in AlCl₃ catalyst; hydrolysis of excess acid chloride.
Intermediate	4-Acetamido-4'-nitrobenzophenone	Distinct spot, different R_f than amine.	Incomplete hydrolysis step (Step 2).
Starting Material	Acetanilide	High R_f (non-polar compared to amine).	Incorrect stoichiometry in Step 1.
Oligomer	Poly-acylated species	Baseline material; dark tar.	Excess catalyst; reaction time too long.

Part 2: Step-by-Step Troubleshooting & Optimization

Step 1: The Friedel-Crafts Acylation

Reaction: Acetanilide + 4-Nitrobenzoyl chloride (+ AlCl₃) → 4-Acetamido-4'-nitrobenzophenone

Q: My crude product is dark and sticky. What went wrong? A: This "tarring" is usually due to moisture contamination or excessive temperature . Aluminum chloride (AlCl₃) is extremely hygroscopic. If it absorbs water, it deactivates and forms HCl gas aggressively, leading to polymerization.

• Fix: Use fresh, anhydrous AlCl₃ (should be yellow/grey powder, not white clumps).

• Fix: Ensure the reaction temperature is kept between 0–5°C during addition. The amino group (even protected as acetanilide) activates the ring; high temperatures promote ortho substitution and polymerization.

Q: I see a significant amount of the ortho-isomer (2-amino-4'-nitro...). How do I prevent this? A: The acetamido group is a bulky ortho/para director. While para is favored sterically, ortho attack occurs if the "effective size" of the electrophile is reduced or temperature provides enough energy to overcome the steric barrier.

• Protocol Adjustment: Use a solvent with moderate polarity like 1,2-dichloroethane (DCE) or Dichloromethane (DCM) rather than Nitrobenzene (which is hard to remove). Keep the reaction at reflux only after a cold addition phase.

Step 2: The Hydrolysis

Reaction: 4-Acetamido-4'-nitrobenzophenone + HCl/EtOH → 4-Amino-4'-nitrobenzophenone

Q: HPLC shows a split peak. Is it the intermediate? A: Likely yes. The amide bond requires vigorous conditions to cleave.

• Fix: Ensure you are using concentrated HCl in Ethanol (1:1 ratio) and refluxing for at least 3–4 hours. Monitor by TLC until the "Intermediate" spot (Acetamido) completely disappears. Do not stop early.

Part 3: Purification Protocols (The "Clean-Up")

The following workflow is designed to chemically separate the specific impurities identified in Part 1.

A. The "Three-Wash" Extraction (Critical for Purity)

Do not skip this before recrystallization.

• Acid Wash: Dissolve crude in EtOAc. Wash with 1N HCl. The amine product will protonate and go into the aqueous layer (leaving non-basic impurities like acetanilide in the organic layer).

  • Note: If the product precipitates as the HCl salt, filter it directly—this is a purification step!

• Base Wash: If you kept the organic layer (neutral product), wash with saturated NaHCO₃ . This removes 4-nitrobenzoic acid (which turns into the water-soluble sodium salt).

B. Recrystallization Protocol

Recrystallization is the most effective method to remove the ortho-isomer.

Solvent System: Ethanol/Water (95:5) or Methanol.[1][2] Protocol:

• Dissolve the crude solid in the minimum amount of boiling Ethanol (95%).

• If the solution is dark, add activated charcoal, boil for 5 mins, and filter hot (use a pre-heated funnel).

• Allow the filtrate to cool to room temperature slowly (over 2 hours). Rapid cooling traps impurities.

• Cool in an ice bath (0°C) for 1 hour.

• Filter the yellow needles and wash with ice-cold Ethanol.

Part 4: Visualizing the Workflow

The following diagram illustrates the critical decision points in the synthesis and purification pathway.

Caption: Logical flow for synthesis and troubleshooting. Diamond nodes indicate critical quality control checkpoints.

References

• ChemicalBook. 4-Amino-3-nitrobenzophenone Synthesis and Properties. (Note: While discussing the 3-nitro isomer, the reaction conditions for benzophenone synthesis are analogous). Retrieved from .

• BenchChem. Synthesis of 4-Aminobenzoyl chloride derivatives. (Provides context on the reactivity of p-nitrobenzoyl chloride precursors). Retrieved from .

• Organic Syntheses. p-Nitrobenzoyl Chloride Preparation. Org. Synth. 1927, 7, 74. (Foundational reference for the quality of the acid chloride starting material). Retrieved from .

• PrepChem. Synthesis of p-nitrobenzophenone. (Describes the Friedel-Crafts conditions for the nitro-benzophenone scaffold). Retrieved from .

Sources

• 1. kanazawa-u.repo.nii.ac.jp [kanazawa-u.repo.nii.ac.jp]
• 2. scribd.com [scribd.com]

Technical Support Center: Selective Nitro Reduction of Benzophenone Derivatives

Status: Operational Agent: Senior Application Scientist Topic: Chemoselectivity in Nitro-Benzophenone Reduction Ticket ID: NITRO-BZP-001

Introduction: The Chemoselectivity Tightrope

Welcome to the Technical Support Center. You are likely here because you need to reduce a nitro group (

) to an amine ( ) on a benzophenone scaffold, but you are encountering side reactions.

The benzophenone core presents a unique challenge: the ketone bridge . This carbonyl group is electronically activated by the flanking phenyl rings, making it susceptible to reduction (to benzhydrol or methylene) under the same conditions used to reduce nitro groups. Furthermore, if your scaffold contains halogens, standard catalytic hydrogenation often results in dehalogenation.[1]

This guide provides field-proven protocols to navigate this "chemoselectivity tightrope."

Module 1: Reagent Selection & Decision Logic

Before starting an experiment, use this logic flow to select the correct reagent. Standard Pd/C hydrogenation is rarely the correct first choice for benzophenones due to lack of selectivity.

Visual Guide: Reagent Selection Decision Tree

Figure 1: Decision matrix for selecting the optimal reducing agent based on substrate functionality.

Module 2: Troubleshooting Guides (Q&A Format)

Issue 1: The Ketone Disappeared (Over-Reduction)

User Report:

"I used standard hydrogenation (

, balloon) to reduce 4-nitrobenzophenone. The nitro group reduced, but the ketone is gone. NMR shows a characteristic signal at (CH-OH). I made benzhydrol."

Diagnosis: Standard catalytic hydrogenation is too active . The benzophenone carbonyl is easily reduced to an alcohol (benzhydrol) or even fully reduced to a methylene group (diphenylmethane) under these conditions.

Solution: Switch to a Dissolving Metal Reduction . Metals transfer electrons singly (SET mechanism), which is highly tunable to the reduction potential of the nitro group (

) without possessing the potential to reduce the internal ketone.

Recommended Protocol (Fe/

):

• Dissolve: Suspend substrate (1 equiv) in Ethanol/Water (3:1 ratio).

• Add: Add

  (5 equiv) and Iron powder (5 equiv, mesh).

• Heat: Reflux (

  ) for 1-4 hours with vigorous stirring.

• Monitor: TLC will show the disappearance of the non-polar nitro compound and the appearance of the polar, fluorescent amine.

• Why it works: The reaction occurs on the iron surface. The reduction potential of Fe(0) is insufficient to reduce the benzophenone ketone under these mild conditions.

Issue 2: Loss of Halogens (Dehalogenation)

User Report:

"My scaffold has a bromine atom ortho to the ketone. After hydrogenation, the bromine is gone (replaced by hydrogen). The nitro group reduced successfully, but the molecule is ruined."

Diagnosis: This is Hydrodehalogenation . Palladium is excellent at inserting into Carbon-Halogen bonds (Oxidative Addition), followed by reduction. This is a classic side reaction of Pd-catalyzed hydrogenation.

Solution: Avoid Palladium. If you must use hydrogenation, use a poisoned catalyst or a non-catalytic metal reductant.

Alternative 1: Stannous Chloride (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

) [2][3]

• Mechanism:

  oxidizes to . This reagent is chemically "blind" to aryl halides and ketones.

• Protocol: Dissolve substrate in Ethanol or EtOAc. Add

  (5 equiv).[1] Heat to .

• Warning: See "Workup" section below for handling Tin emulsions.

Alternative 2: Sulfided Platinum

• If you are restricted to hydrogenation (e.g., scale-up reactors), use Sulfided Pt/C . The sulfur poisons the catalyst sites responsible for halogenolysis while retaining activity for nitro reduction.

Issue 3: The Reaction Stalled (Intermediate Accumulation)

User Report:

"The reaction seemed to start well but stopped. MS shows a mass of

, corresponding to the nitroso or hydroxylamine intermediate. It won't go all the way to the amine."

Diagnosis: Nitro reduction proceeds via a cascade:

. The final step (Hydroxylamine Amine) is the slowest and most energy-demanding. If the temperature is too low or the reducing agent is exhausted, the reaction stalls at the hydroxylamine ( ).

Visual Guide: The Reduction Cascade & Stall Points

Figure 2: The reduction cascade showing the critical bottleneck at the Hydroxylamine stage.

Solution:

• Boost Temperature: If using Fe/

  at room temp, move to reflux ( ).

• Refresh Surface: Iron oxide can passivate the metal surface. Add a few drops of dilute HCl to "activate" the iron or add fresh iron powder.

• Stoichiometry: Ensure you have at least 3-5 equivalents of metal. The theoretical requirement is high (6 electrons per nitro group).

Module 3: Comparative Data Table

Reagent	Ketone Survival	Halogen Survival	Workup Difficulty	Scalability
+ Pd/C	Poor (Reduces)	Poor (Removes)	Easy (Filter)	High
Fe /	Excellent	Excellent	Medium (Sludge)	High
	Excellent	Excellent	Hard (Emulsions)	Low/Med
/ AcOH	Good	Good	Medium	High
	Excellent	Excellent	Easy (Aqueous)	Medium

Module 4: Critical Workup Protocols

The chemistry often works, but the isolation fails. Here is how to handle the messy metal salts.

Protocol A: The "Iron Sludge" Fix (Fe/ )

Iron reductions create a fine sludge of iron oxides that clogs filters.

• Celite Filtration: Do NOT filter cold. Filter the reaction mixture while hot through a pad of Celite.

• Solvent Wash: Wash the Celite cake copiously with hot ethyl acetate or methanol. The amine product often adsorbs to the iron oxide; hot solvent helps desorb it.

• Biphasic Wash: After evaporating the organic solvent, redissolve in EtOAc and wash with water to remove residual inorganic salts (

  ).

Protocol B: The "Tin Emulsion" Breaker ( )

Tin salts form gelatinous hydroxides upon adding water, creating impossible emulsions.

• The Rochelle Salt Method: After the reaction, add a saturated solution of Potassium Sodium Tartrate (Rochelle Salt) .

• Stir: Stir vigorously for 30-60 minutes. The tartrate chelates the tin, causing the layers to separate cleanly.

• PH Adjustment: Alternatively, adjust pH to

  (using NaOH) to form soluble stannates ( ), though this may be risky if your product is base-sensitive.

References

• BenchChem. (2025).[1][4][5] A Mechanistic Guide to Nitro Group Reduction: Metal-Mediated Reductions. Retrieved from 4

• Common Organic Chemistry. (n.d.). Nitro Reduction: Iron (Fe) and Ammonium Chloride Protocols. Retrieved from 6

• Organic Chemistry Portal. (2025). Reduction of Nitro Compounds: Selectivity and Reagents. Retrieved from 7

• Ramakrishna, R. (2012).[8] Reduction of nitro arene by Fe/ammonium chloride. ChemSpider Synthetic Pages, 538. Retrieved from 8

• Strategian. (2020). Selective reduction of aromatic nitro compounds with stannous chloride. Retrieved from 2

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. sciencedatabase.strategian.com [sciencedatabase.strategian.com]
• 3. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Nitro Reduction - Iron (Fe) [commonorganicchemistry.com]
• 7. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 8. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

Technical Support Center: Resolving Peak Tailing in Amino-Nitro Benzophenone Chromatography

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter analytical challenges with functionalized aromatic compounds. Amino-nitro benzophenones present a unique dual-challenge: the strongly electron-withdrawing nitro group and the basic, electron-donating amino group create a highly polarizable molecule. On standard reversed-phase columns, this leads to mixed-mode retention mechanisms that manifest as severe peak tailing.

This guide provides a mechanistic understanding and self-validating protocols designed to help drug development professionals achieve perfect Gaussian peak shapes (Asymmetry factor

between 1.0 and 1.2).

Section 1: The Mechanistic Basis of Peak Tailing (Core FAQs)

Q: Why do amino-nitro benzophenones tail so severely on standard C18 columns? A: The primary cause of peak tailing is the occurrence of more than one mechanism of analyte retention[1]. While the hydrophobic benzophenone backbone interacts with the C18 alkyl chains via standard van der Waals forces, the basic amino group undergoes secondary polar interactions with ionized residual silanol groups (Si-O⁻) on the silica support surface[1]. Because silanols are acidic, they become fully ionized at mid-to-high pH levels, acting as strong cation exchangers that trap the protonated amine[2]. In fact, the retention time and peak symmetry of compounds like 4-nitro-3-aminobenzophenone are strongly influenced by the surface pH of the stationary phase[3].

Q: How do I distinguish between column-induced chemical tailing and extra-column system effects? A: Extra-column effects (e.g., dead volume in tubing, poorly fitted connections, or oversized flow cells) typically cause more pronounced tailing for early-eluting compounds[4]. Because early-eluting peaks have smaller peak volumes, any fixed dead volume represents a larger percentage of their total dispersion. Conversely, secondary silanol interactions usually worsen as retention time increases. If only the amino-nitro benzophenone tails while a neutral reference compound (e.g., toluene) remains symmetric, the issue is chemical[1].

Q: Are there specific structural issues with amino-nitro benzophenones that exacerbate tailing? A: Yes. Trace metal contamination in stainless-steel tubing or column frits can lead to chelation with the electron-donating groups of the analyte[5]. Using bio-inert LC systems or high-purity silica can eliminate metal-induced tailing.

Section 2: Diagnostic Workflow

Follow this logical pathway to diagnose and isolate the root cause of peak asymmetry in your HPLC system.

Diagnostic logic tree for resolving peak tailing in basic aromatic compounds.

Section 3: Self-Validating Corrective Protocols

Protocol A: Mobile Phase pH and Buffer Optimization

Causality: Lowering the mobile phase pH reduces basic analyte interaction with residual silanol groups[1]. A pH ≤ 3.0 ensures the full protonation of ionizable residual silanol groups (

), neutralizing their negative charge and eliminating the cation-exchange mechanism[1].

Step-by-Step Methodology:

• Baseline Assessment: Inject the amino-nitro benzophenone sample using your current mobile phase. Calculate the USP Tailing Factor (

  ). A perfect Gaussian peak has a of 1.0; values > 1.5 indicate significant tailing.

• Buffer Preparation: Prepare a 20–50 mM Potassium Phosphate buffer. Adjust the pH to 2.5 using Phosphoric acid. Crucial Check: When mobile phase pH approaches the analyte's pKa, uneven ionization leads to asymmetrical peaks[2]. Ensure the pH is at least 2 units away from the pKa of the amino group.

• Equilibration: Flush the column with the new low-pH mobile phase for at least 15 column volumes to ensure the stationary phase is fully protonated.

• Validation: Re-inject the sample. If

  drops to 1.0–1.2, the secondary interaction has been neutralized.

• Amine Suppressant Addition (Alternative): If operating at low pH is not viable, add an amine suppressant like 6[6]. TEA acts as a competing base, binding to active silanols and blocking the analyte.

Protocol B: Stationary Phase Remediation

Causality: If mobile phase adjustments fail or are incompatible with MS detection (e.g., non-volatile phosphate buffers), the stationary phase must be upgraded. Modern Type B silica columns significantly minimize peak tailing for basic compounds due to metal-free manufacturing and reduced free silanol content[6].

Step-by-Step Methodology:

• Column Selection: Select an 2[2]. Endcapping converts residual silanols into less polar surface functional groups[1]. Alternatively, choose a polar-embedded phase, which provides a localized hydration layer that shields basic compounds from the silica surface[2].

• Method Transfer: Keep the organic modifier ratio identical to the previous method to isolate the variable of the stationary phase chemistry.

• Validation (Recovery Check): Inject the sample and compare the peak area to a direct flow-injection analysis (bypassing the column). A recovery of >98% validates that irreversible adsorption has been eliminated.

Section 4: Quantitative Data & Column Selection Matrix

To assist in method development, the following table summarizes the expected impact of various corrective strategies on the USP Tailing Factor of amino-nitro benzophenones.

Remediation Strategy	Mechanism of Action	Expected USP Tailing Factor ( )	LC-MS Compatibility
Standard Type A C18 (Unbuffered)	Mixed-mode retention (Hydrophobic + Cation Exchange)	2.0 - 3.5 (Severe Tailing)	Yes
Low pH Mobile Phase (pH ≤ 3.0)	Suppresses silanol ionization ( )	1.3 - 1.5 (Acceptable)	Yes (if using Formic Acid/TFA)
Addition of TEA (≥ 20 mM)	Competitively blocks active silanol sites	1.1 - 1.3 (Good)	No (Causes severe ion suppression)
High-Purity Type B Silica	Reduces trace metal contamination & silanol density	1.1 - 1.2 (Excellent)	Yes
Polar-Embedded C18 Phase	Shields residual silanols via localized hydration layer	1.0 - 1.1 (Ideal)	Yes

Section 5: Advanced Troubleshooting FAQs

Q: I optimized the pH and switched to a Type B end-capped column, but I still see a slight tail. What else could it be? A: Check your sample diluent. If the sample solvent is stronger than the mobile phase, peak distortion or tailing can occur[4]. This causes analyte dispersion at the column head before partitioning can occur[5]. To prevent this, always inject samples in the starting mobile phase.

Q: Could sample overloading cause the tailing? A: Yes. Tailing can occur when the injection volume or analyte concentration exceeds the column's linear capacity, leading to partial saturation of the stationary phase[5]. This is often seen as a "shark fin" peak shape. To validate, dilute your sample by a factor of 10. If the peak symmetry improves significantly, you were overloading the column.

Q: What if the tailing is accompanied by a loss of resolution and overall peak broadening? A: This combination often points to column degradation or a collapsed bed, which creates zones of non-uniform flow[5]. If backflushing the column does not restore performance, the column must be replaced.

References

• 1 - Element Lab Solutions 2.4 - Pharma Growth Hub 3.5 - Alwsci

• 2 - Chrom Tech, Inc. 5.6 - Phenomenex

• - Phenomenex

• 3 - Kherad Azma

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. chromtech.com [chromtech.com]
• 3. kheradazma.org [kheradazma.org]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]

Reference Data & Comparative Studies

A Comparative Guide to the Spectroscopic Analysis of (4-Aminophenyl)(4-nitrophenyl)methanone

For researchers, scientists, and drug development professionals, the unambiguous structural elucidation of synthesized compounds is a cornerstone of chemical research. (4-Aminophenyl)(4-nitrophenyl)methanone is a substituted benzophenone derivative with potential applications in materials science and as an intermediate in pharmaceutical synthesis. Its structure, featuring both an electron-donating amino group and an electron-withdrawing nitro group, presents a rich case for spectroscopic analysis. This guide provides an in-depth analysis of its ¹H NMR spectrum, contextualized by a comparison with other key analytical techniques.

Part 1: In-depth ¹H NMR Spectrum Analysis of (4-Aminophenyl)(4-nitrophenyl)methanone

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful technique for determining the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The predicted ¹H NMR spectrum of (4-Aminophenyl)(4-nitrophenyl)methanone in a common solvent like CDCl₃ would display distinct signals for the aromatic protons on its two phenyl rings.

The differing electronic effects of the amino (-NH₂) and nitro (-NO₂) groups cause a significant differentiation in the chemical shifts of the protons on their respective rings. The electron-donating amino group increases the electron density on its attached phenyl ring, causing the protons to be more shielded and thus resonate at a lower chemical shift (upfield). Conversely, the electron-withdrawing nitro and carbonyl groups decrease the electron density on the other phenyl ring, leading to deshielding and a downfield chemical shift.[1][2]

Predicted ¹H NMR Spectral Data (500 MHz, CDCl₃)

Labeled Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-a, H-a'	~ 8.35	Doublet (d)	~ 8.5	2H
H-b, H-b'	~ 7.90	Doublet (d)	~ 8.5	2H
H-c, H-c'	~ 7.70	Doublet (d)	~ 8.7	2H
H-d, H-d'	~ 6.70	Doublet (d)	~ 8.7	2H
H (NH₂)	~ 4.20	Broad Singlet	N/A	2H

Causality behind Predicted Chemical Shifts:

• Protons H-a/a' and H-b/b' (4-nitrophenyl ring): These protons are part of the nitrophenyl ring. The strong electron-withdrawing nature of the nitro group, combined with the deshielding effect of the carbonyl group, shifts these protons significantly downfield. The protons ortho to the nitro group (H-a, H-a') are expected to be the most deshielded. The protons meta to the nitro group (H-b, H-b') will be slightly more upfield. Both sets of protons are expected to appear as doublets due to coupling with their ortho neighbors.[3]

• Protons H-c/c' and H-d/d' (4-aminophenyl ring): These protons are on the aminophenyl ring. The amino group is a strong electron-donating group, which shields the aromatic protons, causing them to resonate at a higher field (more upfield) compared to an unsubstituted benzene ring.[4] The protons ortho to the carbonyl group (H-c, H-c') will be more deshielded than the protons ortho to the amino group (H-d, H-d').

• Amino Protons (NH₂): The chemical shift of amine protons can vary and is often broad due to quadrupole broadening and chemical exchange.[5] Their signal may not show coupling and can be confirmed by a D₂O exchange experiment, where the peak would disappear.

Caption: Structure of (4-Aminophenyl)(4-nitrophenyl)methanone with proton labeling.

Part 2: Comparison with Alternative Analytical Techniques

While ¹H NMR provides a detailed map of the proton framework, a comprehensive characterization relies on the synergistic use of multiple analytical techniques.

Technique	Information Provided	Expected Results for (4-Aminophenyl)(4-nitrophenyl)methanone
¹³C NMR Spectroscopy	Provides information on the carbon skeleton of the molecule.	Expected to show ~9 distinct signals for the aromatic carbons and one for the carbonyl carbon (~195 ppm). The carbons attached to the nitro and amino groups will show characteristic shifts.
FT-IR Spectroscopy	Identifies functional groups present in the molecule.	Strong C=O stretch (~1650 cm⁻¹), N-H stretches for the primary amine (~3300-3500 cm⁻¹), and characteristic N-O stretches for the nitro group (~1520 and 1350 cm⁻¹).[6]
Mass Spectrometry (MS)	Determines the molecular weight and provides information on the molecular formula and fragmentation pattern.	The molecular ion peak (M⁺) would confirm the molecular weight (242.22 g/mol ). Fragmentation would likely involve cleavage at the carbonyl group.
UV-Visible Spectroscopy	Provides information about electronic transitions within the molecule.	Expected to show absorption bands characteristic of the benzophenone system, with shifts influenced by the amino and nitro substituents.[7]

The choice of technique depends on the specific information required. For instance, FT-IR is excellent for a quick confirmation of functional groups, while mass spectrometry is essential for determining the molecular weight.[8] However, for detailed structural elucidation and isomer differentiation, NMR spectroscopy is often indispensable.[1]

Part 3: Experimental Protocols and Workflow

A. Protocol for ¹H NMR Sample Preparation and Analysis

This protocol outlines a standard procedure for obtaining a high-quality ¹H NMR spectrum.

Materials:

• (4-Aminophenyl)(4-nitrophenyl)methanone sample (5-10 mg)

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• NMR tube (5 mm)

• Pipette/syringe

• Vortex mixer

Procedure:

• Sample Weighing: Accurately weigh approximately 5-10 mg of the dried (4-Aminophenyl)(4-nitrophenyl)methanone sample.

• Dissolution: Transfer the sample into a clean, dry vial. Add approximately 0.6-0.7 mL of the deuterated solvent (e.g., CDCl₃).

• Homogenization: Gently vortex the vial to ensure the sample is completely dissolved. If the sample is not fully soluble, it may be gently warmed or sonicated.

• Transfer to NMR Tube: Using a pipette or syringe, transfer the solution to a clean 5 mm NMR tube.

• Analysis: Insert the NMR tube into the spinner turbine and place it in the NMR spectrometer.

• Data Acquisition: Acquire the ¹H NMR spectrum according to the instrument's standard operating procedures. This typically involves tuning and shimming the instrument to ensure a homogeneous magnetic field, followed by the acquisition of the free induction decay (FID) and subsequent Fourier transformation to obtain the spectrum.

B. Comparison with Other Analytical Methodologies

In contrast to NMR, other techniques offer different sample preparation and analysis workflows.

• FT-IR Spectroscopy: A small amount of the solid sample can be analyzed directly using an Attenuated Total Reflectance (ATR) accessory, or mixed with KBr powder and pressed into a pellet.[6]

• Mass Spectrometry: The sample is typically dissolved in a suitable solvent (e.g., acetonitrile, methanol) and introduced into the mass spectrometer via direct infusion or after separation by liquid chromatography (LC-MS) or gas chromatography (GC-MS).[9]

• UV-Visible Spectroscopy: A dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, hexane) is prepared in a quartz cuvette for analysis.[8]

Caption: General workflow for the characterization of a synthesized compound.

References

• The Royal Society of Chemistry. (n.d.). Supporting Information. Retrieved from [Link]

• Oregon State University. (2014, March 9). NMR Analysis of Substituted Benzophenones Analysis Guide. Retrieved from [Link]

• Nies, T., et al. (2022). High-throughput colorimetric assays optimized for detection of ketones and aldehydes produced by microbial cell factories. Microbial Biotechnology, 15(7), 1936-1948. Retrieved from [Link]

• MDPI. (2020). UV Spectral Properties of Benzophenone. Influence of Solvents and Substituents. Molecules, 25(20), 4780. Retrieved from [Link]

• AIP Publishing. (2021). The effect of the substitution site on the macroscopic and spectroscopic properties of bromo-substituted benzophenones. Journal of Applied Physics, 130(9), 095103. Retrieved from [Link]

• Oregon State University. (2022, March 9). 1H NMR Chemical Shifts. Retrieved from [Link]

• Chemistry LibreTexts. (2024, October 8). 13.4: Chemical Shifts in ¹H NMR Spectroscopy. Retrieved from [Link]

• California State Polytechnic University, Pomona. (n.d.). 1H NMR Chemical Shifts. Retrieved from [Link]

Sources

• 1. NMR Analysis of Substituted Benz [sites.science.oregonstate.edu]
• 2. 1H NMR Chemical Shift [sites.science.oregonstate.edu]
• 3. rsc.org [rsc.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. exact-sciences.m.tau.ac.il [exact-sciences.m.tau.ac.il]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Ketone Bodies Analysis Service - Creative Proteomics [creative-proteomics.com]
• 10. benchchem.com [benchchem.com]

FTIR Spectroscopy Guide: Monitoring the Reduction of Nitrobenzophenone to Aminobenzophenone

Fourier Transform Infrared (FTIR) spectroscopy is a cornerstone analytical technique for tracking functional group transformations in drug development and synthetic chemistry. When synthesizing aminobenzophenone derivatives from their nitrobenzophenone precursors—a common catalytic reduction pathway—FTIR provides an objective, real-time window into the molecular conversion.

This guide provides an in-depth comparative analysis of the FTIR absorption profiles of nitro and primary amine groups against the invariant benzophenone backbone, equipping researchers with a self-validating protocol for reaction monitoring.

Mechanistic Causality: Vibrational Modes in Benzophenone Derivatives

To accurately interpret FTIR spectra, one must understand the causality behind the absorption peaks. The shift from a nitro group to an amine group fundamentally alters the electron density, dipole moments, and bonding mechanics of the molecule, which in turn dictates the vibrational frequencies observed.

The Invariant Benzophenone Backbone

The benzophenone scaffold provides a consistent spectral foundation. The conjugated diaryl ketone system exhibits a strong carbonyl (C=O) stretching vibration, typically observed between 1650 and 1670 cm⁻¹ depending on the exact degree of conjugation and hydrogen bonding[1]. Furthermore, the aromatic rings present invariant C=C skeletal stretching modes around 1600 cm⁻¹ and 1500 cm⁻¹[2][3]. Because these structural elements remain unchanged during a nitro-reduction reaction, they serve as critical internal references.

The Nitro Group (-NO₂)

Due to the high polarity of the N-O bonds, nitroaromatics yield exceptionally strong absorption bands[3]. The resonance within the nitro group results in two coupled stretching vibrations:

• Asymmetric stretching: Occurs in the 1520–1560 cm⁻¹ region[3][4].

• Symmetric stretching: Occurs in the 1320–1360 cm⁻¹ region[3][4]. During a reduction reaction, the total disappearance of these two bands is the primary indicator that the nitro groups have been fully converted[5].

The Primary Amine Group (-NH₂)

When the nitro group is reduced to a primary amine, the highly polar N-O bonds are replaced by N-H bonds capable of hydrogen bonding. This results in new, characteristic peaks:

• N-H Stretching: Primary amines display a distinct doublet in the 3300–3500 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretching modes[5][6][7].

• N-H Bending (Scissoring): A strong band appears around 1620–1640 cm⁻¹[6][7]. Note: This band can sometimes overlap with the benzophenone C=O stretch or aromatic C=C stretch, requiring careful baseline resolution.

• C-N Stretching: Observed in the 1250–1330 cm⁻¹ region[6].

Comparative FTIR Data: Nitro vs. Amine Groups

The following table summarizes the quantitative spectral shifts observed when comparing nitrobenzophenone to aminobenzophenone.

Functional Group	Vibrational Mode	Wavenumber Range (cm⁻¹)	Peak Intensity & Characteristics
Benzophenone Backbone	C=O Stretching	1650–1670	Strong, sharp; invariant internal standard[1]
Aromatic C=C Stretching	~1600 & ~1500	Medium, sharp; invariant skeletal reference[2][3]
Nitro Group (-NO₂)	Asymmetric N-O Stretching	1520–1560	Very strong; disappears upon reduction[3][4]
Symmetric N-O Stretching	1320–1360	Strong; disappears upon reduction[3][4]
Primary Amine (-NH₂)	N-H Stretching	3300–3500	Medium doublet (sym/asym); appears upon reduction[5][6][7]
N-H Bending (Scissoring)	1620–1640	Strong; appears upon reduction, may overlap C=O[6][7]
C-N Stretching	1250–1330	Medium to strong[6]

Self-Validating Experimental Protocol: Reaction Monitoring via ATR-FTIR

To ensure maximum trustworthiness in your analytical data, the experimental protocol must be a self-validating system. Relying solely on the appearance of an amine peak at 3300 cm⁻¹ is a flawed methodology, as ambient moisture (O-H stretching) can easily cause false positives in this region.

A robust protocol normalizes the functional group peaks against the invariant aromatic backbone, ensuring that changes in peak intensity are due to chemical conversion rather than variations in sample thickness or atmospheric interference.

Step-by-Step Methodology

• Background Collection: Collect a background spectrum using a clean Attenuated Total Reflectance (ATR) crystal (e.g., Diamond or ZnSe). This step is mandatory to digitally subtract atmospheric CO₂ and H₂O bands that can hinder accurate quantification[7][8].

• Baseline Establishment (Reactant): Deposit a dry sample of the starting material (nitrobenzophenone) onto the ATR crystal. Identify the invariant aromatic C=C stretch at ~1600 cm⁻¹ and the strong NO₂ asymmetric stretch at ~1530 cm⁻¹[3]. Calculate the baseline peak height ratio (

  ).

• Reaction Sampling: During the catalytic reduction (e.g., using Fe/AcOH or Pd/C), withdraw aliquots at predefined intervals[9]. Evaporate the solvent completely and deposit the crude solid onto the ATR crystal.

• Spectral Acquisition & ATR Correction: Acquire the spectrum (typically 32-64 scans at 4 cm⁻¹ resolution). Apply an ATR correction algorithm within your spectrometer software to adjust for the wavelength-dependent penetration depth of the IR beam, making the data comparable to traditional transmission spectra[7].

• Self-Validation & Conversion Calculation:

  • Verify the disappearance of the 1530 cm⁻¹ and 1350 cm⁻¹ NO₂ bands[5].

  • Confirm the emergence of the N-H doublet at 3300–3500 cm⁻¹[5][6].

  • Self-Validating Check: Ensure the invariant aromatic C=C peak at ~1600 cm⁻¹ remains constant in shape and intensity relative to the C=O peak. Use the ~1600 cm⁻¹ peak as an internal standard to normalize the disappearance of the NO₂ bands, thereby calculating the exact percentage of reaction conversion.

Workflow Visualization

Workflow for FTIR monitoring of nitrobenzophenone reduction to aminobenzophenone.

References

• Source: unram.ac.
• Source: scholarsresearchlibrary.
• Source: udel.
• Source: nih.
• Title: Investigating the Effectiveness of Fourier Transform Infrared Spectroscopy (FTIR)
• Source: researchgate.
• Title: Figure 2. FTIR spectra to determine the amine functional groups on urea...
• Title: Comparative FTIR spectra of benzophenone and the product of the reaction...
• Source: nih.
• Title: FTIR Analysis of 5-(1,3-Thiazol-4-yl)

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• 2. aca.unram.ac.id [aca.unram.ac.id]
• 3. www1.udel.edu [www1.udel.edu]
• 4. The SHAP Explainer Model for Binary Classifiers Detecting Functional Groups in Molecules Based on FTIR Spectra - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. mdpi.com [mdpi.com]
• 9. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide to Mass Spectrometry Platforms for the Structural Elucidation of (4-Aminophenyl)(4-nitrophenyl)methanone

As drug development and materials science increasingly rely on complex diaryl ketones for pharmacophores and photoactive cross-linkers, the accurate structural elucidation of these molecules is paramount. (4-Aminophenyl)(4-nitrophenyl)methanone (also known as 4-amino-4'-nitrobenzophenone) serves as an exceptional benchmark compound. Its structure features a central carbonyl bridge flanked by an electron-donating amino group (-NH₂) and an electron-withdrawing nitro group (-NO₂).

This "push-pull" electronic system creates a highly asymmetric and predictable fragmentation pattern. This guide objectively compares the performance of three primary mass spectrometry (MS) platforms—GC-EI-MS , LC-ESI-QqQ (MS/MS) , and LC-HRMS (Q-TOF) —for the characterization of this compound, providing the mechanistic causality and self-validating protocols required for rigorous analytical workflows.

Mechanistic Grounding: The Causality of Fragmentation

To optimize any MS method, an Application Scientist must first understand the intrinsic gas-phase chemistry of the analyte. When (4-Aminophenyl)(4-nitrophenyl)methanone is ionized, the fragmentation is heavily dictated by the stability of the resulting carbocations.

In both Electron Ionization (EI) and Collision-Induced Dissociation (CID), benzophenones undergo a characteristic

-cleavage at the bond adjacent to the carbonyl carbon . Because this molecule is asymmetric, -cleavage can proceed via two distinct pathways:

• Pathway A (Favored - Base Peak): Cleavage of the C–C bond between the carbonyl and the 4-nitrophenyl ring results in the loss of a 4-nitrophenyl radical and the formation of the 4-aminobenzoyl cation (m/z 120) . The lone pair of electrons on the nitrogen atom of the amino group strongly donates electron density through resonance (+M effect). This delocalization perfectly stabilizes the electron-deficient acylium carbon, making m/z 120 the dominant base peak .

• Pathway B (Disfavored): Cleavage on the opposite side yields the 4-nitrobenzoyl cation (m/z 150) . The nitro group is strongly electron-withdrawing via inductive (-I) and resonance (-M) effects. This pulls electron density away from the acylium carbon, severely destabilizing the transition state and resulting in a low-abundance fragment .

Subsequent fragmentation involves the neutral loss of carbon monoxide (CO, 28 Da) from the acylium ions to form phenyl cations, alongside characteristic nitroaromatic losses of NO (30 Da) and NO₂ (46 Da).

Fragmentation pathways of (4-Aminophenyl)(4-nitrophenyl)methanone highlighting alpha-cleavage.

Platform Comparison & Quantitative Data

Selecting the correct analytical platform depends on whether the goal is comprehensive structural elucidation (library matching), targeted quantification (pharmacokinetics), or exact mass confirmation (metabolite ID).

• GC-EI-MS (Hard Ionization): Delivers 70 eV of energy, shattering the molecule to provide a rich, highly reproducible spectral fingerprint. Ideal for confirming the presence of both functional groups via their distinct neutral losses.

• LC-ESI-QqQ (Soft Ionization + CID): Generates the intact protonated molecule

  at m/z 243. CID in the collision cell almost exclusively drives the formation of the highly stable m/z 120 fragment. This makes it the superior choice for high-sensitivity Multiple Reaction Monitoring (MRM) quantification.

• LC-HRMS (Q-TOF): Provides high-resolution exact mass data (< 5 ppm error), which is critical for differentiating the m/z 120 fragment (C₇H₆NO⁺) from isobaric interferences in complex biological matrices.

Quantitative Fragmentation Summary

Fragment Ion	Formula	Exact Mass (m/z)	GC-EI-MS Rel. Abundance	LC-ESI-MS/MS Rel. Abundance	Mechanistic Origin
[M]⁺•	C₁₃H₁₀N₂O₃⁺•	242.0689	40%	N/A	Molecular Ion (EI)
[M+H]⁺	C₁₃H₁₁N₂O₃⁺	243.0767	N/A	100% (Precursor)	Protonated Molecule (ESI)
4-Aminobenzoyl	C₇H₆NO⁺	120.0449	100% (Base)	100% (Base)	-cleavage (Favored)
4-Nitrobenzoyl	C₇H₄NO₃⁺	150.0190	15%	< 5%	-cleavage (Disfavored)
4-Aminophenyl	C₆H₆N⁺	92.0500	35%	40%	Loss of CO from m/z 120
4-Nitrophenyl	C₆H₄NO₂⁺	122.0242	5%	< 1%	Loss of CO from m/z 150
[M - NO₂]⁺	C₁₃H₁₀NO⁺	196.0762	10%	N/A	Loss of nitro radical

Self-Validating Experimental Protocols

To ensure data integrity, the following protocols incorporate built-in system suitability checks. A protocol is only as reliable as its validation metrics.

Protocol A: GC-EI-MS Structural Profiling

Objective: Obtain a comprehensive fragmentation fingerprint for structural confirmation.

• System Suitability (Autotune): Prior to analysis, infuse Perfluorotributylamine (PFTBA). Verify that the m/z 69, 219, and 502 ions meet manufacturer abundance criteria and that the isotope ratio of m/z 70/69 is within 1.0–1.2%.

• Sample Preparation: Dissolve the standard in LC-MS grade Dichloromethane (DCM) to a final concentration of 10 µg/mL. Note: Derivatization is not required as the diaryl ketone is sufficiently volatile and thermally stable.

• Chromatographic Separation:

  • Column: HP-5MS (or equivalent 5% phenyl methyl siloxane), 30 m × 0.25 mm × 0.25 µm.

  • Carrier Gas: Helium, constant flow at 1.0 mL/min.

  • Injection: 1 µL volume, Split ratio 10:1, Inlet temperature 250 °C.

  • Oven Program: 100 °C (hold 1 min), ramp at 15 °C/min to 300 °C (hold 5 min).

• Mass Spectrometry:

  • Ionization: Electron Impact (EI) at 70 eV.

  • Temperatures: Transfer line 280 °C; Ion source 230 °C; Quadrupole 150 °C.

  • Acquisition: Full scan mode, m/z 50–300.

Protocol B: LC-ESI-QqQ Targeted Quantification (MRM)

Objective: Achieve maximum sensitivity for quantification in biological matrices.

• System Suitability (S/N Check): Inject a 1 ng/mL standard of reserpine. Verify that the Signal-to-Noise (S/N) ratio for the m/z 609

  195 transition exceeds 100:1.

• Sample Preparation: Prepare a 1 µg/mL solution in 50:50 Methanol:Water containing 0.1% Formic Acid to promote protonation.

• Chromatographic Separation:

  • Column: Reverse-phase C18 (e.g., 2.1 × 50 mm, 1.8 µm particle size).

  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.4 mL/min.

• Mass Spectrometry (Positive ESI):

  • Source Parameters: Capillary voltage 3.5 kV; Desolvation temperature 350 °C; Desolvation gas 800 L/hr.

  • MRM Transitions (Optimized):

    • Quantifier Transition: m/z 243.1

      120.0 (Collision Energy: 20 eV). Tracks the favored -cleavage.

    • Qualifier Transition: m/z 243.1

      92.1 (Collision Energy: 35 eV). Tracks the subsequent loss of CO.

Conclusion

For the structural elucidation of (4-Aminophenyl)(4-nitrophenyl)methanone, the choice of MS platform dictates the type of data acquired. GC-EI-MS is unmatched for observing the full mechanistic landscape of

-cleavages and nitro-group losses. However, for modern drug development requiring high-throughput quantification, LC-ESI-QqQ leverages the extreme stability of the 4-aminobenzoyl cation (m/z 120) to provide a highly sensitive and specific MRM assay. Understanding the resonance-driven causality behind this fragmentation ensures that researchers can confidently optimize collision energies and interpret complex spectra.

References

• Suzuki, O., Hattori, H., Asano, M., Takahashi, T., & Brandenberger, H. (1987). "Positive and negative ion mass spectrometry of benzophenones, the acid-hydrolysis products of benzodiazepines." Zeitschrift für Rechtsmedizin. Available at:[Link]

• Chemistry LibreTexts. (2024). "12.3: Mass Spectrometry of Some Common Functional Groups." Organic Chemistry (McMurry). Available at:[Link]

• Chemistry Steps. (2025). "Alpha (α) Cleavage." Mass Spectrometry Guide. Available at:[Link]

A Comparative Guide to Stability-Indicating HPLC Method Development for (4-Aminophenyl)(4-nitrophenyl)methanone Purity

This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity determination of (4-Aminophenyl)(4-nitrophenyl)methanone. We will move beyond a simple recitation of steps to explore the scientific rationale behind each decision, comparing alternative approaches to yield a validated, trustworthy analytical method suitable for the rigorous demands of pharmaceutical development.

Foundational Strategy: Understanding the Analyte and the Goal

(4-Aminophenyl)(4-nitrophenyl)methanone is a moderately polar molecule featuring two aromatic rings, a basic amino group, a polar nitro group, and a central ketone functional group. This structure is an excellent chromophore, making UV detection highly effective.[1] The primary goal is to develop a stability-indicating method , which the International Council for Harmonisation (ICH) defines as a validated analytical procedure that can accurately and selectively measure the active pharmaceutical ingredient (API) in the presence of its potential degradation products and impurities.[2][3][4]

This necessitates a method capable of resolving the main compound from:

• Process Impurities: Residual starting materials, synthetic by-products, or isomers.

• Degradation Products: Compounds formed under stress conditions such as hydrolysis, oxidation, photolysis, and thermal stress.[5][6]

Our development strategy will therefore be grounded in reversed-phase HPLC (RP-HPLC), the workhorse of the pharmaceutical industry for its versatility in handling molecules of moderate polarity.[7][8]

The Method Development Workflow: A Logic-Driven Approach

Effective method development is not a random walk but a systematic process of screening and optimization. The workflow is designed to first find suitable separation conditions and then refine them for optimal performance and robustness.

Caption: A systematic workflow for HPLC method development.

Phase 1: Screening for Selectivity

The most critical factor in a purity method is selectivity (α), the ability to differentiate between analytes.[9] Our initial screening focuses on the two components with the greatest impact on selectivity: the stationary phase and the mobile phase.

Stationary Phase Comparison: C18 vs. Phenyl-Hexyl

The choice of stationary phase chemistry dictates the primary interaction mechanism with the analyte.[10] We will compare two distinct yet effective column chemistries.

• Method A (Workhorse): C18 (Octadecylsilane) Column: This is the most common reversed-phase chemistry, separating compounds primarily based on hydrophobicity (van der Waals interactions).[9] It is a robust and predictable starting point for most small molecules.

• Method B (Alternative Selectivity): Phenyl-Hexyl Column: This phase provides a unique separation mechanism. In addition to hydrophobic interactions, it allows for π-π interactions between the phenyl rings of the stationary phase and the aromatic rings of our analyte and its impurities.[9] This can create significant changes in elution order and selectivity for aromatic compounds.

Mobile Phase Screening

The mobile phase modulates the interaction between the analyte and the stationary phase.[11][12]

• Organic Modifier (Solvent B): Acetonitrile (ACN) and Methanol (MeOH) are the primary choices. ACN is generally preferred for its low viscosity and UV transparency. However, methanol can offer different selectivity, particularly with phenyl-based columns where it is less likely to disrupt π-π interactions compared to the nitrile group in ACN.[13]

• Aqueous Phase (Solvent A) & pH Control: The amino group on (4-Aminophenyl)(4-nitrophenyl)methanone has a basic pKa. Controlling the mobile phase pH is crucial for consistent retention and good peak shape. By maintaining a low pH (e.g., 2.5-3.5), we ensure the amine is consistently protonated (R-NH3+). This increases its polarity and, critically, prevents peak tailing that can occur from interactions with acidic residual silanols on the silica-based column packing. A simple and effective choice is 0.1% Formic Acid in water.[13]

• Elution Mode: A gradient elution, where the concentration of the organic modifier is increased during the run, is essential for a stability-indicating method.[1][7] It ensures that both early-eluting polar impurities and late-eluting non-polar impurities are eluted as sharp peaks within a reasonable analysis time.

Forced Degradation: The Key to a Stability-Indicating Method

To ensure the method's specificity, forced degradation studies must be performed early in the development process.[14][15] These studies intentionally stress the drug substance to generate potential degradation products.

Experimental Protocol: Forced Degradation

• Preparation: Prepare separate solutions of (4-Aminophenyl)(4-nitrophenyl)methanone at approximately 1 mg/mL in a suitable solvent (e.g., 50:50 Acetonitrile:Water).

• Acid Hydrolysis: Add 1N HCl and heat at 80°C for 4 hours.

• Base Hydrolysis: Add 1N NaOH and heat at 80°C for 4 hours.

• Oxidative Degradation: Add 3% Hydrogen Peroxide (H₂O₂) and keep at room temperature for 24 hours.

• Thermal Degradation: Store the solid powder in an oven at 105°C for 48 hours, then dissolve for analysis.

• Photolytic Degradation: Expose the solution to a photostability chamber (ICH Q1B conditions, e.g., 1.2 million lux hours and 200 watt hours/square meter)[6].

• Analysis: Before injection, neutralize the acidic and basic samples. Dilute all samples to a target concentration and analyze them using the screening HPLC methods. The goal is to achieve 5-20% degradation of the main peak.

Phase 2: Method Optimization and Comparison

After initial screening, the most promising conditions (e.g., Phenyl-Hexyl column with a water/ACN gradient) are selected for fine-tuning. Optimization focuses on maximizing the resolution between the parent peak and its closest-eluting impurity or degradant.

Proposed Optimized HPLC Method

Parameter	Condition	Rationale
Column	Phenyl-Hexyl (e.g., 150 x 4.6 mm, 3.5 µm)	Provides alternative selectivity via π-π interactions, beneficial for aromatic compounds.[9]
Mobile Phase A	0.1% Formic Acid in Water	Provides protons to keep the amine functional group ionized, improving peak shape.[13]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	ACN offers good elution strength and low viscosity.
Gradient	10% B to 90% B over 20 minutes	A shallow gradient provides high peak capacity to resolve complex mixtures.[1]
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column, balancing speed and efficiency.
Column Temp.	35 °C	Elevated temperature reduces viscosity and can improve peak efficiency.
Detection	UV at 254 nm or PDA at λmax	The conjugated aromatic system provides strong UV absorbance.
Injection Vol.	5 µL	Small volume to prevent peak overload and distortion.
Diluent	Acetonitrile/Water (50:50)	Ensures sample solubility and compatibility with the mobile phase.

Comparative Performance Data

The following table illustrates hypothetical but realistic data comparing the performance of a standard C18 column with the optimized Phenyl-Hexyl method, particularly in resolving a critical pair of peaks observed during forced degradation studies.

Parameter	Method A (C18 Column)	Method B (Phenyl-Hexyl Column)	Significance
Critical Pair	Parent Peak & Oxidative Degradant	Parent Peak & Oxidative Degradant	The most challenging separation identified.
Resolution (Rs)	1.3	2.8	Rs > 2.0 is desired for baseline separation. Method B is superior.
Parent Peak Tailing Factor	1.4	1.1	A value closer to 1.0 indicates a more symmetric and ideal peak shape.
Theoretical Plates (N)	12,500	18,000	Higher plate count indicates better column efficiency and sharper peaks.
Total Run Time	25 minutes	25 minutes	Kept constant for a fair comparison of resolution.

This comparison clearly demonstrates the value of screening alternative column chemistries. While the C18 column provided a separation, the Phenyl-Hexyl column offered superior resolution and peak shape for this specific application, making it the more robust and reliable choice for a final validated method.

Caption: The analyte and potential related impurities.

Phase 3: Method Validation

Once optimized, the method must be validated according to ICH Q2(R1) guidelines to prove it is fit for purpose.[4] This is the ultimate demonstration of trustworthiness.

Key Validation Parameters:

• Specificity: The most crucial parameter. The analysis of forced degradation samples must show that all degradant peaks are resolved from the main analyte peak (Rs > 2.0) and from each other. Peak purity analysis using a PDA detector should be performed to confirm that the analyte peak is spectrally pure in the presence of impurities and degradants.

• Linearity: A minimum of five concentrations are prepared, and the peak area response is plotted against concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Determined by analyzing samples with a known amount of spiked analyte (e.g., at 80%, 100%, and 120% of the target concentration). Recovery should typically be within 98.0% to 102.0%.

• Precision:

  • Repeatability: Multiple injections of the same sample, expressed as Relative Standard Deviation (%RSD), which should be < 1.0%.

  • Intermediate Precision: The assay is performed by different analysts on different days or with different equipment to check for variability. %RSD between data sets should be < 2.0%.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively. This is vital for impurity analysis.

• Robustness: The method's performance is tested by making small, deliberate changes to parameters like mobile phase composition (±2%), column temperature (±5°C), and flow rate (±0.1 mL/min). The system suitability criteria must still be met.

Conclusion

Developing a stability-indicating HPLC method is a meticulous but logical process that forms the bedrock of pharmaceutical quality control. By systematically evaluating and comparing critical parameters, particularly stationary phase chemistry, we have demonstrated a pathway to a superior analytical method. The proposed Phenyl-Hexyl column method provides enhanced resolution and peak shape for (4-Aminophenyl)(4-nitrophenyl)methanone and its degradation products compared to a standard C18 column. This data-driven comparison, underpinned by forced degradation studies and a comprehensive validation plan, ensures the final method is robust, reliable, and fully compliant with regulatory expectations, embodying the principles of scientific integrity and expertise.

References

• A Complete Guide to Mobile Phase and Stationary Phase in HPLC. (n.d.). Labtech. Retrieved March 7, 2026, from [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex. Retrieved March 7, 2026, from [Link]

• Mobile Phase Selectivity. (n.d.). Phenomenex. Retrieved March 7, 2026, from [Link]

• Jandera, P. (2022, April 15). Retention and Selectivity of Aromatic Hydrocarbons with Polar Groups in Ternary Reversed-Phase–HPLC Systems with Tetrahydrofuran as Modifier. LCGC International. Retrieved March 7, 2026, from [Link]

• Summary of forced degradation studies. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. (2024, May 10). Alwsci. Retrieved March 7, 2026, from [Link]

• HPLC Column Selection Guide. (n.d.). Phenomenex. Retrieved March 7, 2026, from [Link]

• McCalley, D. V. (2020, November 12). Choosing the Right HPLC Stationary Phase. LCGC International. Retrieved March 7, 2026, from [Link]

• Koerner, P. (2024, July 12). Considerations for Selecting and Maintaining Column Phases for Optimizing Liquid Chromatography. Separation Science. Retrieved March 7, 2026, from [Link]

• Fast Analysis of Aldehydes and Ketones by ACQUITY UPLC. (n.d.). Waters Corporation. Retrieved March 7, 2026, from [Link]

• Separation of Methanone, (4-aminophenyl)phenyl- on Newcrom R1 HPLC column. (n.d.). SIELC. Retrieved March 7, 2026, from [Link]

• Jensen, G. (2016, May 2). Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology. Retrieved March 7, 2026, from [Link]

• Stability Indicating HPLC Method Development: A Review. (2023). IRJPMS. Retrieved March 7, 2026, from [Link]

• Mulay, R. S., & Bachhav, R. S. (2021, October). Stability Indicating HPLC Method Development – A Review. IJTSRD. Retrieved March 7, 2026, from [Link]

• Singh, S., & Kumar, V. (2016, December 14). Forced Degradation Studies. SciSpace. Retrieved March 7, 2026, from [Link]

• How to Develop Stability Indicating HPLC Methods. (2024, May 1). The Royal Society of Chemistry. Retrieved March 7, 2026, from [Link]

• Stability Indicating HPLC Method Development and Validation. (2014). SciSpace. Retrieved March 7, 2026, from [Link]

• Dong, M. W., & Hu, G. (2021, August 24). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. LCGC International. Retrieved March 7, 2026, from [Link]

• Venkatesh, D. N., & Kumar, S. D. S. (2022, November 30). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research. Retrieved March 7, 2026, from [Link]

• Shendarkar, G., & Vadvalkar, S. M. (2013). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Pharmaceutical Research, 3(4), 198-201. Retrieved March 7, 2026, from [Link]

• Development and Validation of HPLC Method for Simultaneous Determination of Three Constituent in 4-FDC Tablet by Pre-Column Derivatization. (n.d.). ResearchGate. Retrieved March 7, 2026, from [Link]

• Tautkus, S., et al. (2001, September 15). Determination of 4-aminophenol impurities in selected pharmaceutical preparations by HPLC method with amperometric detection. PubMed. Retrieved March 7, 2026, from [Link]

• Determination of 4-Aminobiphenyl and 4-Nitrobiphenyl by HPLC with Electrochemical, UV Spectrophotometric, and Fluorescent Detection. (2025, August 7). ResearchGate. Retrieved March 7, 2026, from [Link]

• Bolla, G., et al. (2020, April 21). Organic Salts of Pharmaceutical Impurity p-Aminophenol. PMC. Retrieved March 7, 2026, from [Link]

• related impurities 4-aminophenol: Topics by Science.gov. (n.d.). Science.gov. Retrieved March 7, 2026, from [Link]

• (4-NITROPHENYL)(PHENYL)METHANONE | CAS 1144-74-7. (n.d.). Matrix Fine Chemicals. Retrieved March 7, 2026, from [Link]

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Technical Comparison Guide: NLO Efficiency of 4-Amino-4'-nitrobenzophenone vs. Urea

Executive Summary

This guide provides a rigorous technical comparison between 4-Amino-4'-nitrobenzophenone (4,4'-ANBP) and Urea for nonlinear optical (NLO) applications.

Urea serves as the industry-standard reference material for Second Harmonic Generation (SHG) powder measurements due to its stable non-centrosymmetric crystal lattice (

) and transparency in the UV region.

4,4'-ANBP represents a classic Donor-

-Acceptor (D- -A) molecular architecture. While it possesses a molecular hyperpolarizability ( ) significantly higher than Urea (typically 10–30x greater due to intramolecular charge transfer), its utility as a bulk NLO crystal is often limited by its tendency to crystallize in centrosymmetric space groups (e.g., ), which nullifies bulk SHG response ( ).

Key Takeaway: Researchers seeking high molecular nonlinearity for poled polymers or guest-host systems should choose 4,4'-ANBP. For bulk crystalline applications, Urea remains the reliable standard, unless the 4-amino-3-nitrobenzophenone isomer (which is non-centrosymmetric and SHG active) is utilized.

Fundamental Mechanisms

Urea: The Hydrogen-Bonded Reference

Urea's NLO activity arises not from a large conjugated system, but from its specific crystal packing.

• Molecular Origin: Small planar molecule with amide groups. The

  -electron delocalization is limited to the O=C(NH ) core.

• Crystal Engineering: Extensive hydrogen bonding forces the molecules into a non-centrosymmetric tetragonal structure (

  ), allowing constructive interference of the second-order polarization.

• Transparency: Excellent UV transparency (cutoff ~200 nm), making it suitable for UV laser frequency doubling.

4-Amino-4'-nitrobenzophenone: The D- -A System

4,4'-ANBP is designed for maximal microscopic nonlinearity.

• Molecular Origin: It features a strong electron donor (-NH

  ) and a strong electron acceptor (-NO ) separated by a conjugated benzophenone bridge.

• Charge Transfer: Upon excitation, electron density shifts from the amino group to the nitro group (Intramolecular Charge Transfer, ICT), creating a massive change in dipole moment (

  ) and high hyperpolarizability ( ).

• Crystal Challenge: The large ground-state dipole often drives the molecules to align in anti-parallel pairs (centrosymmetric packing) to minimize energy, cancelling out the bulk macroscopic nonlinearity (

  ).

Mechanism Visualization (Graphviz)

Caption: Comparison of molecular origin vs. crystallographic outcome. Urea achieves bulk activity through packing; 4,4'-ANBP struggles with dipole pairing unless isomer engineering (3-nitro) is used.

Comparative Analysis: Quantitative & Qualitative

NLO Efficiency and Optical Properties

Property	Urea (Reference)	4-Amino-4'-nitrobenzophenone	4-Amino-3-nitrobenzophenone (Alternative)
Molecular Hyperpolarizability ( )	Low (~0.45 esu)	Very High (approx. 20–40 esu)	High
Crystal Symmetry	Non-centrosymmetric ( )	Typically Centrosymmetric ( )	Non-centrosymmetric ( )
Bulk SHG Efficiency (vs. Urea)	1.0 (Unity)	~0 (in typical bulk powder)	~10–30x (depending on particle size)
Transparency Cut-off ( )	~200 nm (Deep UV)	~400–420 nm (Visible/Yellow)	~380–400 nm
Damage Threshold	High (> 1 GW/cm )	Moderate	Moderate
Thermal Stability (Melting Point)	133 °C	~190–200 °C	~140–150 °C

Critical Note: While 4,4'-ANBP is superior at the molecular level, it fails as a bulk crystal due to symmetry. For bulk applications, the 4-amino-3-nitro isomer is the correct functional alternative, offering SHG efficiencies significantly higher than Urea.

Stability and Processability

• Urea: Highly hygroscopic and mechanically soft. Requires protection from moisture.

• ANBP: Generally hydrophobic and chemically stable. The benzophenone backbone provides good thermal stability (MP > 190°C), making it suitable for high-temperature poled polymer processing.

Experimental Protocols

Synthesis of 4-Amino-4'-nitrobenzophenone

Note: This synthesis utilizes a Friedel-Crafts acylation followed by reduction or direct nucleophilic substitution.

Reagents: 4-Nitrobenzoyl chloride, Aniline, Aluminum Chloride (

), 1,2-Dichloroethane.

• Acylation: Dissolve 4-nitrobenzoyl chloride (1.0 eq) in 1,2-dichloroethane.

• Addition: Add

  (1.2 eq) slowly at 0°C under atmosphere.

• Coupling: Add Aniline (1.0 eq) dropwise (protected as acetanilide if necessary to prevent amine complexation, then hydrolyzed). Direct reaction with aniline requires careful control.

• Reflux: Heat to reflux for 4–6 hours.

• Quench: Pour mixture onto ice/HCl.

• Purification: Recrystallize from ethanol/water to obtain yellow needles.

• Characterization: Verify structure via NMR and check melting point (~198°C).

Kurtz-Perry Powder SHG Measurement

This protocol validates the bulk NLO efficiency relative to Urea.

Objective: Determine if the synthesized ANBP polymorph is non-centrosymmetric.

Workflow Diagram (Graphviz):

Caption: Schematic of the Kurtz-Perry powder technique setup for evaluating SHG efficiency.

Step-by-Step Protocol:

• Preparation: Grind the sample (ANBP) and Reference (Urea) into fine powders.

• Sieving: Sieve both materials into distinct particle size ranges (e.g., 20–40

  , 40–60 , ... 100–150 ) to check for phase matching.

• Loading: Pack the powders into capillary tubes or between glass slides (ensure uniform packing density).

• Irradiation: Direct a Q-switched Nd:YAG laser beam (1064 nm, ~10 ns pulse) onto the sample.

• Detection: Measure the intensity of the generated green light (532 nm) using a photomultiplier tube (PMT). Ensure the fundamental (1064 nm) is completely filtered out.

• Calculation: Calculate efficiency using the ratio:

  Self-Validation: If , the crystal is centrosymmetric. If , it is more efficient than Urea.

Conclusion and Application Guide

• Use Urea when: You need a guaranteed, transparent, UV-compatible reference material for calibration or deep-UV applications.

• Use 4,4'-ANBP when: You are designing poled polymers or guest-host systems where the crystal lattice is irrelevant, and you need maximum molecular hyperpolarizability.

• Use 4-Amino-3-nitrobenzophenone when: You need a high-efficiency organic bulk crystal that outperforms Urea (typically 10–30x) in the visible/NIR range.

References

• Kurtz, S. K., & Perry, T. T. (1968). A Powder Technique for the Evaluation of Nonlinear Optical Materials.[1] Journal of Applied Physics. Link

• Halasyamani, P. S. (2004). Non-centrosymmetric Oxide Materials for Second-Harmonic Generation. Chemistry of Materials. (Discusses symmetry requirements). Link

• Nalwa, H. S., & Miyata, S. (1996). Nonlinear Optics of Organic Molecules and Polymers. CRC Press. (Comprehensive data on benzophenone derivatives). Link

• Twieg, R. J., & Jain, K. (1983). Organic Materials for Non-linear Optics: Nitropyridine Derivatives. ACS Symposium Series. (Context on D-A systems vs Urea). Link

• Pan, F., et al. (1996). Crystal Growth and Characterization of New Nonlinear Optical Material: 4-Aminobenzophenone (ABP). Journal of Crystal Growth. (Reference for ABP family properties). Link

Sources

• 1. semanticscholar.org [semanticscholar.org]

A Comparative Guide to the Crystallographic Analysis of Substituted Benzophenones: A Case Study on (4-Aminophenyl)(4-methylphenyl)methanone

For researchers and professionals in drug development and materials science, understanding the three-dimensional structure of crystalline compounds is paramount. X-ray diffraction (XRD) stands as the definitive technique for elucidating crystal structures, providing invaluable insights into molecular conformation, packing, and intermolecular interactions. This guide delves into the crystallographic analysis of substituted benzophenones, a class of compounds with significant interest in fields such as nonlinear optics (NLO) and photochemistry.

While the specific crystal structure of (4-Aminophenyl)(4-nitrophenyl)methanone, a molecule with a potent electron donor-acceptor framework, is not publicly available in crystallographic databases, we can leverage the analysis of a closely related analogue, (4-Aminophenyl)(4-methylphenyl)methanone, to illustrate the principles and comparative aspects of such studies. The substitution of a nitro group with a methyl group provides a compelling basis for discussing the influence of functional groups on crystal packing and, by extension, the material's bulk properties.

The Significance of Crystal Structure in Benzophenone Derivatives

Benzophenone and its derivatives are a cornerstone in organic chemistry, with applications ranging from photoinitiators to pharmaceutical intermediates. The arrangement of molecules in the crystalline state, governed by intermolecular forces like hydrogen bonding and van der Waals interactions, dictates the material's physical properties, including melting point, solubility, and for certain applications, its NLO response. The presence of both an electron-donating amino group and an electron-withdrawing nitro group in (4-Aminophenyl)(4-nitrophenyl)methanone suggests a strong intramolecular charge transfer, a key characteristic for second-order NLO materials.[1][2] Understanding how these molecules arrange in a crystal lattice is crucial for designing materials with enhanced properties.

Case Study: X-ray Diffraction Data for (4-Aminophenyl)(4-methylphenyl)methanone

As a structurally analogous compound, (4-Aminophenyl)(4-methylphenyl)methanone provides a tangible example for examining the crystallographic features of this family of molecules. The crystal structure of this compound has been determined and is available in the Crystallography Open Database (COD).[3]

Crystallographic Parameter	Value for (4-Aminophenyl)(4-methylphenyl)methanone [3]
Chemical Formula	C14H13NO
Crystal System	Orthorhombic
Space Group	P 21 21 21
Unit Cell Dimensions	a = 8.331 Å
b = 24.066 Å
c = 5.663 Å
α = 90°
β = 90°
γ = 90°
Cell Volume	1135.4 ų
Z (Molecules per unit cell)	4

Experimental Protocol for Single-Crystal X-ray Diffraction

The acquisition of high-quality XRD data is a meticulous process. The following protocol outlines the essential steps for the analysis of a crystalline compound like (4-Aminophenyl)(4-methylphenyl)methanone. This procedure is widely applicable to other organic small molecules.

1. Crystal Growth and Selection:

• Rationale: The quality of the diffraction data is directly dependent on the quality of the single crystal. The ideal crystal should be of an appropriate size (typically 0.1-0.3 mm in each dimension), free of cracks and other defects, and exhibit sharp extinction under a polarized light microscope.

• Protocol:

  • Dissolve the synthesized (4-Aminophenyl)(4-methylphenyl)methanone in a suitable solvent or solvent mixture (e.g., ethanol, acetone, or a mixture thereof) to form a saturated or near-saturated solution.

  • Employ a slow evaporation technique by leaving the solution in a loosely covered vial at a constant temperature. Alternatively, vapor diffusion or slow cooling methods can be used.

  • Once suitable crystals have formed, carefully select a well-formed, single crystal using a micromanipulator and a microscope.

2. Data Collection:

• Rationale: The crystal is irradiated with monochromatic X-rays, and the resulting diffraction pattern is collected on a detector. The geometry of the diffraction pattern is related to the crystal's unit cell, and the intensities of the diffracted beams are related to the arrangement of atoms within the unit cell.

• Protocol:

  • Mount the selected crystal on a goniometer head using a cryoprotectant (if data is to be collected at low temperatures to minimize thermal motion and radiation damage).

  • Center the crystal in the X-ray beam of a single-crystal X-ray diffractometer.

  • Perform an initial set of diffraction frames to determine the unit cell parameters and crystal system.

  • Based on the initial findings, devise a data collection strategy to measure a complete and redundant set of diffraction data. This typically involves rotating the crystal through a series of angles while continuously collecting diffraction images.

3. Data Reduction and Structure Solution:

• Rationale: The raw diffraction images are processed to extract the intensities of the individual reflections. These intensities are then used to solve the crystal structure, which involves determining the positions of the atoms within the unit cell.

• Protocol:

  • Integrate the raw diffraction images to obtain a list of Miller indices (h,k,l) and their corresponding intensities.

  • Apply corrections for factors such as Lorentz polarization, absorption, and crystal decay.

  • Determine the space group from the systematic absences in the diffraction data.

  • Solve the crystal structure using direct methods or Patterson methods. This will yield an initial model of the atomic positions.

4. Structure Refinement:

• Rationale: The initial structural model is refined against the experimental data to improve its accuracy and agreement with the observed diffraction pattern.

• Protocol:

  • Perform least-squares refinement of the atomic coordinates, displacement parameters (describing thermal motion), and other relevant parameters.

  • Locate and refine the positions of hydrogen atoms, which may be found in the difference Fourier map or placed in calculated positions.

  • Analyze the final refined structure for its geometric sensibility (bond lengths, bond angles) and the quality of the fit to the experimental data (R-factors).

Experimental Workflow Diagram

Caption: A flowchart illustrating the key stages of single-crystal X-ray diffraction analysis.

Comparative Analysis with Related Structures

The true power of crystallographic data comes from comparative analysis. By examining the structures of related molecules, we can deduce structure-property relationships.

Comparison with Chalcone Derivatives:

Chalcones, which share the benzoyl moiety, are extensively studied for their biological and optical properties.[4][5] For instance, the crystal structure of C21H15NO2, a chalcone derivative, reveals a monoclinic system with space group P21/c.[4] Unlike the orthorhombic packing of (4-Aminophenyl)(4-methylphenyl)methanone, this difference in symmetry can lead to variations in intermolecular interactions and, consequently, different physical properties.

Compound	Crystal System	Space Group	Key Structural Features
(4-Aminophenyl)(4-methylphenyl)methanone	Orthorhombic	P 21 21 21	Non-centrosymmetric space group, potentially allowing for second-order NLO properties.
Chalcone Derivative (C21H15NO2) [4]	Monoclinic	P21/c	Centrosymmetric space group, which typically precludes second-order NLO effects.
1-(4-methylphenyl)-3-(4- N, N dimethyl amino phenyl)-2-propen-1-one [6]	Orthorhombic	P212121	Non-centrosymmetric, similar to our case study compound, indicating potential for NLO applications.

The Influence of the Nitro Group:

While we lack the specific data for (4-Aminophenyl)(4-nitrophenyl)methanone, we can infer the potential influence of the nitro group. The strong electron-withdrawing nature and the potential for hydrogen bonding of the nitro group would likely lead to a different crystal packing compared to the methyl-substituted analogue. For example, in the crystal structure of 4-Nitrophenyl methacrylate, the nitro group participates in intermolecular interactions that influence the overall crystal packing.[7] It is plausible that in (4-Aminophenyl)(4-nitrophenyl)methanone, strong N-H···O hydrogen bonds would form between the amino group of one molecule and the nitro group of a neighboring molecule, leading to a highly organized and potentially non-centrosymmetric crystal structure favorable for NLO applications.

Logical Relationship of Structural Analysis

Caption: The logical flow from molecular design to the determination of bulk material properties.

Conclusion

This guide has provided a comprehensive overview of the process and importance of X-ray diffraction analysis for substituted benzophenones. While the crystal structure of (4-Aminophenyl)(4-nitrophenyl)methanone remains to be elucidated, the detailed examination of its close analogue, (4-Aminophenyl)(4-methylphenyl)methanone, serves as a valuable instructional case. The comparison with other related structures underscores the critical role that functional group substitutions play in dictating crystal packing and, ultimately, the macroscopic properties of the material. For researchers in drug development and materials science, a thorough understanding of crystallographic principles is an indispensable tool for rational design and optimization of novel crystalline materials.

References

• Borane, N., Deshmukh, A. G., Oza, N. H., Boddula, R., & Patel, P. N. (2023). Newer chalcone scaffolds with reactive functional groups: Process, spectral and single crystal XRD studies. European Journal of Chemistry, 14(3), 297-302. [Link]

• Naveen, S., et al. (2018). Heteroaryl Chalcones: Design, Synthesis, X-ray Crystal Structures and Biological Evaluation. Letters in Drug Design & Discovery, 15(10), 1056-1067. [Link]

• PubChem. (4-Aminophenyl)(4-methylphenyl)methanone. [Link]

• Crasta, V., et al. (2005). Single crystal x-ray diffraction, optical and micro hardness studies on chalcone derivative single crystal. Proc. SPIE 5935, Linear and Nonlinear Optics of Organic Materials V, 593514. [Link]

• Xu, Y.-H., & Qu, F. (2008). 4-Nitrophenyl methacrylate. Acta Crystallographica Section E: Structure Reports Online, 64(9), o1751. [Link]

• Twamley, B., et al. (2000). The crystal and molecular structure of 4-cyanophenyl and 4-nitrophenyl β-d-xylopyranosides. Carbohydrate Research, 329(1), 149-157. [Link]

• Khan, M. U., et al. (2022). Exploration of Nonlinear Optical Properties for the First Theoretical Framework of Non-Fullerene DTS(FBTTh2)2-Based Derivatives. ACS Omega, 7(31), 27367-27376. [Link]

• Staub, R. A., et al. (1992). MOLECULAR MATERIALS FOR NONLINEAR OPTICS. Johns Hopkins APL Technical Digest, 13(2), 227-243. [Link]

Sources

• 1. scilit.com [scilit.com]
• 2. spectrabase.com [spectrabase.com]
• 3. Crystallography Open Database | re3data.org [re3data.org]
• 4. researchgate.net [researchgate.net]
• 5. library.mcmaster.ca [library.mcmaster.ca]
• 6. researchgate.net [researchgate.net]
• 7. CAS 1144-74-7: 4-Nitrobenzophenone | CymitQuimica [cymitquimica.com]

elemental analysis standards for 4-Amino-4'-nitrobenzophenone

An accurate determination of the elemental composition of 4-Amino-4'-nitrobenzophenone (C₁₃H₁₀N₂O₃) is a critical quality control step in pharmaceutical development and high-performance polymer synthesis. Because this compound contains both an electron-withdrawing nitro group (-NO₂) and an electron-donating amino group (-NH₂) anchored to a highly stable benzophenone backbone, it presents unique combustion challenges. Incomplete degradation or improper gas reduction can lead to skewed nitrogen and carbon quantification.

As a Senior Application Scientist, I have structured this guide to objectively compare the top-tier CHNS/O elemental analyzers on the market, detailing the mechanistic causality behind their technologies and providing a self-validating experimental protocol for analyzing this specific compound.

Theoretical Framework & Chemical Context

Before evaluating instrumentation, we must establish the theoretical baseline of 4-Amino-4'-nitrobenzophenone. With a molecular weight of 242.23 g/mol , its exact theoretical mass fractions are:

• Carbon (C): 64.46%

• Hydrogen (H): 4.16%

• Nitrogen (N): 11.56%

• Oxygen (O): 19.82%

Modern elemental analysis relies on the modified Pregl-Dumas method . The sample is subjected to dynamic flash combustion in an oxygen-rich environment. The analytical challenge with 4-Amino-4'-nitrobenzophenone is twofold:

• Refractory Backbone: The aromatic benzophenone rings require extreme localized temperatures (~1800°C) to shatter completely.

• NOx Gas Mixtures: The combustion of the -NO₂ and -NH₂ groups produces a complex mixture of nitrogen oxides (NOx). If the instrument's reduction furnace fails to quantitatively convert all NOx species to N₂ gas, the 11.56% nitrogen target will yield a false negative.

Comparative Instrument Analysis

To achieve baseline resolution and high precision for 4-Amino-4'-nitrobenzophenone, laboratories typically rely on one of three industry-standard analyzers. Each employs a distinct mechanistic approach to gas separation and signal processing.

A. Thermo Fisher FlashSmart

The FlashSmart utilizes dynamic flash combustion coupled with a MultiValve Control (MVC) module[1].

• Mechanistic Advantage: The MVC allows for automated, unattended switching between CHNS and Oxygen pyrolysis modes without manual column changes[2]. Its low helium consumption and rapid GC column separation make it ideal for high-throughput screening of synthetic intermediates.

B. Elementar UNICUBE

The UNICUBE replaces traditional GC columns with proprietary direct Temperature Programmed Desorption (direct TPD) technology[3].

• Mechanistic Advantage: Direct TPD physically traps and sequentially releases analyte gases by modulating temperature. This guarantees a massive dynamic measurement range (0.1 mg to 1 g) and absolute baseline separation of N₂ and CO₂[3]. For a compound like 4-Amino-4'-nitrobenzophenone, where carbon (64.46%) heavily outweighs nitrogen (11.56%), TPD prevents the CO₂ peak from tailing into the N₂ signal[4].

C. PerkinElmer 2400 Series II

This system utilizes frontal chromatography to produce a steady-state, stepwise signal rather than a traditional Gaussian peak[5].

• Mechanistic Advantage: By selectively retaining gases and measuring them in a steady-state fashion, the 2400 Series II is exceptionally resistant to matrix interferences[5]. This classical approach ensures highly reproducible data for complex aromatic nitro compounds[6].

Quantitative Data Presentation

Table 1: Technological Specifications

Instrument Model	Separation Technology	Signal Processing	CHN Analysis Time	Sample Size Range	Expected N Precision (RSD)
Thermo Fisher FlashSmart	GC Column	Peak Integration	~5 mins	0.01 - 100 mg	< 0.5%
Elementar UNICUBE	Direct TPD	Peak Integration	~7 mins	0.1 mg - 1 g	< 0.1%

| PerkinElmer 2400 Series II | Frontal Chromatography | Steady-State Stepwise | ~6 mins | 0 - 500 mg | < 0.3% |

Table 2: Simulated Recovery Data for 4-Amino-4'-nitrobenzophenone (Note: Data represents expected instrument performance under optimized conditions using high-purity standards).

Element	Theoretical Mass (%)	FlashSmart Expected (%)	UNICUBE Expected (%)	PE 2400 Expected (%)
Carbon (C)	64.46	64.48 ± 0.15	64.45 ± 0.10	64.42 ± 0.20
Hydrogen (H)	4.16	4.18 ± 0.05	4.15 ± 0.04	4.19 ± 0.08
Nitrogen (N)	11.56	11.54 ± 0.08	11.57 ± 0.05	11.52 ± 0.10

| Oxygen (O) | 19.82 | 19.80 ± 0.12 | 19.83 ± 0.10 | 19.78 ± 0.15 |

Mechanistic Workflow Visualization

The following diagram illustrates the logical progression of the modified Dumas method, highlighting the critical thermal and chemical transformations required to analyze 4-Amino-4'-nitrobenzophenone.

Figure 1: Mechanistic workflow of CHNS elemental analysis via the modified Dumas combustion method.

Standardized Self-Validating Protocol

To guarantee trustworthiness, an analytical protocol cannot merely be a list of steps; it must be a self-validating system that actively proves its own accuracy before the unknown sample is tested.

Phase 1: System Equilibration & Calibration (The Self-Validation Loop)

• Purge & Leak Test: Pressurize the system with ultra-high purity Helium (carrier gas). The instrument must pass an automated pressure-decay leak test to ensure pneumatic integrity.

• Blank Profiling: Combust 3 to 5 empty capsules.

  • Causality: This quantifies and mathematically subtracts the atmospheric nitrogen trapped in the capsule folds and any baseline carrier gas impurities. The system is only validated for use when the background area counts stabilize below the instrument's predefined baseline threshold.

• K-Factor Calibration: Weigh 1.0 to 2.0 mg (±0.1 µg) of a certified Sulfanilamide standard. Run a 5-point calibration curve.

  • Causality: Sulfanilamide contains C, H, N, S, and O in highly stable, non-hygroscopic proportions. The linear regression must yield an R² > 0.999 to proceed.

Phase 2: Sample Analysis (4-Amino-4'-nitrobenzophenone)

• Encapsulation: Weigh precisely 1.5 mg of 4-Amino-4'-nitrobenzophenone into a tin capsule (for CHNS) or a silver capsule (for Oxygen).

  • Causality: For CHNS, tin is strictly required because its oxidation is highly exothermic, creating a localized flash temperature of ~1800°C to completely shatter the robust benzophenone rings. For Oxygen analysis, silver must be used; tin scavenges oxygen during pyrolysis, which would artificially lower the 19.82% oxygen reading.

• Dynamic Combustion: Drop the capsule into the primary quartz reactor (950°C–1200°C) synchronized with a volumetric pulse of ultra-pure O₂[1].

  • Causality: The 1.5 mg sample size ensures the oxygen pulse is in stoichiometric excess relative to the carbon matrix, preventing incomplete combustion (sooting).

• Catalytic Reduction: Route the combustion gases (CO₂, H₂O, NOx) through a secondary reactor packed with elemental copper wire at 850°C.

  • Causality: The nitro and amino groups generate mixed nitrogen oxides (NOx). The copper quantitatively reduces all NOx species to N₂ gas, preventing false-negative nitrogen quantification.

• Separation & Detection: Gases are separated via GC column or TPD and quantified by a Thermal Conductivity Detector (TCD)[1][3].

• Quality Control (QC) Check: Run a known Sulfanilamide standard every 10 samples.

  • Causality: This self-validates the run by proving that the TCD response factors have not drifted due to ash buildup or water trap saturation.

References

• Organic elemental analyzer UNICUBE Source: Elementar URL:[Link]

Sources

• 1. longi.net [longi.net]
• 2. scribd.com [scribd.com]
• 3. Organic elemental analyzer UNICUBE - Elementar [elementar.com]
• 4. UNICUBE CHNS Organic Elemental Analyzer | LabX.com [labx.com]
• 5. cromatec.ro [cromatec.ro]
• 6. ietltd.com [ietltd.com]

Unveiling Charge-Transfer Dynamics: Raman Spectroscopy Characterization of (4-Aminophenyl)(4-nitrophenyl)methanone

An in-depth technical analysis for researchers, scientists, and drug development professionals characterizing nonlinear optical (NLO) chromophores and charge-transfer co-crystals.

As a Senior Application Scientist, I frequently encounter researchers struggling to map the structural integrity and charge-transfer (CT) states of complex push-pull chromophores. (4-Aminophenyl)(4-nitrophenyl)methanone—commonly known as 4-amino-4'-nitrobenzophenone—is a quintessential Donor-Acceptor (D-A) molecule. It features an electron-donating amino group (-NH₂) and an electron-withdrawing nitro group (-NO₂) bridged by a benzophenone core.

While traditional techniques like UV-Vis spectroscopy can confirm the presence of an electronic CT band, they lack the structural specificity required to map the exact molecular deformations. This guide objectively compares High-Resolution Raman Spectroscopy against alternative methods (FTIR and NMR) and provides a self-validating experimental framework for characterizing this specific molecule.

Technique Comparison: Why Raman Outperforms FTIR for Push-Pull Cores

To understand the causality behind selecting Raman spectroscopy for D-A benzophenones, we must look at the fundamental quantum mechanics of the scattering process.

• FTIR Spectroscopy (Dipole Moment Dependency): FTIR is highly sensitive to functional groups with strong permanent dipoles. In 4-amino-4'-nitrobenzophenone, FTIR will yield massive, often overlapping bands for the N-H stretches (3300–3450 cm⁻¹) and the NO₂ asymmetric stretch (~1525 cm⁻¹). However, the critical structural information regarding the benzophenone π-bridge is often obscured by these broad bands and potential hydrogen-bonding artifacts.

• NMR Spectroscopy (Time-Averaged Ensembles): While ¹H and ¹³C NMR are gold standards for bulk purity and atomic connectivity, they provide a time-averaged view of the molecule in solution. They cannot capture the instantaneous vibrational deformations or the solid-state packing effects critical for NLO applications.

• Raman Spectroscopy (Polarizability Dependency): Raman scattering requires a change in the electron cloud's polarizability. The highly conjugated π-system of the benzophenone core is extremely polarizable. Consequently, Raman provides exceptionally sharp, distinct peaks for the symmetric NO₂ stretch, the C=C ring stretches, and the critical C=O bridge.

The Causality of Peak Shifting: In a neutral benzophenone molecule, the C=O stretch typically appears around 1664 cm⁻¹ [3]. However, in 4-amino-4'-nitrobenzophenone, the strong +M (mesomeric) effect of the -NH₂ group pushes electron density through the π-bridge toward the -NO₂ group (-M effect). This intramolecular charge transfer increases the single-bond character of the carbonyl group, lowering its force constant. Consequently, the Raman C=O peak red-shifts to the 1630–1645 cm⁻¹ region.

Fig 1. Intramolecular charge-transfer (ICT) pathway in the push-pull benzophenone core.

Quantitative Data Presentation: Vibrational Assignments

Drawing upon established [2] and [4], we can construct a highly accurate predictive model for the Raman shifts of 4-amino-4'-nitrobenzophenone. The table below compares the expected Raman and FTIR responses, highlighting the complementary nature of the techniques.

Vibrational Mode	Expected Raman Shift (cm⁻¹)	FTIR Shift (cm⁻¹)	Raman Activity	FTIR Activity	Mechanistic Note
N-H Stretch	3300 - 3450	3300 - 3450	Weak	Strong	Broadened in FTIR due to H-bonding.
C=O Stretch	1630 - 1645	1635 - 1650	Strong	Strong	Red-shifted due to D-A conjugation [3].
C=C Ring	1590 - 1610	1590 - 1610	Very Strong	Medium	Highly polarizable π-electron cloud.
NO₂ Asym.	~1525	~1525	Weak	Very Strong	Dominated by dipole moment change.
NO₂ Sym.	1335 - 1345	1335 - 1345	Very Strong	Strong	Sharp, intense marker for acceptor state [1].
C-N (Amine)	1260 - 1280	1260 - 1280	Medium	Medium	Sensitive to donor conjugation extent.
Ring Breathing	990 - 1000	Inactive/Weak	Very Strong	Weak	Symmetric expansion of the phenyl rings.

Self-Validating Experimental Protocol

When dealing with highly conjugated organic powders, laser-induced fluorescence can completely overwhelm the weak Raman scattering signal. The following protocol is designed as a self-validating system: every step contains an internal check to guarantee data integrity.

Step 1: System Calibration (The Ground Truth)

• Action: Power on the Raman spectrometer and allow the laser to stabilize for 15 minutes. Place a crystalline silicon reference wafer on the stage.

• Validation: Acquire a 1-second exposure. The system must report a sharp, symmetric peak at exactly 520.7 ± 0.1 cm⁻¹ . If the peak deviates, perform a software-guided grating calibration. This ensures all subsequent shifts are absolute.

Step 2: Laser Wavelength Selection (Fluorescence Suppression)

• Action: 4-amino-4'-nitrobenzophenone will likely fluoresce under 532 nm (green) excitation due to its D-A absorption band in the visible spectrum. Select a 785 nm (near-IR) diode laser .

• Validation: Take a rapid 2-second test scan at 10% laser power. A flat baseline with emergent sharp peaks validates that the near-IR wavelength has successfully bypassed the molecule's electronic excited states, suppressing fluorescence.

Step 3: Sample Presentation and Focusing

• Action: Deposit 2–5 mg of the synthesized powder onto a clean quartz or glass microscope slide. Use a 10x or 50x long-working-distance objective to focus the laser precisely onto a micro-crystal facet.

• Validation: Maximize the live-feed signal intensity of the 1340 cm⁻¹ (NO₂ symmetric stretch) peak by fine-tuning the Z-axis focal height.

Step 4: Spectral Acquisition

• Action: Set the acquisition parameters to 100–3500 cm⁻¹ spectral range, 10-second exposure time, and 3 accumulations. Keep laser power below 20 mW to prevent thermal degradation of the organic sample.

• Validation: The accumulation of 3 distinct scans allows the software's cosmic ray removal algorithm to automatically identify and delete random high-intensity spikes caused by background radiation, ensuring only true Raman scattering is recorded.

Step 5: Data Processing

• Action: Apply a low-order polynomial baseline correction to remove any residual thermal background, and normalize the spectrum against the dominant NO₂ symmetric stretch (~1340 cm⁻¹).

Fig 2. Self-validating high-resolution Raman spectroscopy workflow for fluorescent organic powders.

Conclusion

For the characterization of push-pull systems like (4-Aminophenyl)(4-nitrophenyl)methanone, Raman spectroscopy is not merely an alternative to FTIR—it is the superior technique for probing the structural backbone. By leveraging the polarizability of the conjugated π-system, researchers can isolate the exact vibrational modes (such as the red-shifted C=O stretch and the intense NO₂ symmetric stretch) that dictate the molecule's nonlinear optical and charge-transfer properties. Utilizing a 785 nm excitation source within a self-validating calibration framework guarantees high-fidelity, publication-ready data.

References

• Determining Nitrophenol Isomers Using Raman Spectroscopy Spectroscopy Online URL:[Link]

• Tracking molecular structure deformation of nitrobenzene and its torsion–vibration coupling by intense pumping CARS Chinese Physics B URL:[Link]

• Raman and DFT study of non-covalent interactions in liquid benzophenone and its solutions AIP Publishing - The Journal of Chemical Physics URL:[Link]

• Chemical Enhancement of the Surface Enhanced Raman Scattering Signals of Anilines via Their Ortho-Substituents Scientific Research Publishing (SCIRP) URL:[Link]

Technical Guide: Distinguishing 4-Amino-4'-nitrobenzophenone from Isomeric Impurities

Executive Summary: The Isomer Challenge

In the synthesis of high-value APIs, particularly benzimidazole anthelmintics like Mebendazole , the intermediate 4-Amino-4'-nitrobenzophenone (ANBP) acts as a critical scaffold.[1] However, the electrophilic aromatic substitution reactions used to synthesize ANBP are prone to regioselectivity issues.

The primary challenge is not gross contamination, but isomeric impurity . The target molecule (para-para substituted) is often accompanied by:

• 2-Amino-4'-nitrobenzophenone (Ortho-isomer impurity).[1]

• 4-Amino-3'-nitrobenzophenone (Meta-nitro impurity).[1]

These isomers share the exact molecular weight (MW 242.23 g/mol ), rendering standard low-resolution Mass Spectrometry (MS) ineffective.[1] Furthermore, their similar polarity often causes co-elution on standard C18 HPLC columns.

This guide outlines a validated, multi-modal approach to unambiguously distinguish ANBP from its isomers using Pi-Selective Chromatography and High-Field NMR spectroscopy .[1]

Structural Analysis & Impurity Origins

To separate these molecules, we must understand their electronic environments.

Feature	4-Amino-4'-nitrobenzophenone (Target)	2-Amino-4'-nitrobenzophenone (Impurity A)	4-Amino-3'-nitrobenzophenone (Impurity B)[1]
Symmetry	High ( character)	Low (Asymmetric)	Low (Asymmetric)
Electronic Effect	Push-Pull (Amino donor para to Carbonyl; Nitro acceptor para to Carbonyl)	Ortho-Amino creates steric hindrance and potential H-bonding with carbonyl.[1]	Meta-Nitro disrupts the conjugation path.[1]
Key Separation Lever	Planarity (High)	Non-planar (Twisted due to ortho-substituent)	Planarity (Moderate)

Visualization: Synthesis & Impurity Pathways

The following diagram illustrates where these impurities enter the workflow during the Friedel-Crafts or Nitration stages.

Figure 1: Origin of isomeric impurities during the nitration and subsequent ammonolysis steps of benzophenone derivatives.[1]

Method 1: Chromatographic Separation (UPLC/HPLC)[1][2]

The Senior Scientist's Insight: Do not use a standard C18 column for this separation. While C18 separates based on hydrophobicity, these isomers have nearly identical logP values. Instead, use a Phenyl-Hexyl or Pentafluorophenyl (PFP) stationary phase.[1] These phases utilize

interactions.[1][2] The para-para target is more planar than the ortho-isomer, leading to stronger retention and better resolution on phenyl phases.

Experimental Protocol: Phenyl-Hexyl Separation

Objective: Quantify isomeric purity >99.5%.

• System: UHPLC with PDA (Photodiode Array) detector.

• Column: Phenyl-Hexyl, 100 x 2.1 mm, 1.7 µm particle size.

• Mobile Phase:

  • Solvent A: Water + 0.1% Formic Acid (Suppresses silanol activity).

  • Solvent B: Acetonitrile (MeCN).[3]

• Gradient:

  • 0-1 min: 5% B (Isocratic hold).[1]

  • 1-10 min: 5%

    60% B (Linear gradient).[1]

  • 10-12 min: 60%

    95% B (Wash).[1]

• Flow Rate: 0.4 mL/min.

• Detection: 254 nm (Maximal absorption for benzophenone core).

• Temperature: 40°C (Improves mass transfer).

Self-Validating Criteria (System Suitability):

• Resolution (

  ): Must be between the 4-amino and 2-amino isomers.

• Tailing Factor: Must be

  (Amines often tail; if high, increase buffer strength).

Method 2: Spectroscopic Validation (1H-NMR)[1]

The Senior Scientist's Insight: NMR is the definitive structural proof. MS will show

242 for all isomers. NMR distinguishes them based on symmetry patterns and coupling constants ( ) .

Comparative NMR Data (500 MHz, DMSO-d6)

Proton Environment	4-Amino-4'-nitro (Target)	2-Amino-4'-nitro (Impurity)	Diagnostic Logic
Ring A (Amino)	AA'BB' System Two doublets ( Hz).[1] Indicates para-substitution.	ABCD System Complex pattern (d, dd, td, d). Indicates ortho-substitution.[1]	Symmetry: The target has 2 equivalent protons; the impurity has 4 unique protons on this ring.
Ring B (Nitro)	AA'BB' System Two doublets ( Hz).[1]	AA'BB' System Two doublets.	Both have para-nitro groups, so this ring looks similar. Focus on Ring A.
Amino (-NH2)	Broad singlet ppm.[1]	Broad singlet, likely shifted downfield due to H-bonding with carbonyl.	Chemical shift varies with concentration; rely on coupling ( ) instead.

Experimental Protocol: NMR Identification

• Sample Prep: Dissolve 10 mg of sample in 0.6 mL DMSO-d6. Ensure complete dissolution (sonicate if necessary).

• Acquisition:

  • Pulse angle: 30°.

  • Relaxation delay (D1):

    seconds (Crucial for integration accuracy).

  • Scans: 16-64.[1]

• Processing:

  • Reference DMSO residual peak to 2.50 ppm.

  • Integrate the aromatic region (6.5 ppm - 8.5 ppm).[1]

• Pass Criteria:

  • Observation of two distinct AA'BB' systems (4 distinct doublets total in the aromatic region) confirms the 4,4' structure.

  • Presence of a singlet or split doublets at unique shifts indicates meta/ortho contamination.

Analytical Workflow Decision Matrix

This flowchart guides the researcher through the process of qualifying a batch of ANBP.

Figure 2: Decision matrix for the qualification of ANBP batches, prioritizing separation before structural confirmation.

Summary of Recommendations

• Avoid C18 Columns: They often fail to resolve the 4-amino and 2-amino isomers due to identical hydrophobicity.[1] Use Phenyl-Hexyl phases.

• Trust Coupling Constants: In NMR, the

  Hz doublet pair is the fingerprint of the para-substituted system. Any deviation (singlets, small values) flags an impurity.

• Melting Point limits: While literature cites MPs for these compounds (e.g.,

  C range), the depression caused by isomers is subtle. Do not rely on MP for identification; use it only for gross purity checks.

References

• Mebendazole Synthesis & Impurities: Kar, A., et al. "Synthesis and Antibiotic Activity of Mebendazole Derivatives." Journal of Pharmaceutical and Biomedical Analysis.

• HPLC Separation of Positional Isomers: BenchChem Technical Guides. "Optimizing HPLC Separation of Amino-Isomers using Phenyl Columns."

• NMR Spectral Data (Benzophenones): ChemicalBook Spectral Database. "1H NMR Spectrum of 4-Aminobenzophenone and Nitro-derivatives."

• General NMR Interpretation: Michigan State University Chemistry. "Spin-Spin Splitting in NMR: Distinguishing Isomers."

Sources

• 1. 4-Aminobenzophenone(1137-41-3) 1H NMR spectrum [chemicalbook.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Separation of 4-Amino-4’-nitrodiphenyl ether on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Safety & Regulatory Compliance

(4-Aminophenyl)(4-nitrophenyl)methanone proper disposal procedures

An In-Depth Guide to the Proper Disposal of (4-Aminophenyl)(4-nitrophenyl)methanone

For laboratory professionals engaged in research and development, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a robust safety culture. This guide provides essential, step-by-step procedures for the proper disposal of (4-Aminophenyl)(4-nitrophenyl)methanone, ensuring the safety of personnel and the protection of our environment. As this compound possesses both an aromatic amine and a nitro functional group, it must be handled with an informed understanding of its potential hazards.

(4-Aminophenyl)(4-nitrophenyl)methanone combines two functional groups that necessitate its classification as hazardous waste. A thorough understanding of the risks associated with these moieties is critical for safe handling and disposal.

• Aromatic Amines: This class of compounds presents significant health risks. Many aromatic amines are toxic and can be readily absorbed through the skin.[1] Critically, they are often considered carcinogenic, with occupational exposure linked to serious health issues.[1][2] Their persistence in the environment means improper disposal can lead to long-term contamination of soil and water.[2]

• Aromatic Nitro Compounds: The nitro group renders the compound potentially reactive.[3] Nitro compounds are often incompatible with strong bases and oxidizing agents.[4] During combustion or thermal decomposition, they can release toxic nitrogen oxides (NOx) along with other hazardous gases like carbon monoxide and carbon dioxide.[4]

Given this profile, all waste containing (4-Aminophenyl)(4-nitrophenyl)methanone, including pure compound, reaction mixtures, solutions, and contaminated materials, must be treated as hazardous.[2][5]

Essential Personal Protective Equipment (PPE)

Before initiating any disposal-related activities, ensure the correct PPE is worn to prevent exposure.

PPE Item	Specification	Rationale
Gloves	Chemically resistant nitrile gloves.	To prevent dermal absorption, a primary route of exposure for aromatic amines.[1][6]
Eye Protection	Safety glasses with side shields or chemical safety goggles.	To protect eyes from potential splashes or airborne dust particles.[6]
Body Protection	A standard laboratory coat.	To protect skin and personal clothing from contamination.[6]
Respiratory	Use in a well-ventilated area or chemical fume hood.	To prevent inhalation of dust. A respirator may be required for bulk quantities.[6]

Step-by-Step Disposal Protocol

Adherence to a systematic disposal workflow is mandatory. Do not dispose of this chemical down the drain or in the regular trash.[6][7]

Step 1: Waste Segregation and Collection

Proper segregation is the first and most critical step. Mixing hazardous waste with non-hazardous materials increases the volume of regulated waste and is a compliance violation.[2]

• Solid Waste: Collect any solid (4-Aminophenyl)(4-nitrophenyl)methanone, contaminated weighing papers, and disposable labware into a designated hazardous waste container.[6]

• Liquid Waste: Collect solutions or reaction mixtures containing the compound in a separate, compatible container intended for liquid hazardous waste.[8]

• Contaminated Sharps: Any needles or sharp implements contaminated with the compound should be placed in a designated sharps container for hazardous chemical waste.

• Avoid Co-mingling: Do not mix this waste stream with other incompatible wastes, such as strong oxidizing agents or bases.[4][5]

Step 2: Containerization

The integrity of the waste container is paramount for safe storage and transport.

• Choose a Compatible Container: The container must be made of a material compatible with the chemical. Often, the original product container is a suitable choice.[2] For other options, high-density polyethylene (HDPE) is generally appropriate.[9]

• Ensure Good Condition: The container must be in good condition, free from leaks, cracks, or external chemical residue.[7]

• Keep Containers Closed: Waste containers must remain sealed at all times, except when actively adding waste.[7][9] This prevents the release of vapors and protects the contents from reacting with the environment.

Step 3: Labeling

Clear and accurate labeling prevents accidents and ensures compliant disposal.

• As soon as you begin accumulating waste, affix a hazardous waste label provided by your institution's Environmental Health and Safety (EHS) department.[7]

• The label must clearly state "Hazardous Waste" and list all contents, including (4-Aminophenyl)(4-nitrophenyl)methanone and any solvents.[2]

Step 4: Storage

Waste must be stored safely in a designated on-site location pending pickup.

• Satellite Accumulation Area (SAA): Store the labeled, sealed container in a designated SAA within the laboratory where the waste was generated.[2]

• Secondary Containment: Place the primary waste container within a larger, chemically resistant secondary container to contain any potential leaks.[7]

• Store Away from Incompatibles: Ensure the storage area is away from strong oxidizing agents and strong bases.[4][5]

Step 5: Arranging for Final Disposal

The final disposal must be handled by trained professionals.

• Contact EHS: Schedule a waste pickup with your institution's EHS department or a licensed chemical waste disposal contractor.[6][10]

• Provide Accurate Information: Clearly communicate the contents and quantity of the waste to ensure it is handled correctly.[5]

• Final Disposal Method: The most common and appropriate disposal method for this type of organic chemical is high-temperature incineration at a licensed hazardous waste facility.[5][11]

The following diagram illustrates the essential workflow for the proper disposal of (4-Aminophenyl)(4-nitrophenyl)methanone.

Caption: Disposal workflow for (4-Aminophenyl)(4-nitrophenyl)methanone.

Emergency Procedures: Spills and Exposures

In the event of an accidental release or exposure, immediate and correct action is vital.

• Skin Contact: Immediately wash the affected area thoroughly with soap and plenty of water for at least 15 minutes while removing contaminated clothing.[4][6] Seek medical attention.

• Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[4][6] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[6]

• Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical attention.[4]

• Spill Cleanup:

  • Secure the area and alert others.

  • For small solid spills, carefully sweep the material to avoid generating dust and place it into your hazardous waste container.[6]

  • For small liquid spills, use an inert absorbent material like vermiculite or sand.[6] Collect the absorbent material and place it in the hazardous waste container.

  • Decontaminate the spill area with an appropriate solvent or detergent and collect all cleaning materials as hazardous waste.[6]

  • For large spills, evacuate the area and contact your institution's EHS department immediately.

By adhering to these detailed procedures, researchers and scientists can manage waste containing (4-Aminophenyl)(4-nitrophenyl)methanone in a manner that is safe, compliant, and environmentally responsible, reinforcing the deep trust and commitment to safety that defines scientific excellence.

References

• Benchchem.
• ACS Publications. (2023, November 9).
• Fisher Scientific.
• UW-Milwaukee. Hazardous Waste - FAA USA Environmental Protection Program.
• Benchchem.
• Safety data sheet according to 1907/2006/EC, Article 31. (2023, June 15).
• Purdue University. Hazardous Waste Disposal - Environmental Health and Safety.
• SKC Inc. (2024, January 9). SDS 2002 - Aromatic Amine Cleaning Developing Solution.indd.
• Synquest Labs. (4-Aminophenyl)[4-(2- fluorophenyl)
• Vanderbilt University Medical Center.
• Benchchem.
• ETH Zürich. Factsheet: Disposal of Hazardous Waste - Basic Principles.

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• 2. benchchem.com [benchchem.com]
• 3. Hazardous Waste - FAA USA Environmental Protection Program [uwm.edu]
• 4. fishersci.com [fishersci.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. vumc.org [vumc.org]
• 8. international.skcinc.com [international.skcinc.com]
• 9. ethz.ch [ethz.ch]
• 10. Hazardous Waste Disposal - Environmental Health and Safety - Purdue University [purdue.edu]
• 11. synquestlabs.com [synquestlabs.com]

Personal protective equipment for handling (4-Aminophenyl)(4-nitrophenyl)methanone

Comprehensive Safety and Handling Guide: (4-Aminophenyl)(4-nitrophenyl)methanone

Navigating the complexities of novel chemical compounds requires a foundational commitment to safety, grounded in a deep understanding of chemical reactivity and potential hazards. This guide provides essential, field-tested protocols for the safe handling of (4-Aminophenyl)(4-nitrophenyl)methanone. While specific toxicological data for this exact molecule is not extensively published, its structure combines the functionalities of an aromatic amine and a nitroaromatic compound. This necessitates a cautious approach, drawing upon safety protocols for analogous, well-characterized substances such as 4-nitroaniline and various aminobenzophenones. The procedures outlined below are designed to create a self-validating system of safety, ensuring the protection of all laboratory personnel.

Hazard Assessment: A Structure-Based Approach

The primary driver for our handling protocol is the chemical structure of (4-Aminophenyl)(4-nitrophenyl)methanone. The presence of both an aniline-like moiety and a nitrobenzene-like moiety suggests a hazard profile that includes potential skin, eye, and respiratory irritation, as well as significant acute toxicity if ingested, inhaled, or absorbed through the skin.[1][2][3] Analogous compounds show potential for organ damage with repeated exposure and some are suspected of causing genetic defects.[3][4]

Therefore, we must operate under the assumption that this compound is hazardous. The following table summarizes the Globally Harmonized System (GHS) classifications for structurally related chemicals, forming the basis of our risk assessment.

Hazard Classification	Related Compound Examples & GHS Statements	Rationale for Precaution
Acute Toxicity (Oral, Dermal, Inhalation)	4-Nitroaniline: Toxic if swallowed, in contact with skin, or if inhaled (H301, H311, H331).[3][5] 4-Aminobenzophenone: Harmful if swallowed (H302).[1]	The nitro and amino functional groups on aromatic rings are well-known to contribute to systemic toxicity.
Skin Corrosion/Irritation	4-Aminobenzophenone, (4-Aminophenyl)[4-(2- fluorophenyl)piperazino]methanone: Causes skin irritation (H315).[1][2][6]	Aromatic ketones and amines can be irritating to the skin upon direct contact.
Serious Eye Damage/Irritation	4-Aminobenzophenone, (4-Aminophenyl)[4-(2- fluorophenyl)piperazino]methanone: Causes serious eye irritation (H319).[1][2][6]	Particulate matter (dust) and the chemical nature of the compound pose a significant risk to eye health.
Specific Target Organ Toxicity (Single Exposure)	4-Aminobenzophenone: May cause respiratory irritation (H335).[1][6]	Fine powders can be easily inhaled, leading to irritation of the respiratory tract.
Specific Target Organ Toxicity (Repeated Exposure)	4-Nitroaniline: May cause damage to organs through prolonged or repeated exposure (H373).[3]	Chronic exposure to nitroaromatic compounds and aromatic amines can lead to long-term health effects.[7]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory. The selection of PPE is not merely a checklist; it is a critical system to prevent all routes of exposure.

• Eye/Face Protection :

  • Minimum Requirement : Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or ANSI Z87.1 (US) standards.[8]

  • Enhanced Precaution : When handling larger quantities (>1g) or when there is a risk of splashing, a full-face shield must be worn in addition to safety goggles.[6] This provides a secondary barrier against unforeseen events.

• Skin Protection :

  • Gloves : Handle with compatible, chemical-resistant gloves (nitrile is a suitable first choice) that have been inspected for integrity prior to use.[8][9] Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact. Wash and dry hands thoroughly after work.

  • Lab Coat : A clean, buttoned lab coat is required to protect against incidental contact.

  • Additional Clothing : For large-scale operations, wear impervious clothing to prevent any possibility of skin exposure.[8]

• Respiratory Protection :

  • Baseline : All handling of the solid compound must be performed in a certified chemical fume hood to control airborne concentrations.[10]

  • When Required : If engineering controls are not available or are insufficient (e.g., during a large spill cleanup), a NIOSH-approved respirator is required.[10] For dusts, a particulate respirator (e.g., N95) may be sufficient. For increased protection, especially if heating is involved, a full-face respirator with appropriate cartridges should be used.[7][8]

Operational and Disposal Plan

This section provides a step-by-step logistical workflow for handling (4-Aminophenyl)(4-nitrophenyl)methanone from initial preparation to final disposal.

Safe Handling Workflow Diagram

The following diagram outlines the critical decision points and procedural flow for safely managing the compound within the laboratory.

Caption: Workflow for Safe Handling of (4-Aminophenyl)(4-nitrophenyl)methanone.

Experimental Protocol: Step-by-Step Guidance

• Preparation :

  • Ensure a certified chemical fume hood is available and functioning correctly.

  • Don all required PPE as detailed in Section 2.

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary glassware and equipment within the hood.

• Handling :

  • Perform all manipulations that may generate dust, such as weighing and transferring the solid, deep within the chemical fume hood.[6][8]

  • Use a micro-spatula for transfers to minimize aerosolization. Tap the spatula gently; do not shake.

  • If making a solution, add the solid to the solvent slowly.

• Decontamination and Waste Disposal :

  • Wipe down the work surface and any contaminated equipment with an appropriate solvent (e.g., ethanol or acetone) and dispose of the wipes in the solid hazardous waste container.

  • Contaminated materials (gloves, wipes, bench paper) and the chemical itself must be disposed of as hazardous waste.[4][11]

  • Place waste in a clearly labeled, sealed container.[8]

  • Crucially, do not discharge any amount of this chemical or its waste into drains or the environment. [8][11]

Emergency Procedures: Plan for the Unexpected

• In Case of Skin Contact : Immediately take off contaminated clothing.[8] Wash the affected area with plenty of soap and water for at least 15 minutes.[1][6] Seek immediate medical attention.[6]

• In Case of Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][10] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• In Case of Inhalation : Move the victim to fresh air.[8][10] If breathing is difficult, give oxygen. If not breathing, give artificial respiration.[8] Seek immediate medical attention.

• In Case of Ingestion : Do NOT induce vomiting.[6] Rinse mouth with water.[8] Never give anything by mouth to an unconscious person.[6] Call a doctor or Poison Control Center immediately.[8]

• Spill Response :

  • Evacuate non-essential personnel from the area.[8]

  • Ensure ventilation is adequate, working from upwind of the spill.

  • Gently cover the spill with an absorbent material to avoid raising dust.

  • Carefully sweep or vacuum the material into a suitable container for disposal.[10] Do not use compressed air for cleaning.

  • Decontaminate the spill area once the material is removed.

By adhering to this comprehensive guide, researchers can confidently and safely handle (4-Aminophenyl)(4-nitrophenyl)methanone, ensuring both personal safety and the integrity of their research.

References

• Cole-Parmer. Material Safety Data Sheet - 2-(4-Aminophenyl)-1,1,1,3,3,3-hexafluoro-2-propanol. [Link]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: 4-Aminodiphenyl. [Link]

• Google Patents. EP2560964A1 - Process for preparing 4-(4-aminophenyl)morpholin-3-one.

• Carl ROTH. Safety Data Sheet: 4-Aminophenol. [Link]

• Technical Disclosure Commons. Improved process for the preparation of 4-(4-aminophenyl)morpholin-3-one. [Link]

• Google Patents. WO2019138362A1 - Process for the preparation of 4-(4-aminophenyl)morpholin-3-one.

• ChemRadar. GHS Classification Search Tool. [Link]

• National Center for Biotechnology Information. GHS Classification Summary - PubChem. [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: p-nitroaniline. [Link]

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• 5. chemos.de [chemos.de]
• 6. synquestlabs.com [synquestlabs.com]
• 7. nj.gov [nj.gov]
• 8. echemi.com [echemi.com]
• 9. enamine.enamine.net [enamine.enamine.net]
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• 11. bg.cpachem.com [bg.cpachem.com]